Antimony(3+)

• CAS: 23713-48-6

Core Science & Biosynthesis

An In-depth Technical Guide to Antimony(3+) Coordination Chemistry and Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony, a metalloid element of the pnictogen group, exhibits a rich and diverse coordination chemistry, primarily in its +3 and +5 oxidation states. The Sb(III) ion, with its lone pair of 5s² electrons, displays a fascinating array of coordination geometries and reactivities. This technical guide provides a comprehensive overview of the core principles of antimony(3+) coordination chemistry, focusing on the synthesis, structure, and characterization of its complexes. Furthermore, it delves into the significant applications of these compounds, particularly in the realm of drug development, supported by detailed experimental protocols and quantitative data.

Core Concepts in Antimony(3+) Coordination Chemistry

The coordination chemistry of antimony(3+) is largely dictated by the presence of a stereochemically active lone pair of electrons, which influences the geometry of its complexes. Sb(III) is a soft Lewis acid and therefore forms stable complexes with a variety of soft and borderline donor atoms, including sulfur, nitrogen, and oxygen.[1] The coordination number of Sb(III) can vary from three to six, leading to diverse structural motifs. Common geometries include trigonal pyramidal, see-saw, square pyramidal, and distorted octahedral.

The nature of the ligand plays a crucial role in determining the structure and stability of the resulting complex. Ligands can be broadly categorized based on the donor atom:

• N-Donor Ligands: Ligands such as pyridines, phenanthrolines, and thiosemicarbazones form stable complexes with Sb(III).[2][3] These complexes often exhibit interesting biological activities.

• O-Donor Ligands: Carboxylic acids (e.g., citrate, tartrate), alcohols, and ethers coordinate to Sb(III), often forming polynuclear structures.[4][5][6]

• S-Donor Ligands: Thioamides, dithiocarbamates, and thiolates are particularly effective ligands for the soft Sb(III) center, forming robust complexes with significant therapeutic potential.

Synthesis of Antimony(3+) Complexes

The synthesis of antimony(3+) complexes typically involves the reaction of an antimony(III) precursor with the desired ligand in a suitable solvent. Common antimony(III) starting materials include antimony(III) chloride (SbCl₃), antimony(III) bromide (SbBr₃), antimony(III) iodide (SbI₃), and antimony(III) oxide (Sb₂O₃). The choice of precursor and solvent is critical and depends on the nature of the ligand and the desired product.

A general workflow for the synthesis and characterization of antimony(3+) complexes is depicted below:

A general experimental workflow for the synthesis and characterization of Antimony(3+) complexes.

Structural Characterization of Antimony(3+) Complexes

The definitive characterization of antimony(3+) complexes relies on a combination of spectroscopic techniques and single-crystal X-ray diffraction.

• Infrared (IR) Spectroscopy: Provides information about the coordination of the ligand to the antimony center by observing shifts in the vibrational frequencies of the donor groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the structure of the organic ligand framework upon coordination.

• Mass Spectrometry: Confirms the molecular weight and fragmentation pattern of the complex.

• Single-Crystal X-ray Diffraction: Provides unambiguous determination of the solid-state structure, including bond lengths, bond angles, and coordination geometry.

Quantitative Structural Data

The following tables summarize key structural parameters for representative antimony(3+) complexes.

Table 1: Selected Bond Lengths in Antimony(3+) Complexes.

Complex	Sb-Donor Bond	Bond Length (Å)	Reference
[Sb(2-acetylpyridine-N(4)-phenylthiosemicarbazone)Cl₂]	Sb-N	2.247, 2.502	[7]
[Sb(2-acetylpyridine-N(4)-phenylthiosemicarbazone)Cl₂]	Sb-S	2.512	[7]
[Sb(2-formylpyridine-N(4)-phenylthiosemicarbazone)Cl₂]	Sb-N	2.238, 2.367	[7]
[Sb(2-formylpyridine-N(4)-phenylthiosemicarbazone)Cl₂]	Sb-S	2.518	[7]
[Sb(pmt)₃]·0.5(CH₃OH) (pmtH = 2-mercaptopyrimidine)	Sb-S	2.563 - 2.832	[5]
[Sb(N,N-dimethyldithiocarbamato-S,S′)₃]	Sb-S	2.51 - 2.98	[5]
[Sb₂(C₆H₆O₇)₄]²⁻ (citrate)	Sb-O	2.007 - 2.218	[4]
[SbNa(C₆H₆O₇)₂(H₂O)₂] (citrate)	Sb-O	1.988 - 2.164	[4]

Table 2: Selected Bond Angles in Antimony(3+) Complexes.

Complex	Angle	Angle (°)	Reference
[Sb(2-acetylpyridine-N(4)-phenylthiosemicarbazone)Cl₂]	N-Sb-S	76.5	[7]
[Sb(2-acetylpyridine-N(4)-phenylthiosemicarbazone)Cl₂]	N-Sb-N	69.4	[7]
[Sb(2-formylpyridine-N(4)-phenylthiosemicarbazone)Cl₂]	N-Sb-S	76.4	[7]
[Sb(2-formylpyridine-N(4)-phenylthiosemicarbazone)Cl₂]	N-Sb-N	69.8	[7]

Stability of Antimony(3+) Complexes

The stability of a coordination complex in solution is quantified by its stability constant (or formation constant), K. For a general equilibrium:

M + nL ⇌ MLn

The stepwise stability constant (Kn) and the overall stability constant (βn) are defined as:

Kn = [MLn] / ([MLn-1][L]) βn = [MLn] / ([M][L]ⁿ)

Higher values of K or β indicate greater stability of the complex. The stability of Sb(III) complexes is influenced by factors such as the nature of the donor atom (S > N > O for soft Sb(III)), chelate ring size, and the electronic and steric properties of the ligand.

Table 3: Logarithms of Overall Stability Constants (log β) for Selected Antimony(3+) Complexes.

Ligand (L)	Complex Stoichiometry (Sb:L)	log β	Conditions	Reference
Citrate	1:1	9.41	I = 0.1 M, 25 °C	[1]
Tartrate	1:1	9.41	I = 0.1 M, 25 °C	[1]
EDTA	1:1	24.80	I = 0.1 M, 25 °C	[1]
Oxalate	1:1	7.3	I = 3.0 M (NaClO₄), 25 °C	[1]
Oxalate	1:2	12.0	I = 3.0 M (NaClO₄), 25 °C	[1]
Oxalate	1:3	15.2	I = 3.0 M (NaClO₄), 25 °C	[1]

Experimental Protocols

General Synthesis of an Antimony(III)-Thiosemicarbazone Complex

This protocol is a representative example for the synthesis of a dichlorido[N(4)-substituted-2-acetylpyridine thiosemicarbazonato]antimony(III) complex.

Materials:

• 2-acetylpyridine N(4)-substituted thiosemicarbazone ligand (1 mmol)

• Antimony(III) chloride (SbCl₃) (1 mmol, 0.228 g)

• Methanol (20 mL)

• Diethyl ether

Procedure:

• Dissolve the thiosemicarbazone ligand (1 mmol) in warm methanol (10 mL).

• In a separate flask, dissolve antimony(III) chloride (1 mmol) in methanol (10 mL).

• Slowly add the SbCl₃ solution to the ligand solution with constant stirring.

• A precipitate will form immediately.

• Continue stirring the reaction mixture at room temperature for 2 hours.

• Collect the solid product by filtration.

• Wash the product with methanol and then with diethyl ether.

• Dry the complex in a desiccator over anhydrous CaCl₂.

Single-Crystal X-ray Diffraction Analysis

Crystal Mounting:

• Select a suitable single crystal (typically 0.1-0.3 mm in all dimensions) under a polarized light microscope.

• Mount the crystal on a cryoloop using a small amount of cryoprotectant oil (e.g., Paratone-N).

• Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K).

Data Collection:

• Mount the crystal on the goniometer head of a single-crystal X-ray diffractometer equipped with a CCD or CMOS detector.

• Center the crystal in the X-ray beam.

• Perform an initial set of frames to determine the unit cell parameters and crystal system.

• Collect a full sphere of diffraction data using a combination of ω and φ scans.

Structure Solution and Refinement:

• Integrate the raw diffraction data and correct for absorption effects.

• Solve the crystal structure using direct methods or Patterson methods.

• Refine the structural model against the experimental data using full-matrix least-squares refinement.

• Locate and refine all non-hydrogen atoms anisotropically.

• Place hydrogen atoms in calculated positions and refine using a riding model.

• The final model is validated using software such as CHECKCIF.

Applications in Drug Development

Antimony(3+) complexes have garnered significant interest in medicinal chemistry due to their diverse biological activities.

Antileishmanial Agents

Pentavalent antimonials, such as sodium stibogluconate and meglumine antimoniate, have been the mainstay for the treatment of leishmaniasis for decades. It is now widely accepted that these Sb(V) compounds act as prodrugs and are reduced in vivo to the more toxic Sb(III) species, which is the active form of the drug. The proposed mechanism of action involves the inhibition of trypanothione reductase, a key enzyme in the parasite's defense against oxidative stress.

The signaling pathway for the action of antimony in Leishmania is illustrated below:

Proposed mechanism of action of antimonial drugs in Leishmania.

Anticancer Agents

Several antimony(3+) complexes have demonstrated significant in vitro and in vivo antitumor activity. The proposed mechanisms of action are varied and may include:

• Induction of Apoptosis: Many Sb(III) complexes have been shown to induce programmed cell death in cancer cells through both intrinsic and extrinsic pathways.

• Inhibition of Topoisomerase: Some antimony compounds can inhibit topoisomerase I and II, enzymes crucial for DNA replication and repair.

• Generation of Reactive Oxygen Species (ROS): Similar to their antileishmanial activity, some Sb(III) complexes can generate ROS within cancer cells, leading to oxidative stress and cell death.

The development of antimony-based anticancer drugs is an active area of research, with a focus on designing complexes with enhanced selectivity for cancer cells and reduced toxicity to normal tissues.

Conclusion

The coordination chemistry of antimony(3+) is a rich and expanding field with significant potential for the development of new therapeutic agents. The unique electronic structure of Sb(III) allows for the formation of a wide variety of complexes with diverse geometries and reactivities. A thorough understanding of the principles of coordination chemistry, coupled with detailed structural and biological characterization, is essential for the rational design of novel antimony-based drugs. This guide provides a foundational understanding of these core concepts and methodologies to aid researchers in this exciting area of inorganic medicinal chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn2.f-cdn.com [cdn2.f-cdn.com]
• 3. Antimony(III) thiosemicarbazone | C3H12N9S3Sb | CID 176730747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 6. asianpubs.org [asianpubs.org]
• 7. researchgate.net [researchgate.net]

A-Z Guide to Antimony(III) Compounds: Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

Antimony(III) compounds are a versatile class of materials with significant applications ranging from catalysis and electronics to medicine, where they are investigated for their therapeutic potential.[1] The trivalent Sb(III) oxidation state is often preferred for in vivo applications due to its relative stability. This guide provides an in-depth overview of the core synthetic methodologies and characterization techniques essential for the development and analysis of novel Antimony(III) compounds.

Synthesis Methodologies

The properties and reactivity of Antimony(III) compounds are profoundly influenced by their structure and morphology, which are dictated by the synthetic route employed. Common methods include hydrothermal/solvothermal synthesis and solution-phase precipitation.

Hydrothermal & Solvothermal Synthesis

These methods involve chemical reactions in aqueous (hydrothermal) or organic (solvothermal) solvents at elevated temperatures and pressures in a sealed vessel, such as an autoclave. These techniques are highly effective for producing crystalline materials with controlled morphology.[2][3]

For instance, the synthesis of antimony oxides and oxychlorides is highly dependent on reaction conditions like pH and solvent composition.[4] Similarly, Sb₂S₃ dendrites composed of one-dimensional rods have been prepared via a facile solvothermal reaction.[2]

Key Advantages:

• Excellent control over particle size, shape, and crystallinity.

• Ability to synthesize metastable phases not accessible by other routes.

• High product purity.

Solution-Phase Precipitation

Precipitation is a widely used, straightforward method involving the reaction of soluble precursors in a liquid solvent to form an insoluble solid product. This technique is often used for the synthesis of antimony halides and sulfides. For example, antimony trisulfide can be precipitated by bubbling hydrogen sulfide gas through a solution of antimony trichloride in hydrochloric acid.[5][6] The hydrolysis of SbCl₃ in acidic solutions can also yield antimony oxides.[7]

Key Advantages:

• Simplicity and scalability.

• Fast reaction rates.

• Room temperature processing is often possible.

Experimental Protocols

Detailed and reproducible protocols are critical for consistent results. Below are representative procedures for the synthesis of key Antimony(III) compounds.

Protocol 2.1: Hydrothermal Synthesis of Antimony(III) Oxide (Sb₂O₃) Nanorods

This protocol is adapted from methodologies describing the synthesis of Sb₂O₃ nanostructures.[8]

• Precursor Preparation: Dissolve Antimony(III) chloride (SbCl₃) in deionized water to create a 0.1 M solution.

• Reaction Setup: Transfer 50 mL of the SbCl₃ solution to a 100 mL Teflon-lined stainless steel autoclave.

• pH Adjustment: Add aqueous ammonia (NH₃·H₂O) dropwise under constant stirring until the pH of the solution reaches 8-9. The formation of a white precipitate will be observed.

• Hydrothermal Reaction: Seal the autoclave and heat it to 150 °C for 12 hours.

• Product Recovery: After the autoclave has cooled to room temperature, collect the white product by centrifugation.

• Washing: Wash the product repeatedly with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven at 60 °C for 6 hours to obtain Sb₂O₃ nanorods.

Protocol 2.2: Solvothermal Synthesis of Antimony(III) Sulfide (Sb₂S₃)

This protocol is based on the solvothermal synthesis of metal sulfides.[2][9]

• Precursor Preparation: In a typical synthesis, dissolve 2 mmol of Antimony(III) chloride (SbCl₃) and 6 mmol of thiourea (CS(NH₂)₂) in 60 mL of ethylene glycol in a beaker with magnetic stirring.

• Reaction Setup: Transfer the homogeneous solution to a 100 mL Teflon-lined stainless steel autoclave.

• Solvothermal Reaction: Seal the autoclave and maintain it at 180 °C for 12 hours.

• Product Recovery: Allow the autoclave to cool naturally. Collect the resulting dark-colored precipitate by filtration.

• Washing: Wash the product thoroughly with absolute ethanol and deionized water.

• Drying: Dry the Sb₂S₃ product at 70 °C for 4 hours.

Protocol 2.3: Synthesis of an Antimony(III) Halide Complex ([SbBr₃(Pyridine)])

This protocol describes the synthesis of a simple adduct of Antimony(III) bromide with pyridine.[10]

• Reactant Preparation: All manipulations should be performed under an inert nitrogen atmosphere using a glovebox.

• Reaction: Dissolve Antimony(III) bromide (SbBr₃) in a minimal amount of a suitable dried solvent (e.g., ethanol). In a separate flask, dissolve an equimolar amount of pyridine in the same solvent.

• Complex Formation: Slowly add the pyridine solution to the stirring SbBr₃ solution. A precipitate should form immediately.

• Product Isolation: Continue stirring the mixture for 2-3 hours at room temperature to ensure complete reaction.

• Washing and Drying: Collect the solid product by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Visualization of Workflows and Relationships

Diagrams are provided to illustrate the logical flow of synthesis and characterization processes, as well as the influence of synthetic parameters on the final product.

Caption: Logical flow showing how pH and solvent control product formation.[4]

Caption: A typical experimental workflow for solvothermal synthesis.

Caption: A logical sequence for the comprehensive characterization of Sb(III) compounds.

Characterization Techniques & Data

A multi-technique approach is essential to fully elucidate the structure, composition, morphology, and properties of synthesized Antimony(III) compounds.

Spectroscopic Characterization

• Infrared (IR) and Raman Spectroscopy: These techniques are used to identify functional groups and probe the coordination environment of the antimony center by observing vibrational modes. The disappearance of an O-H stretching vibration can indicate deprotonation and coordination, while new bands in the far-IR region (e.g., 546–570 cm⁻¹) can be assigned to Sb-O vibrations.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For complexes containing organic ligands, ¹H and ¹³C NMR are invaluable for confirming the ligand structure and observing changes upon coordination to the Sb(III) center.[12][13]

• UV-Vis Spectroscopy: This method provides information about the electronic transitions within the compound and can be used to determine the optical band gap of semiconductor materials like Sb₂S₃.

Compound	Technique	Key Observations (Wavenumber cm⁻¹ or Chemical Shift ppm)	Reference
[Sb(vmab)Cl₂]	FT-IR	ν(C-O): ~1282, ν(Sb-O): ~565, ν(Sb-N): ~455	[11][12]
[Sb(vmab)Cl₂]	¹H NMR	δ(HC=N): 8.55 ppm (shift from 8.41 in free ligand)	[12]
[Sb(vmab)Cl₂]	¹³C NMR	δ(HC=N): 165.81 ppm (shift from 163.45 in free ligand)	[12]
Sb₂(Azn)₆	FT-IR	ν(Sb-N): 479, 422	[14]

Table 1: Representative spectroscopic data for Antimony(III) complexes. vmab = vanillinidene-2-methylaminobenzene, Azn = aziridinyl.

X-Ray Diffraction (XRD)

XRD is the most powerful tool for determining the phase and crystal structure of solid materials. Powder XRD is used for phase identification and purity assessment, while single-crystal XRD provides precise atomic coordinates, bond lengths, and bond angles.[15] For example, XRD analysis has been used to identify the monoclinic crystal system for certain Sb(III) complexes and the orthorhombic phase for Sb₂S₃ crystals.[2][15]

Compound	Crystal System	Space Group	Unit Cell Parameters	Reference
[Sb₂(μ-Azn)₂(Azn)₄]	Monoclinic	C2/c	a=18.42 Å, b=9.04 Å, c=11.60 Å, β=109.1°	[14]
[SbCl₃(dimethyloxamide)]	Triclinic	P-1	a=7.49 Å, b=8.95 Å, c=10.54 Å, α=68.1°, β=111.0°, γ=111.0°	[16]
[SbNa(C₆H₆O₇)₂(H₂O)₂]	Monoclinic	P2₁/a	a=14.47 Å, b=7.19 Å, c=18.75 Å, β=92.22°	[17]
[SbBr₃(4-methylpyridine)]	Orthorhombic	Pca2₁	a=16.34 Å, b=7.86 Å, c=9.11 Å	[10]

Table 2: Selected crystallographic data for various Antimony(III) compounds.

Thermal Analysis (TGA/DTA)

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are used to study the thermal stability and decomposition pathways of materials.[18][19] TGA measures the change in mass as a function of temperature, while DTA detects exothermic or endothermic transitions.[19] These analyses can identify decomposition temperatures, determine the composition of the final residue (often Sb₂S₃ or an oxide), and reveal phase transitions.[20] For instance, the thermal decomposition of adducts like SbBr₃·Pyridine shows a single-step decomposition process.[10]

Compound / Material	Decomposition Range (°C)	Key Transition Temperatures (°C)	Final Residue	Reference
SbBr₃·Pyridine	298–823 K (25–550 °C)	T(onset): 458 K (185 °C)	-	[10]
SbBr₃·4-Methylpyridine	298–823 K (25–550 °C)	T(onset): 468 K (195 °C)	-	[10]
Antimony(III) oxide hydroxide nitrate	25–750	Decomp. starts at 175	Sb₆O₁₃ / α-Sb₂O₄	[7]
Antimony Trisulfide (Sb₂S₃)	Stable up to ~300 °C (in air)	Oxidation onset ~300 °C, Melts ~510 °C (in N₂)	Antimony Oxides	[20]

Table 3: Representative thermal analysis data for Antimony(III) compounds.

Electron Microscopy

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are used to visualize the morphology, size, and microstructure of the synthesized materials. SEM provides information about the surface topography, while TEM allows for the observation of internal structure and particle size at higher resolution. These techniques have been used to characterize Sb₂O₃ nanorods and antimony-tin oxide (ATO) nanoparticles with sizes of 40-50 nm.[3][8]

References

• 1. Chemical Identification and Properties - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Fabricating antimony sulfide Sb2S3 microbars using solvothermal synthesis: effect of the solvents used on the optical, structural, and morphological properties | Semantic Scholar [semanticscholar.org]
• 3. Hydrothermal synthesis and characterization of the antimony–tin oxide nanomaterial and its application as a high-performance asymmetric supercapacitor, photocatalyst, and antibacterial agent - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. Synthesis and thermal decomposition of antimony(III) oxide hydroxide nitrate | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Crystal and molecular structure of the six-co-ordinate antimony(III) complex SbCl3,L, where L =N,N′-dimethyloxamide. Unusual O,O ligand binding leading to four-membered Sb(µ-O)2Sb ring formation | Semantic Scholar [semanticscholar.org]
• 17. Antimony(III) complexes with carboxylic acids. Part 2. Preparation and crystal structures of [Sb2Ag2(C6H6O7)4] and [SbNa(C6H6O7)2(H2O)2]·H2O [C6H6O7= citrate(2–)] | Semantic Scholar [semanticscholar.org]
• 18. web.abo.fi [web.abo.fi]
• 19. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 20. apps.dtic.mil [apps.dtic.mil]

An In-depth Technical Guide to the Electronic Configuration and Oxidation States of Antimony

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony (Sb), a metalloid of Group 15 in the periodic table, exhibits a rich and complex chemistry owing to its variable oxidation states and unique electronic structure. This guide provides a comprehensive overview of the electronic configuration of antimony and its direct influence on its predominant oxidation states: -3, +3, and +5. A detailed compilation of its fundamental physicochemical properties, including successive ionization energies, electron affinity, and electronegativity, is presented to offer a quantitative basis for its chemical behavior. Furthermore, this document outlines detailed experimental protocols for the synthesis of key antimony compounds, namely antimony(III) oxide, antimony(V) oxide, antimony(III) chloride, and antimony(V) chloride. Methodologies for the precise determination of antimony's oxidation states, specifically through differential pulse polarography and X-ray Absorption Near-Edge Structure (XANES) spectroscopy, are also elaborated. Finally, the guide explores the toxicological and therapeutic implications of antimony's diverse oxidation states, with a focus on its role in drug development, particularly in the treatment of leishmaniasis through the modulation of critical signaling pathways.

Electronic Configuration of Antimony (Sb)

Antimony, with an atomic number of 51, possesses an electronic configuration that dictates its chemical properties and the range of oxidation states it can adopt.

The full ground-state electron configuration of antimony is:

1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s² 5p³ [1]

For convenience, this is often represented in its shorthand notation, referencing the preceding noble gas, Krypton (Kr):

[Kr] 4d¹⁰ 5s² 5p³ [1][2]

The valence shell of antimony is the fifth energy level (n=5), containing five electrons (5s² 5p³). The arrangement of these valence electrons is crucial in determining antimony's bonding behavior and its accessible oxidation states.

Oxidation States of Antimony

Antimony typically exhibits oxidation states of -3, +3, and +5, with +3 and +5 being the most common in its compounds.[3][4][5][6][7] The stability of these states is a direct consequence of its electronic structure.

• -3 Oxidation State: By gaining three electrons, antimony can achieve a stable, filled p-orbital, resulting in the 5s²5p⁶ configuration. This is observed in antimonides and in the gaseous compound stibine (SbH₃).[3][4][5][6]

• +3 Oxidation State: The loss of the three 5p electrons leads to the +3 oxidation state. The remaining 5s² electrons form a stable pair, often referred to as an "inert pair," which is a characteristic feature of heavier p-block elements. Compounds such as antimony trioxide (Sb₂O₃), antimony trichloride (SbCl₃), and stibnite (Sb₂S₃) feature antimony in this oxidation state.

• +5 Oxidation State: In the +5 oxidation state, all five valence electrons (5s² and 5p³) are involved in bonding. This state is found in compounds like antimony pentoxide (Sb₂O₅) and antimony pentachloride (SbCl₅). The +5 oxidation state is generally more oxidizing than the +3 state.

The relationship between the electronic configuration and the principal oxidation states can be visualized as follows:

Relationship between valence electron configuration and common oxidation states of Antimony.

Quantitative Physicochemical Data

The tendency of antimony to exist in its various oxidation states is quantified by its ionization energies, electron affinity, and electronegativity.

Successive Ionization Energies

The energy required to remove successive electrons from a gaseous antimony atom provides insight into the stability of its ions.

Ionization Step	Ionization Energy (kJ/mol)
1st	830.6
2nd	1595.0
3rd	2441.1
4th	4264.7
5th	5403.0
6th	10420.0

(Data sourced from the Royal Society of Chemistry and other compilations)[3][8][9]

The significant jump in energy required for the 6th ionization energy reflects the removal of an electron from the stable, filled 4d subshell.

Other Key Physicochemical Properties

Property	Value
Electron Affinity	103.2 kJ/mol
Electronegativity (Pauling Scale)	2.05
Atomic Radius	145 pm
Covalent Radius	138 pm

(Data sourced from various chemical databases)

Experimental Protocols

Synthesis of Key Antimony Compounds

This protocol describes the synthesis of antimony(III) oxide from antimony(III) chloride.

Materials:

• Antimony(III) chloride (SbCl₃)

• Ethylene glycol

• Ammonia gas (NH₃)

• Distilled water

Procedure:

• Dissolve antimony(III) chloride in ethylene glycol.

• Warm the solution to a temperature between 25°C and 90°C.

• Bubble ammonia gas through the solution until the pH of the system is greater than 8.

• After the reaction is complete, mix the resulting solid-liquid mixture with distilled water and stir to facilitate hydrolysis.

• Separate the solid product by centrifugation.

• Wash the solid with distilled water until it is free of chloride ions (tested with AgNO₃ solution).

• Dry the product to obtain cubic crystalline antimony(III) oxide.[10]

This protocol details the synthesis of antimony(V) oxide via the oxidation of antimony powder.

Materials:

• Antimony powder

• Concentrated nitric acid (HNO₃)

• Distilled water

Procedure:

• Place a known quantity of antimony powder into a beaker under a fume hood.

• Add concentrated nitric acid to cover the antimony powder.

• Heat the mixture gently over a Bunsen burner until the evolution of nitrogen dioxide gas ceases. A white solid will form.

• Filter the white solid and wash it thoroughly with distilled water.

• Dry the white solid.

• Heat the dried solid in an open beaker over a Bunsen burner. The white solid will convert to a yellow solid, which is antimony(V) oxide.[5]

This protocol describes the synthesis from antimony(III) oxide.

Materials:

• Antimony(III) oxide (Sb₂O₃)

• Concentrated hydrochloric acid (HCl)

Procedure:

• Gently warm concentrated hydrochloric acid in an evaporating dish.

• Slowly add antimony(III) oxide to the warm acid with stirring.

• Heat the mixture, eventually bringing it to a boil, to drive off excess hydrochloric acid. The reaction is complete when a drop of the solution crystallizes upon cooling.

• Transfer the resulting liquid to a distillation apparatus.

• Distill the liquid. The initial fraction will be dilute HCl. As the temperature rises to around 200°C, pure antimony(III) chloride will distill over and solidify upon cooling.[4]

This protocol details the synthesis from antimony(III) chloride.

Materials:

• Antimony(III) chloride (SbCl₃)

• Dry chlorine gas (Cl₂)

Procedure:

• Melt antimony(III) chloride in a suitable glass reactor.

• Pass dry chlorine gas through the molten antimony(III) chloride.

• The reaction is complete when the absorption of chlorine gas ceases.

• Purify the resulting antimony(V) chloride by vacuum distillation.[3][11]

The following diagram illustrates a generalized workflow for the synthesis and purification of an antimony compound.

Generalized workflow for the synthesis and purification of antimony compounds.

Determination of Antimony Oxidation States

This electrochemical technique allows for the quantification of Sb(III) and total antimony, from which Sb(V) can be determined by difference.

Instrumentation and Reagents:

• Differential Pulse Polarograph with a dropping mercury electrode.

• 0.5 M Perchloric acid (HClO₄) as the supporting electrolyte.

• 5% Sodium sulfite (Na₂SO₃) solution for the reduction of Sb(V).

• Standard solutions of Sb(III) and Sb(V).

Procedure:

• Determination of Sb(III):

  • Place a measured volume of the sample into the polarographic cell containing 0.5 M HClO₄.

  • De-aerate the solution with nitrogen gas.

  • Scan the potential from 0.0 V to -0.3 V.

  • Measure the peak current at approximately -0.13 V, which corresponds to the reduction of Sb(III).

  • Quantify the concentration of Sb(III) using a calibration curve or the method of standard additions.[12]

• Determination of Total Antimony:

  • To a separate aliquot of the sample, add a 5% sodium sulfite solution to reduce all Sb(V) to Sb(III).

  • Follow the same polarographic procedure as for Sb(III) to determine the total antimony concentration.[12]

• Determination of Sb(V):

  • Calculate the concentration of Sb(V) by subtracting the Sb(III) concentration from the total antimony concentration.[12]

XANES is a powerful, non-destructive technique for determining the oxidation state and coordination environment of antimony in various materials.

Experimental Setup:

• X-ray Source: Synchrotron radiation source.

• Beamline: A beamline equipped with a double-crystal monochromator (e.g., Si(111)) to select the appropriate X-ray energy.

• Detector: A fluorescence detector is typically used for dilute samples.

• Energy Range: The Sb K-edge is at approximately 30.491 keV. The XANES scan is performed over a range of energies around this edge.

Methodology:

• Sample Preparation: Samples can be in solid or liquid form. Solid samples are often finely ground and pressed into pellets.

• Data Collection:

  • The sample is irradiated with X-rays of varying energy, scanning across the Sb K-edge.

  • The absorption of X-rays by the sample is measured as a function of energy.

  • Spectra of reference compounds with known antimony oxidation states (e.g., Sb₂O₃ for Sb(III) and Sb₂O₅ for Sb(V)) are also collected under identical conditions.

• Data Analysis:

  • The position of the absorption edge in a XANES spectrum is sensitive to the oxidation state of the absorbing atom; higher oxidation states shift the edge to higher energies.

  • The speciation of antimony in an unknown sample can be determined by performing a linear combination fitting (LCF) of its XANES spectrum with the spectra of the reference compounds. The LCF analysis provides the relative proportions of each oxidation state in the sample.

Relevance in Drug Development and Biological Systems

Antimony compounds have a long history in medicine, most notably in the treatment of the parasitic disease leishmaniasis.[13] The biological activity of these compounds is intimately linked to their oxidation states.

Pentavalent antimonials, such as sodium stibogluconate, are administered as prodrugs.[7] Inside the host's macrophages and the Leishmania parasite, Sb(V) is reduced to the more toxic Sb(III) form. Sb(III) then exerts its antiparasitic effect by targeting key metabolic pathways within the parasite.

Mechanism of Action in Leishmaniasis

The therapeutic effect of antimonial drugs in leishmaniasis is multifaceted. In the host macrophage, sodium antimony gluconate (SAG) has been shown to activate a signaling cascade involving phosphoinositide 3-kinase (PI3K) and mitogen-activated protein kinases (MAPKs).[3][11] This leads to the production of reactive oxygen species (ROS) and nitric oxide (NO), which are crucial for killing the intracellular parasites.[3][11]

The following diagram illustrates the signaling pathway initiated by SAG in an infected macrophage:

Signaling pathway of Sodium Antimony Gluconate (SAG) in Leishmania-infected macrophages.

Antimony and Other Cellular Pathways

Recent research has also implicated antimony in the modulation of other critical cellular processes. For instance, antimony exposure has been linked to the activation of the ferroptosis pathway, a form of iron-dependent programmed cell death characterized by lipid peroxidation.[8][13] This suggests a potential avenue for the development of novel anticancer therapies. Additionally, antimony compounds have been observed to inhibit the PI3K/Akt/mTOR signaling pathway, which is often dysregulated in cancer.

Conclusion

The electronic configuration of antimony is the fundamental determinant of its diverse chemistry, primarily through the stabilization of the -3, +3, and +5 oxidation states. A thorough understanding of these properties, supported by robust analytical and synthetic methodologies, is essential for leveraging antimony compounds in various scientific and industrial applications. For researchers in drug development, the ability of antimony to modulate key signaling pathways, contingent on its oxidation state, presents both challenges in terms of toxicity and opportunities for the design of novel therapeutics. The protocols and data presented in this guide offer a foundational resource for the continued exploration of antimony's multifaceted nature.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of Akt/mTOR Signaling by the Dietary Flavonoid Fisetin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. What is the mechanism of Meglumine Antimoniate? [synapse.patsnap.com]
• 5. Use of Antimony in the Treatment of Leishmaniasis: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of PI3K/Akt/mTOR Signaling by Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. "A new and simple procedure for the polarographic speciation and determ" by ÜLKÜ ÜNAL and GÜLER SOMER [journals.tubitak.gov.tr]
• 10. The Regulatory Effects and the Signaling Pathways of Natural Bioactive Compounds on Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sodium Antimony Gluconate Induces Generation of Reactive Oxygen Species and Nitric Oxide via Phosphoinositide 3-Kinase and Mitogen-Activated Protein Kinase Activation in Leishmania donovani-Infected Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. X-ray absorption near-edge spectroscopy of antimony complexed with organic molecules: a theoretical interpretation - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 13. Antimony Exposure Promotes Periodontitis by Activating Ferroptosis Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Speciation of Antimony(3+) in Environmental Systems: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony (Sb), a metalloid of increasing environmental concern, exists predominantly in two oxidation states in natural systems: trivalent antimony (Sb(III)) and pentavalent antimony (Sb(V)). The speciation of antimony is of critical importance as it dictates its mobility, bioavailability, and toxicity. Sb(III) is generally considered to be more mobile and significantly more toxic than Sb(V). This technical guide provides a comprehensive overview of Sb(III) speciation in various environmental compartments, details analytical methodologies for its quantification, and explores the molecular mechanisms of its toxicity.

Antimony(3+) Speciation in Environmental Compartments

The distribution of Sb(III) in the environment is a dynamic process governed by a complex interplay of physical, chemical, and biological factors. Key environmental matrices where antimony speciation is crucial include soil, sediment, and water.

Soil and Sediment

In soils and sediments, the speciation of antimony is influenced by redox potential (Eh), pH, the presence of mineral oxides (iron, manganese, and aluminum), and organic matter content. Under reducing (anoxic) conditions, Sb(III) is the more stable and dominant species.[1][2] It can be adsorbed onto clay minerals, iron and manganese oxides, and organic matter, which affects its mobility.[2] However, changes in redox conditions, such as flooding and subsequent drainage in soils, can lead to the mobilization of Sb(III).

Freshwater and Marine Systems

In aquatic environments, the speciation of antimony is primarily controlled by pH and redox conditions. In oxygenated waters, Sb(V) is the thermodynamically favored species. However, Sb(III) can persist in anoxic bottom waters and sediment porewaters.[2] The presence of dissolved organic matter can also influence antimony speciation through complexation.

Quantitative Data on Antimony Speciation

The following tables summarize quantitative data on antimony speciation in various environmental samples, providing a comparative overview of Sb(III) and Sb(V) concentrations.

Environmental Matrix	Location/Source	Sb(III) Concentration	Sb(V) Concentration	Total Sb Concentration	Reference
Soil	Traffic contaminated soil	6.0% of total Sb	43.2% of total Sb	4.17 µg/g	[2]
Industrial area (metallurgy)	Present in some low pH samples	Predominant form	Up to 21.32 mg/kg
E-waste recycling site	Present in samples with low redox potential	Predominant form	-
Water	Maiorca Island, Spain (drinking, ground, and coastal seawater)	0.10 - 0.14 µg/L	0.12 - 0.28 µg/L	-	[3]
Textile industry wastewater (Taihu Lake Basin, China)	-	-	0.48 - 21.4 µg/L	[4]
Leachate	Landfill (Vietnam)	-	86% removal of 50 mg/L initial Sb(V)	-	[5]
Mining waste	Detected in less oxygenated samples	Predominant species	-	[6]

Experimental Protocols for Antimony Speciation Analysis

Accurate determination of antimony speciation is crucial for assessing its environmental risk. The following section details established protocols for the extraction and analysis of Sb(III) and Sb(V).

Sample Collection and Preservation

To prevent changes in antimony speciation during storage, water samples should be filtered immediately after collection, stored in the dark at 4°C, and preserved by adding a chelating agent like EDTA and acidifying to a low pH.[7] Soil and sediment samples should be stored frozen and protected from light and air.

Sequential Extraction Procedure for Soils and Sediments (Modified BCR Method)

Sequential extraction methods are used to partition antimony into different geochemical fractions, providing insights into its mobility and bioavailability. The modified three-step sequential extraction procedure from the Community Bureau of Reference (BCR) is widely used.[8][9][10]

Step 1: Acid-Soluble/Exchangeable Fraction

• Add 40 mL of 0.11 mol/L acetic acid to 1 g of dried sample.

• Shake for 16 hours at room temperature.

• Separate the extract from the solid residue by centrifugation.

• Analyze the supernatant for Sb content.

Step 2: Reducible Fraction (Bound to Iron and Manganese Oxides)

• To the residue from Step 1, add 40 mL of 0.5 mol/L hydroxylammonium chloride (adjusted to pH 2 with nitric acid).

• Shake for 16 hours at room temperature.

• Separate the extract and analyze the supernatant.

Step 3: Oxidizable Fraction (Bound to Organic Matter and Sulfides)

• To the residue from Step 2, add 10 mL of 8.8 mol/L hydrogen peroxide and digest at 85°C for 1 hour.

• Reduce the volume by evaporation, then add another 10 mL of hydrogen peroxide and continue the digestion.

• After cooling, add 50 mL of 1 mol/L ammonium acetate (adjusted to pH 2 with nitric acid).

• Shake for 16 hours at room temperature.

• Separate the extract and analyze the supernatant.

Residual Fraction: The remaining solid residue can be digested with strong acids (e.g., aqua regia) to determine the residual antimony content.

HPLC-ICP-MS for Speciation Analysis in Extracts

High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS) is a powerful technique for separating and quantifying different antimony species.

Instrumentation:

• HPLC System: An inert HPLC system with a suitable anion-exchange column (e.g., Hamilton PRP-X100).[2]

• ICP-MS System: An ICP-MS instrument for sensitive and element-specific detection.

Chromatographic Conditions (Example): [2]

• Mobile Phase: 10 mmol/L EDTA and 1 mmol/L phthalic acid at pH 4.5.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 100 µL.

ICP-MS Parameters (Example):

• RF Power: 1550 W

• Plasma Gas Flow: 15 L/min

• Nebulizer Gas Flow: ~1.0 L/min

• Monitored Isotopes: m/z 121 and 123 for antimony.

Visualization of Key Pathways and Workflows

The following diagrams, generated using the Graphviz DOT language, illustrate important concepts related to antimony speciation and toxicity.

Biogeochemical Cycling of Antimony

Caption: Biogeochemical cycling of antimony in the environment.

Analytical Workflow for Antimony Speciation

Caption: General analytical workflow for antimony speciation.

Antimony(III)-Induced Cytotoxicity Pathway

Caption: Sb(III)-induced oxidative stress and mitochondrial apoptosis.

Molecular Mechanisms of Antimony(3+) Toxicity

Sb(III) exerts its toxicity through various mechanisms at the cellular level, with oxidative stress being a central theme.[1][6][11][12]

Induction of Oxidative Stress

Exposure to Sb(III) leads to an increase in the production of reactive oxygen species (ROS), creating a state of oxidative stress within the cell. This imbalance can damage cellular components, including lipids, proteins, and DNA.[1][6]

Mitochondrial Dysfunction and Apoptosis

Mitochondria are primary targets of Sb(III)-induced toxicity. The increase in ROS can lead to mitochondrial dysfunction, characterized by a loss of mitochondrial membrane potential.[13][14] This disruption triggers the release of pro-apoptotic factors like cytochrome c into the cytoplasm, which in turn activates the caspase cascade (initiator caspase-9 and effector caspase-3), ultimately leading to programmed cell death, or apoptosis.[11][13]

Activation of Stress Response Pathways

Cells respond to Sb(III)-induced oxidative stress by activating protective signaling pathways. One such key pathway is the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) pathway.[12] Under oxidative stress, Nrf2 translocates to the nucleus and binds to the ARE, leading to the transcription of a battery of antioxidant and detoxification genes. However, prolonged or high levels of Sb(III) exposure can overwhelm these defense mechanisms, leading to cell death. The MAPK (Mitogen-Activated Protein Kinase) signaling pathway is also implicated in the cellular response to antimony-induced stress.[15][16][17][18][19]

Conclusion

The speciation of antimony, particularly the presence of the more toxic Sb(III) form, is a critical factor in determining its environmental fate and potential impact on biological systems. Understanding the biogeochemical processes that control antimony speciation, coupled with robust analytical methods for its quantification, is essential for accurate risk assessment and the development of effective remediation strategies. Furthermore, elucidating the molecular mechanisms of Sb(III) toxicity provides a foundation for understanding its adverse health effects and for the development of potential therapeutic interventions. This guide serves as a technical resource for professionals engaged in environmental research, toxicology, and drug development, providing a comprehensive overview of the current state of knowledge on antimony(3+) speciation and its implications.

References

• 1. researchgate.net [researchgate.net]
• 2. Speciation analysis of inorganic antimony in soil using HPLC-ID-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Textile Industries on Surface Water Contamination by Sb and Other Potential Toxic Elements: A Case Study in Taihu Lake Basin, China - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Improvement of the BCR three step sequential extraction procedure prior to the certification of new sediment and soil reference materials - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Antimony induces mitochondria-dependent and ER stress-triggered apoptosis via the oxidative stress-activated JNK signaling pathway in pancreatic islet β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Antimony-trioxide- and arsenic-trioxide-induced apoptosis in myelogenic and lymphatic cell lines, recruitment of caspases, and loss of mitochondrial membrane potential are enhanced by modulators of the cellular glutathione redox system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antimony exposure affects oocyte quality and early embryo development via excessive mitochondrial oxidation and dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. KEGG PATHWAY: map04010 [genome.jp]
• 16. KEGG_MAPK_SIGNALING_PATHWAY [gsea-msigdb.org]
• 17. MAPK signaling pathway | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 19. MAPK signaling pathway | Abcam [abcam.com]

Geochemical Behavior and Mobility of Trivalent Antimony: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony (Sb), a metalloid of increasing environmental and toxicological concern, exists predominantly in two oxidation states in near-surface environments: trivalent (Sb(III)) and pentavalent (Sb(V)). The geochemical behavior and mobility of antimony are intrinsically linked to its speciation, with Sb(III) generally exhibiting higher toxicity and lower mobility than Sb(V). This technical guide provides a comprehensive overview of the core principles governing the fate and transport of trivalent antimony in geochemical systems. It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development who require a deep understanding of antimony's environmental interactions.

Geochemical Speciation and Redox Transformations

In aqueous environments, the speciation of antimony is primarily controlled by the redox potential (Eh) and pH. Trivalent antimony typically exists as the neutral species antimonous acid (Sb(OH)₃) over a wide pH range. This contrasts with pentavalent antimony, which predominantly forms the anionic species antimonate (Sb(OH)₆⁻). The neutral nature of Sb(OH)₃ plays a significant role in its strong adsorption to mineral surfaces.

The transformation between Sb(III) and Sb(V) is a critical process influencing antimony's mobility.

• Oxidation of Sb(III) to Sb(V): This process generally increases the mobility of antimony. Oxidation can occur both abiotically and biotically.

  • Abiotic Oxidation: Mineral surfaces, particularly manganese (Mn) oxides, can act as catalysts for the oxidation of Sb(III). Iron (Fe) hydroxides can also facilitate this process, though often at a slower rate. The oxidation process involves the transfer of electrons from Sb(III) to the oxidant.

  • Biotic Oxidation: A variety of microorganisms have been shown to oxidize Sb(III), often as a detoxification mechanism. This biological process can significantly accelerate the conversion of Sb(III) to the more mobile Sb(V) form.

• Reduction of Sb(V) to Sb(III): Under reducing conditions, such as those found in anoxic sediments and groundwater, Sb(V) can be reduced to Sb(III). This transformation decreases the mobility of antimony due to the stronger sorption affinity of Sb(III) for mineral surfaces.

The interplay between these redox processes is a key determinant of the overall fate of antimony in the environment.

Sorption Behavior of Trivalent Antimony

The interaction of Sb(III) with solid phases, primarily through sorption, is a major factor controlling its concentration in natural waters and its mobility in soils and sediments.

Sorption onto Iron and Aluminum Oxides and Hydroxides

Iron and aluminum (oxy)hydroxides, such as goethite, ferrihydrite, and gibbsite, are ubiquitous in soils and sediments and exhibit a high affinity for Sb(III). Sb(III) typically forms inner-sphere complexes with these minerals, meaning that it binds directly to the mineral surface without an intervening water molecule. This strong binding results in low mobility. Studies have shown that Sb(III) adsorbs strongly to goethite over a broad pH range (pH 3-12).[1][2]

Sorption onto Clay Minerals

Clay minerals, such as kaolinite and montmorillonite, also contribute to the sorption of Sb(III). The sorption mechanism can involve both edge and planar surface sites. While generally less effective than iron oxides, clay minerals can still play a significant role in immobilizing Sb(III), particularly in environments where they are abundant.

Quantitative Sorption Data

The distribution of a contaminant between the solid and aqueous phases is often quantified by the solid-water distribution coefficient (K_d_). A higher K_d_ value indicates stronger sorption and lower mobility. The following table summarizes available quantitative data for Sb(III) sorption on various minerals.

Mineral	pH	Ionic Strength (M)	Initial Sb(III) Conc. (mg/L)	K_d_ (L/kg)	Reference
Goethite	3-12	0.01 (KClO₄)	Not specified	Strong adsorption across the pH range	[1][2]
Goethite	5.9	0.01 (KClO₄)	~1.2	>1000	[1]
Ferrihydrite	3.8	Not specified	Not specified	Preferential adsorption over Sb(V)	[3]
Ferrihydrite	7	Not specified	Not specified	Preferential adsorption over Sb(V)	[3]
Ferrihydrite	9	Not specified	Not specified	Preferential adsorption over Sb(V)	[3]
Kaolinite	Not specified	Not specified	Not specified	Lower sorption capacity than goethite	[4][5]
Montmorillonite	Not specified	Not specified	Not specified	Sorption capacity varies with conditions	[6]

Experimental Protocols

Batch Sorption Experiments

Batch sorption experiments are commonly used to quantify the extent of Sb(III) sorption onto geological materials.

Objective: To determine the sorption of Sb(III) onto a specific mineral or soil as a function of pH, ionic strength, and initial Sb(III) concentration.

Materials:

• Sorbent (e.g., goethite, soil sample)

• Sb(III) stock solution (e.g., prepared from KSb(OH)₄)

• Background electrolyte solution (e.g., 0.01 M NaCl or NaNO₃)

• Acids and bases for pH adjustment (e.g., 0.1 M HCl and 0.1 M NaOH)

• Centrifuge tubes

• Shaker

• pH meter

• Analytical instrument for Sb analysis (e.g., ICP-MS)

Procedure:

• Sorbent Preparation: The sorbent is washed and pre-equilibrated with the background electrolyte solution.

• Experimental Setup: A known mass of the sorbent is added to a series of centrifuge tubes.

• Addition of Solutions: A specific volume of the background electrolyte and Sb(III) stock solution is added to each tube to achieve the desired initial Sb(III) concentration and solid-to-solution ratio.

• pH Adjustment: The pH of each suspension is adjusted to the target value using the acid and base solutions.

• Equilibration: The tubes are sealed and placed on a shaker for a predetermined time (e.g., 24 hours) to reach sorption equilibrium.

• Phase Separation: After equilibration, the tubes are centrifuged at high speed to separate the solid and liquid phases.

• Analysis: The supernatant is carefully decanted and analyzed for the equilibrium concentration of Sb(III).

• Calculation: The amount of Sb(III) sorbed is calculated as the difference between the initial and equilibrium concentrations in the aqueous phase. The K_d_ value is then calculated as the ratio of the sorbed concentration (mg/kg) to the dissolved concentration (mg/L).

Antimony Speciation Analysis by HPLC-ICP-MS

High-performance liquid chromatography coupled with inductively coupled plasma mass spectrometry (HPLC-ICP-MS) is a powerful technique for the separation and quantification of Sb(III) and Sb(V).

Objective: To determine the concentrations of Sb(III) and Sb(V) in aqueous samples.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)

• Anion-exchange column (e.g., Hamilton PRP-X100)

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Reagents:

• Mobile phase: A common mobile phase for Sb speciation is a solution of ethylenediaminetetraacetic acid (EDTA) and phthalic acid, with the pH adjusted to around 4.5.[7]

• Sb(III) and Sb(V) standard solutions for calibration.

Procedure:

• Sample Preparation: Aqueous samples are filtered through a 0.22 µm filter to remove particulate matter. Acidification may be required for sample preservation.

• Chromatographic Separation: A small volume of the sample is injected onto the HPLC column. The mobile phase carries the sample through the column, where Sb(III) and Sb(V) are separated based on their different affinities for the stationary phase.

• Detection by ICP-MS: The eluent from the HPLC column is introduced directly into the ICP-MS. The instrument atomizes and ionizes the antimony species, and the mass spectrometer detects the isotopes of antimony (e.g., ¹²¹Sb and ¹²³Sb).

• Quantification: The concentration of each antimony species is determined by comparing the peak areas in the chromatogram to a calibration curve generated from the analysis of standard solutions.

Visualizations of Key Processes

The following diagrams, generated using the DOT language for Graphviz, illustrate fundamental concepts related to the geochemical behavior of trivalent antimony.

Caption: Geochemical cycle of antimony showing redox transformations and sorption processes.

Caption: Workflow for a typical batch sorption experiment.

Caption: Analytical workflow for antimony speciation using HPLC-ICP-MS.

Caption: Simplified pathway of microbial oxidation of trivalent antimony.

Conclusion

The geochemical behavior and mobility of trivalent antimony are governed by a complex interplay of speciation, redox transformations, and sorption processes. Sb(III) is generally less mobile than Sb(V) due to its strong affinity for sorption onto minerals, particularly iron and manganese oxides. The oxidation of Sb(III) to Sb(V), which can be mediated by both abiotic and biotic processes, is a key factor in enhancing antimony's mobility in the environment. A thorough understanding of these fundamental processes, supported by robust experimental data and analytical techniques, is crucial for accurately assessing the environmental risks associated with antimony contamination and for developing effective remediation strategies. This guide provides a foundational framework for professionals engaged in research and development in related fields.

References

• 1. Sorption of Sb(III) and Sb(V) to goethite: influence on Sb(III) oxidation and mobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sequential and simultaneous adsorption of Sb(III) and Sb(V) on ferrihydrite: Implications for oxidation and competition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Toxicological Profile and Mechanisms of Antimony(3+)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony, a metalloid of increasing environmental and occupational concern, exhibits significant toxicological effects, with the trivalent form, Antimony(3+) (Sb(III)), being of particular interest due to its pronounced biological activity. This technical guide provides a comprehensive overview of the toxicological profile of Sb(III), detailing its absorption, distribution, metabolism, and excretion (ADME), as well as its acute, subchronic, and chronic toxicities. The underlying molecular mechanisms of Sb(III)-induced toxicity are elucidated, with a focus on oxidative stress, apoptosis, and DNA damage. This document is intended to serve as a critical resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols for key assays, a consolidated presentation of quantitative toxicological data, and visual representations of associated signaling pathways to facilitate a deeper understanding of the toxicological implications of Antimony(3+).

Toxicological Profile of Antimony(3+)

Antimony(3+) exposure can lead to a range of adverse health effects, targeting multiple organ systems. The severity of the toxicity is dependent on the route of exposure, dose, duration, and the specific antimony compound.

Absorption, Distribution, Metabolism, and Excretion (ADME)

• Absorption: The absorption of Sb(III) is highly dependent on the solubility of the compound. For instance, gastrointestinal absorption is estimated to be around 1% for the poorly soluble antimony trioxide, whereas it is approximately 10% for the more soluble potassium antimony tartrate.[1] Inhalation is a significant route of occupational exposure, with deposition patterns in the respiratory tract being particle size-dependent.[1]

• Distribution: Once absorbed, antimony is distributed throughout the body via the bloodstream, where it preferentially accumulates in red blood cells.[2][3] The highest concentrations are typically found in the liver, kidneys, spleen, and lungs.[2][3]

• Metabolism: Antimony is not metabolized in the traditional sense; however, it can undergo interconversion between its trivalent (Sb(III)) and pentavalent (Sb(V)) states in vivo.[2] The trivalent form is generally considered to be the more toxic species.[4]

• Excretion: The primary routes of antimony excretion are through the feces and urine. The specific route depends on the valence state, with trivalent antimony being predominantly excreted in the feces and pentavalent antimony primarily in the urine.[5]

Acute, Subchronic, and Chronic Toxicity

The toxic effects of Antimony(3+) are observed across different exposure durations.

• Acute Toxicity: Acute exposure to high levels of Sb(III) can cause irritation to the gastrointestinal tract, leading to nausea, vomiting, and diarrhea.[6][7] In severe cases, it can lead to cardiac effects and even death.[7]

• Subchronic and Chronic Toxicity: Long-term exposure to lower levels of Sb(III) has been associated with a range of health issues. Occupational exposure has been linked to respiratory problems, including pneumoconiosis, and cardiovascular issues.[7] Animal studies have demonstrated effects on the liver, kidneys, and changes in hematological parameters following chronic exposure.[7]

Carcinogenicity, Genotoxicity, and Reproductive Toxicity

• Carcinogenicity: Antimony trioxide is classified as "possibly carcinogenic to humans" (Group 2B) by the International Agency for Research on Cancer (IARC).[3] Inhalation studies in rodents have shown an increased incidence of lung tumors.[3]

• Genotoxicity: Antimony(3+) compounds have been shown to induce DNA damage. In vitro studies have demonstrated the induction of DNA strand breaks, micronuclei formation, and chromosomal aberrations.[8] The genotoxic effects are thought to be mediated, at least in part, through the generation of reactive oxygen species (ROS) and interference with DNA repair mechanisms.[8]

• Reproductive and Developmental Toxicity: There is some evidence to suggest that antimony exposure may have adverse effects on reproduction and development. Studies in animals have reported effects such as decreased fertility and developmental delays in offspring.[9]

Molecular Mechanisms of Antimony(3+) Toxicity

The toxicity of Antimony(3+) is underpinned by its interaction with various cellular components and the disruption of key signaling pathways.

Oxidative Stress

A primary mechanism of Sb(III) toxicity is the induction of oxidative stress. Sb(III) can increase the production of reactive oxygen species (ROS), leading to cellular damage.[10][11][12] This is often accompanied by a depletion of cellular antioxidants, such as glutathione (GSH).[10]

Apoptosis

Antimony(3+) has been shown to induce apoptosis, or programmed cell death, in various cell types.[13][14] This process is often triggered by the oxidative stress mentioned above and involves the activation of key signaling pathways, such as the c-Jun N-terminal kinase (JNK) pathway, which is a member of the Mitogen-Activated Protein Kinase (MAPK) family.[13]

DNA Damage and Repair

Sb(III) can cause direct and indirect damage to DNA. The generation of ROS can lead to oxidative DNA lesions.[8] Furthermore, there is evidence that Sb(III) can interfere with DNA repair processes, exacerbating its genotoxic effects.[8]

Enzyme Inhibition

Antimony(3+) is known to interact with sulfhydryl groups in proteins, which can lead to the inhibition of various enzymes.[15] This can disrupt numerous cellular processes that are dependent on these enzymes.

Quantitative Toxicological Data

The following tables summarize key quantitative data regarding the toxicity of Antimony(3+).

Table 1: Acute Toxicity of Antimony(3+) Compounds

Compound	Route	Species	LD50	Reference
Antimony trioxide	Oral	Rat	>34,600 mg/kg	[16]
Antimony trioxide	Inhalation	Rat	>5.2 mg/L (4h)	[17]
Antimony trioxide	Dermal	Rabbit	>2,000 mg/kg	[17]
Potassium antimony tartrate	Oral	Rat	115 mg/kg	[4]

Table 2: No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL) for Antimony(3+)

Compound	Route	Duration	Species	NOAEL	LOAEL	Effect	Reference
Antimony trioxide	Inhalation	Chronic	Rat	0.05 mg/m³	0.43 mg/m³	Lung inflammation	[2]
Potassium antimony tartrate	Oral	Subchronic	Rat	5.6 mg/kg/day	-	Decreased body weight gain	[18]
Antimony trichloride	Oral	Intermediate	Rat	0.07 mg/kg/day	0.7 mg/kg/day	Decreased maternal body weight gain	[17]

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the toxicity of Antimony(3+).

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in viable cells to form a purple formazan product. The amount of formazan is proportional to the number of living cells.[9][19][20][21][22]

• Protocol:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the Antimony(3+) compound for a specified duration (e.g., 24, 48, or 72 hours).

  • Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

  • Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

DNA Damage Assessment (Comet Assay)

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks.

• Principle: Cells are embedded in agarose on a microscope slide, lysed to remove membranes and proteins, and then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail." The intensity and length of the tail are proportional to the amount of DNA damage.[8][23][24]

• Protocol:

  • Expose cells to the Antimony(3+) compound for a defined period.

  • Harvest the cells and mix them with low-melting-point agarose.

  • Pipette the cell-agarose suspension onto a pre-coated microscope slide and allow it to solidify.

  • Immerse the slides in a lysis solution (high salt and detergent) to lyse the cells and unfold the DNA.

  • Place the slides in an electrophoresis chamber filled with alkaline buffer (pH > 13) to unwind the DNA and expose alkali-labile sites.

  • Apply an electric field to separate the damaged DNA from the intact nuclear DNA.

  • Neutralize and stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium iodide).

  • Visualize the comets using a fluorescence microscope and quantify the DNA damage using image analysis software. For instance, in a study on budding yeast, cells were treated with 0.2 mM Sb(III) for 2 hours before being processed for the comet assay.[8]

Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.

• Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is labeled with a fluorochrome (e.g., FITC) and used to detect apoptotic cells. Propidium iodide (PI), a fluorescent nuclear stain, is used to identify necrotic cells with compromised membrane integrity.[25][26]

• Protocol:

  • Treat cells with the Antimony(3+) compound to induce apoptosis.

  • Harvest the cells and wash them with a binding buffer.

  • Resuspend the cells in the binding buffer containing FITC-conjugated Annexin V and PI.

  • Incubate the cells in the dark for 15 minutes at room temperature.

  • Analyze the stained cells using a flow cytometer.

  • Quantify the percentage of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Oxidative Stress Measurement (ROS Assay)

This assay quantifies the intracellular levels of reactive oxygen species.

• Principle: Cell-permeable fluorescent probes, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), are used to detect ROS. Inside the cell, DCFH-DA is deacetylated to DCFH, which is then oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF). The fluorescence intensity is proportional to the amount of intracellular ROS.[10][11]

• Protocol:

  • Culture cells and expose them to the Antimony(3+) compound.

  • Load the cells with DCFH-DA (typically 5-10 µM) and incubate for 30 minutes at 37°C.

  • Wash the cells to remove the excess probe.

  • Measure the fluorescence intensity using a fluorescence microplate reader, fluorescence microscope, or flow cytometer. In a study on cardiac myocytes, cells were exposed to potassium antimonyl tartrate (PAT) at concentrations ranging from 1 to 1000 µM for 1 to 24 hours to assess oxidative stress.[10]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and a general experimental workflow for assessing Antimony(3+) toxicity.

Signaling Pathway Diagrams

Caption: Antimony(3+) induced MAPK signaling pathways leading to apoptosis and cell proliferation.

Caption: Activation of the Nrf2-ARE pathway by Antimony(3+) as a cellular defense mechanism.

Experimental Workflow Diagram

Caption: General experimental workflow for assessing the toxicity of Antimony(3+).

Conclusion

This technical guide has provided a detailed overview of the toxicological profile and molecular mechanisms of Antimony(3+). The presented quantitative data, experimental protocols, and signaling pathway diagrams offer a comprehensive resource for the scientific community. A thorough understanding of the toxicological properties of Sb(III) is crucial for assessing its risks to human health and the environment, and for the development of potential therapeutic interventions or preventative strategies. Further research is warranted to fill existing knowledge gaps, particularly concerning the long-term effects of low-dose exposure and the intricate details of its interactions with cellular macromolecules.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Disposition and Toxicokinetics - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ADME Tables - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. govinfo.gov [govinfo.gov]
• 5. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chronic Inhalation Exposure to Antimony Trioxide Exacerbates the MAPK Signaling in Alveolar Bronchiolar Carcinomas in B6C3F1/N Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bioivt.com [bioivt.com]
• 8. Complex Mechanisms of Antimony Genotoxicity in Budding Yeast Involves Replication and Topoisomerase I-Associated DNA Lesions, Telomere Dysfunction and Inhibition of DNA Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 9. protocols.io [protocols.io]
• 10. Antimony-induced oxidative stress and toxicity in cultured cardiac myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Antimony trioxide-induced apoptosis is dependent on SEK1/JNK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antimony-trioxide- and arsenic-trioxide-induced apoptosis in myelogenic and lymphatic cell lines, recruitment of caspases, and loss of mitochondrial membrane potential are enhanced by modulators of the cellular glutathione redox system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of antimony on the microbial growth and the activities of soil enzymes [pubmed.ncbi.nlm.nih.gov]
• 16. Antimony-induced astrocyte activation via mitogen-activated protein kinase activation-dependent CREB phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. atsdr.cdc.gov [atsdr.cdc.gov]
• 18. ajcsd.org [ajcsd.org]
• 19. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 20. texaschildrens.org [texaschildrens.org]
• 21. MTT assay protocol | Abcam [abcam.com]
• 22. resources.rndsystems.com [resources.rndsystems.com]
• 23. mdpi.com [mdpi.com]
• 24. Measuring DNA modifications with the comet assay: a compendium of protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Apoptosis Protocols | Thermo Fisher Scientific - SG [thermofisher.com]
• 26. uib.no [uib.no]

An In-depth Technical Guide to the Hydrolysis and Polymerization of Antimony(III) in Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony, a metalloid of significant interest in various scientific fields including medicine, toxicology, and materials science, exhibits complex chemical behavior in aqueous solutions. The trivalent state, Antimony(III), readily undergoes hydrolysis and polymerization, forming a variety of mononuclear and polynuclear species that are highly dependent on conditions such as pH, concentration, and the presence of other ions like chloride. Understanding these processes is critical for controlling the speciation, bioavailability, and reactivity of antimony in both environmental and biological systems, as well as for the synthesis of antimony-based materials. This technical guide provides a comprehensive overview of the core principles governing the hydrolysis and polymerization of Antimony(III) in solution, with a focus on quantitative data, detailed experimental protocols, and visual representations of the underlying chemical pathways.

Hydrolysis of Antimony(III)

The hydrolysis of Antimony(III) is a stepwise process involving the reaction of the Sb(III) cation with water molecules. In aqueous solutions, the primary dissolved form of Antimony(III) is antimonous acid, Sb(OH)₃, a neutral complex that predominates over a wide pH range, typically from 2 to 10.[1] The hydrolysis reactions can be represented by a series of equilibria.

Mononuclear Species

Under acidic conditions (pH < 2), the cationic species Sb(OH)₂⁺ can be present.[2] As the pH increases into the neutral range, the dominant species is the neutral hydroxide, Sb(OH)₃.[1] In strongly alkaline solutions (pH > 11), the anionic species Sb(OH)₄⁻ is formed.[3]

Quantitative Data on Hydrolysis

The equilibrium constants for the hydrolysis of Antimony(III) have been determined by various researchers. The following table summarizes key thermodynamic data for these reactions at 298 K and infinite dilution.

Equilibrium Reaction	log K (Baes and Mesmer, 1976)	log K (Filella and May, 2003)
Sb³⁺ + H₂O ⇌ SbOH²⁺ + H⁺	-1.5	-
Sb³⁺ + 2H₂O ⇌ Sb(OH)₂⁺ + 2H⁺	-3.6	-
Sb³⁺ + 3H₂O ⇌ Sb(OH)₃(aq) + 3H⁺	-6.5	-
Sb(OH)₃(aq) ⇌ SbO₂⁻ + H⁺ + H₂O	-11.0	-
Sb(OH)₃(aq) + H₂O ⇌ Sb(OH)₄⁻ + H⁺	-	-11.82
0.5 Sb₂O₃(s, cubic) + 1.5 H₂O ⇌ Sb(OH)₃(aq)	-4.5	-
0.5 Sb₂O₃(s, orthorhombic) + 1.5 H₂O ⇌ Sb(OH)₃(aq)	-4.2	-

Data compiled from multiple sources.

Hydrolysis in the Presence of Chloride

In solutions containing chloride ions, the hydrolysis of Antimony(III) is further complicated by the formation of various antimony oxychloride species. The specific species formed is highly dependent on the pH and the chloride concentration.[4] At low pH and high chloride concentrations, chloro-complexes of antimony(III) are stable. As the pH increases or the solution is diluted, hydrolysis leads to the precipitation of a series of oxychlorides.

Commonly reported antimony oxychlorides include SbOCl, Sb₄O₅Cl₂, and Sb₈O₁₁Cl₂.[4] For instance, the hydrolysis of antimony trichloride (SbCl₃) in a limited amount of water yields antimony oxychloride (SbOCl).[5] Further hydrolysis can lead to the formation of more complex polynuclear oxychlorides.

Polymerization of Antimony(III)

The term "polymerization" in the context of Antimony(III) in aqueous solution primarily refers to the formation of polynuclear species through olation (bridging by hydroxide ions) and oxolation (bridging by oxide ions). This process is essentially an extension of hydrolysis, where mononuclear antimony hydroxide units condense to form larger, often insoluble, structures.

Formation of Polynuclear Oxyhydroxides and Oxychlorides

As the concentration of Antimony(III) increases and/or the pH is adjusted, the mononuclear species can condense to form polynuclear complexes. In chloride-free solutions, this leads to the eventual precipitation of antimony(III) oxide (Sb₂O₃). In the presence of chloride, a series of polynuclear oxychlorides are formed as intermediates or final products, depending on the conditions.[4] The formation of species like Sb₄O₅Cl₂ and Sb₈O₁₁Cl₂ represents a form of polymerization.[4]

The structures of these polynuclear compounds are complex, often consisting of layers or chains of antimony-oxygen polyhedra with chloride ions incorporated into the structure.

Kinetics of Polymerization

The kinetics of Antimony(III) polymerization are complex and not fully elucidated. The rate of formation of polymeric species is influenced by factors such as the initial concentration of Sb(III), pH, temperature, and the presence of coordinating anions. The process often involves slow nucleation and growth steps, leading to the formation of precipitates over time.

Experimental Protocols

A variety of analytical techniques are employed to study the hydrolysis and polymerization of Antimony(III). Detailed experimental protocols for some of the key methods are outlined below.

Potentiometric Titration

Potentiometric titration is a classical method used to determine the formation constants of metal-ligand complexes, including hydroxide complexes formed during hydrolysis.

Objective: To determine the average number of hydroxide ions bound per antimony ion as a function of pH.

Materials:

• Antimony(III) stock solution (e.g., prepared from Sb₂O₃ dissolved in a strong acid).

• Standardized strong base solution (e.g., 0.1 M NaOH).

• Inert electrolyte solution (e.g., 1 M NaClO₄) to maintain constant ionic strength.

• Potentiometer with a glass electrode and a reference electrode (e.g., Ag/AgCl or calomel).

• Thermostated titration vessel.

• Magnetic stirrer.

Procedure:

• Calibrate the glass electrode using standard buffer solutions.

• Place a known volume and concentration of the Antimony(III) solution and the inert electrolyte into the titration vessel.

• Immerse the calibrated electrodes into the solution and start the magnetic stirrer.

• Allow the system to reach thermal equilibrium at a constant temperature (e.g., 25 °C).

• Add small, precise increments of the standardized base solution.

• Record the potential (or pH) reading after each addition, ensuring the reading is stable.

• Continue the titration past the equivalence point.

• The data of potential/pH versus the volume of titrant added is then used to calculate the formation constants of the various hydroxide species.

Coulometric Titration

Coulometric titration is a highly accurate method for the determination of Antimony(III).

Objective: To precisely quantify the amount of Antimony(III) in a sample.

Materials:

• Coulometer with a constant current source.

• Generator electrode (e.g., platinum foil).

• Auxiliary electrode (isolated from the main solution).

• Indicator electrodes (e.g., two platinum wires for amperometric detection or a platinum indicator electrode and a reference electrode for potentiometric detection).

• Supporting electrolyte: 0.1 M phosphate buffer (pH 8), 0.1 M potassium iodide, and 0.025 M potassium tartrate.[6]

• Titration cell.

Procedure:

• Add the supporting electrolyte to the titration cell.

• Introduce a known amount of the Antimony(III) sample solution.

• Immerse the electrodes in the solution.

• Start the generation of the titrant (iodine) at a constant and accurately known current.

• Monitor the endpoint using either an amperometric or potentiometric detection system.[6]

• The total charge passed to reach the endpoint is directly proportional to the amount of Antimony(III) in the sample, according to Faraday's laws of electrolysis.

Raman Spectroscopy

Raman spectroscopy is a powerful tool for probing the structure of molecules in solution and identifying the various antimony species present.

Objective: To identify the vibrational modes of different Antimony(III) species in solution and to study their structure and interconversion.

Materials:

• Raman spectrometer equipped with a suitable laser source (e.g., Nd:YAG laser).

• Quartz cuvette for holding the aqueous sample.

• Antimony(III) solutions of varying concentrations and pH.

Procedure:

• Prepare a series of Antimony(III) solutions under the desired conditions (e.g., different pH values, chloride concentrations).

• For aqueous solutions, no special sample preparation is typically needed; the solution can be placed directly in the quartz cuvette.[7]

• Place the cuvette in the sample holder of the Raman spectrometer.

• Direct the laser beam into the sample and collect the scattered light.

• Record the Raman spectrum over the desired wavenumber range. The Sb-O stretching modes are typically observed in the 400-600 cm⁻¹ region.

• Analyze the spectra to identify the characteristic peaks of different species, such as Sb(OH)₃, and any polymeric or oxychloride forms.

UV-Vis Spectroscopy

UV-Vis spectroscopy can be used to study the formation of complexes and to determine the concentration of different antimony species, often with the aid of a complexing agent.

Objective: To quantify Sb(III) and Sb(V) in a mixture.

Materials:

• UV-Vis spectrophotometer.

• Quartz cuvettes.

• Antimony(III) and Antimony(V) standard solutions.

• Complexing agent (e.g., pyrogallol).[8]

• Buffer solutions to control pH.

Procedure:

• Prepare a series of standard solutions containing known concentrations of Sb(III) and Sb(V).

• Add the complexing agent and adjust the pH to the optimal value for complex formation.

• Record the UV-Vis absorption spectra of the standard solutions and the unknown sample over a suitable wavelength range.

• The overlapping spectra of the Sb(III) and Sb(V) complexes can be resolved using chemometric methods such as partial least squares (PLS) regression to determine the concentrations of each species in the sample.[8]

X-ray Diffraction (XRD)

XRD is essential for identifying the crystalline structures of the solid phases that precipitate from solution during hydrolysis and polymerization.

Objective: To identify the crystalline phases of antimony oxides and oxychlorides.

Materials:

• X-ray diffractometer.

• Solid precipitate samples of hydrolyzed Antimony(III).

• Sample holder.

Procedure:

• Collect the solid precipitate from the hydrolysis/polymerization experiment by filtration or centrifugation.

• Wash the precipitate to remove any soluble impurities and dry it thoroughly.

• Grind the dried sample to a fine powder to ensure random orientation of the crystallites.

• Mount the powdered sample in the sample holder of the XRD instrument.

• Record the X-ray diffraction pattern over a range of 2θ angles.

• Compare the obtained diffraction pattern with standard diffraction patterns from databases (e.g., the JCPDS-ICDD database) to identify the crystalline phases present, such as senarmontite (cubic Sb₂O₃) or valentinite (orthorhombic Sb₂O₃).[9]

High-Performance Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (HPLC-ICP-MS)

This powerful hyphenated technique allows for the separation and quantification of different antimony species in a sample.

Objective: To separate and quantify Sb(III) and Sb(V) species in aqueous samples.

Materials:

• High-performance liquid chromatograph (HPLC).

• Anion-exchange column (e.g., Hamilton PRP-X100).[10]

• Inductively coupled plasma-mass spectrometer (ICP-MS).

• Mobile phase (e.g., 20 mM EDTA at pH 4.7 for Sb(III) and Sb(V) separation).[10]

• Standard solutions of Sb(III) and Sb(V).

Procedure:

• Prepare the mobile phase and equilibrate the HPLC column.

• Inject a known volume of the sample or standard solution into the HPLC system.

• The different antimony species are separated on the column based on their charge and interaction with the stationary phase.

• The eluent from the HPLC is introduced directly into the ICP-MS.

• The ICP-MS detects and quantifies the antimony in each separated peak based on its mass-to-charge ratio.

• The retention time identifies the species, and the peak area provides quantitative information.

Visualization of Pathways

The following diagrams, generated using the DOT language, illustrate the key pathways in the hydrolysis and polymerization of Antimony(III).

Caption: Simplified hydrolysis pathway of Antimony(III) as a function of pH.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Kinetic studies on Sb(III) oxidation by hydrogen peroxide in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure, Synthesis and Properties of Antimony Oxychlorides: A Brief Review [mdpi.com]
• 5. Antimony trichloride - Wikipedia [en.wikipedia.org]
• 6. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous determination of antimony(III) and antimony(V) by UV-vis spectroscopy and partial least squares method (PLS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Urinary antimony speciation by HPLC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

A Technical Guide to the Structural Characterization of Antimony(III) Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core techniques and methodologies for the structural characterization of Antimony(III) (Sb(III)) materials. Given the significance of Sb(III) compounds in various fields, including pharmaceuticals and materials science, a thorough understanding of their structural properties is paramount. This document outlines key experimental protocols, presents quantitative data in a structured format, and visualizes the characterization workflow. A defining feature of Sb(III) chemistry is the stereochemically active 5s² lone pair of electrons, which significantly influences the coordination geometry and crystal packing of its compounds.

Core Structural Characterization Techniques

A multi-technique approach is essential for a comprehensive structural elucidation of Sb(III) materials. The primary methods include X-ray diffraction, various spectroscopic techniques, and microscopy.

X-ray Diffraction (XRD)

X-ray diffraction is the cornerstone for determining the crystalline structure of materials. It provides detailed information on unit cell dimensions, bond lengths, and bond angles.

• Single-Crystal X-ray Diffraction (SCXRD): This technique offers the most precise determination of the atomic arrangement in a crystalline solid, including bond lengths, bond angles, and site-ordering details.[1] It is indispensable for elucidating the complex coordination geometries often adopted by Sb(III) due to its lone pair.

• Powder X-ray Diffraction (PXRD): PXRD is a rapid analytical technique used for phase identification of crystalline materials and can provide information on unit cell dimensions.[2] It is particularly useful for verifying the purity of a synthesized bulk sample and identifying known crystalline phases by comparing the experimental diffraction pattern to databases like the Powder Diffraction File (PDF) maintained by the International Centre for Diffraction Data (ICDD).[3][4]

Spectroscopic Techniques

Spectroscopic methods probe the local chemical environment and bonding within a material.

• Raman Spectroscopy: This technique investigates the vibrational modes of a material, which are sensitive to chemical composition, crystal structure, and strain.[5] For inorganic materials, Raman spectroscopy is often more advantageous than infrared (IR) spectroscopy because the Raman scattering of water is weak, minimizing interference in aqueous environments.[6] It is well-suited for studying the metal-ligand bonds in Sb(III) complexes, which typically appear in the 100-700 cm⁻¹ range.[6]

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that provides information about the elemental composition and chemical oxidation states of the top ~10 nm of a material.[7] For antimony compounds, the Sb 3d core level spectrum is of particular interest. However, the Sb 3d₅/₂ peak often overlaps with the O 1s peak, requiring careful data analysis and peak fitting.[8][9] The Sb 3d₃/₂ peak can be used as a guide for fitting the overlapping region.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for solution-state analysis of organic molecules, solid-state NMR can provide valuable information about the local environment of antimony atoms in solid samples.

Microscopic Techniques

Microscopy provides direct visualization of the material's morphology and can be coupled with analytical techniques for elemental analysis.

• Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDX): SEM provides high-resolution images of the surface morphology of a material. When combined with EDX, it allows for the elemental analysis of specific regions of the sample, providing information on the spatial distribution of elements.[10][11] This is particularly useful for assessing the homogeneity of a sample.

Experimental Protocols

Detailed experimental protocols are crucial for obtaining high-quality, reproducible data. The following sections provide generalized procedures for the key characterization techniques, which should be adapted based on the specific properties of the Sb(III) material under investigation.

Single-Crystal X-ray Diffraction (SCXRD)

Objective: To determine the precise three-dimensional atomic structure of a crystalline Sb(III) material.

Methodology:

• Crystal Selection and Mounting:

  • Under a polarizing microscope, select a single, optically clear, and unfractured crystal with dimensions typically between 30 and 300 micrometers.[1]

  • Mount the selected crystal on a goniometer head using a suitable adhesive or cryo-oil.

• Data Collection:

  • Mount the goniometer head on the diffractometer.

  • Center the crystal in the X-ray beam.

  • Perform an initial set of diffraction frames to determine the unit cell parameters and crystal system.

  • Collect a full sphere of diffraction data by rotating the crystal through a series of angles. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Data Processing and Structure Solution:

  • Integrate the raw diffraction images to obtain a list of reflection intensities.

  • Apply corrections for factors such as absorption and beam intensity variations.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• Structure Refinement:

  • Refine the atomic positions, displacement parameters, and other structural parameters against the experimental data using a least-squares refinement program.

  • Locate and refine hydrogen atoms if possible.

  • Validate the final structure using crystallographic software and deposit the data in a crystallographic database (e.g., the Cambridge Structural Database).

Powder X-ray Diffraction (PXRD)

Objective: To identify the crystalline phases present in a bulk sample of an Sb(III) material and determine its phase purity.

Methodology:

• Sample Preparation:

  • Grind the bulk sample into a fine, homogeneous powder using a mortar and pestle to ensure random orientation of the crystallites.

  • Mount the powder in a sample holder, ensuring a flat, level surface.

• Data Collection:

  • Place the sample holder in the diffractometer.

  • Set the instrument parameters, including the X-ray source (commonly Cu Kα), voltage, current, and scan range (typically 5° to 70° in 2θ).

  • Collect the diffraction pattern by scanning the detector through the desired angular range.

• Data Analysis:

  • Identify the peak positions (2θ values) and their relative intensities.

  • Convert the 2θ values to d-spacings using Bragg's Law (nλ = 2d sinθ).

  • Compare the experimental d-spacings and intensities to a database of known materials (e.g., the Powder Diffraction File) to identify the crystalline phases present.[4][12]

Raman Spectroscopy

Objective: To obtain information about the vibrational modes of an Sb(III) material, which is characteristic of its chemical bonding and crystal structure.

Methodology:

• Sample Preparation:

  • Solid samples can be analyzed directly. Powders can be pressed into a pellet or placed on a microscope slide.

  • Liquid samples can be placed in a cuvette.

• Instrument Setup:

  • Choose an appropriate laser excitation wavelength. For inorganic materials, blue or green lasers are often used.[13] Red or near-infrared lasers can be used to suppress fluorescence.[13]

  • Calibrate the spectrometer using a standard reference material (e.g., a silicon wafer).

• Data Acquisition:

  • Focus the laser onto the sample. For micro-Raman, this is done through a microscope objective.

  • Collect the scattered light and direct it to the spectrometer. A filter is used to remove the strong Rayleigh scattered light.

  • Record the Raman spectrum, which is a plot of intensity versus the Raman shift (in cm⁻¹).

• Data Analysis:

  • Identify the positions, intensities, and widths of the Raman bands.

  • Assign the observed bands to specific vibrational modes by comparison with literature data for related compounds or through theoretical calculations.

X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the surface elemental composition and chemical states of an Sb(III) material.

Methodology:

• Sample Preparation:

  • Mount the solid sample on a sample holder using double-sided adhesive tape or a sample stub. For powders, press the powder into a clean indium foil or a specialized powder sample holder.

  • Introduce the sample into the ultra-high vacuum (UHV) chamber of the XPS instrument.

  • In-situ cleaning using argon ion sputtering may be performed to remove surface contaminants, but caution is advised as it can reduce some metal oxides.[7]

• Data Acquisition:

  • Irradiate the sample with monochromatic X-rays (typically Al Kα or Mg Kα).

  • Collect a survey scan to identify all elements present on the surface.

  • Acquire high-resolution spectra for the elements of interest (e.g., Sb 3d, O 1s, S 2p).

• Data Analysis:

  • Calibrate the binding energy scale using the C 1s peak from adventitious carbon at 284.8 eV or 285.0 eV.

  • Determine the elemental composition from the integrated peak areas of the survey scan, applying relative sensitivity factors.

  • Perform peak fitting on the high-resolution spectra to deconvolve different chemical states. For Sb(III) materials, carefully fit the Sb 3d region, considering the overlap with the O 1s peak. The Sb 3d₃/₂ peak can be used as a reference to constrain the fitting of the Sb 3d₅/₂ peak.[8]

Quantitative Data Summary

The following tables summarize typical structural and spectroscopic data for representative Antimony(III) materials.

Table 1: Crystallographic Data for Selected Antimony(III) Compounds

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Reference
Sb₂O₃ (Senarmontite)	Cubic	Fd-3m	11.1160(4)	11.1160(4)	11.1160(4)	90	[14]
Sb₂S₃ (Stibnite)	Orthorhombic	Pnma	90	[15]
SbBr₃	Orthorhombic	Pnma	90	[16]

Table 2: Selected Bond Lengths and Angles for Antimony(III) Complexes

Complex	Bond	Length (Å)	Angle	Degrees (°)	Reference
Ethoxy(2-salicylidenaminophenolato)antimony(III)	Sb1-O1	2.000(2)	O1-Sb1-N1	80.08(7)	[1]
Sb1-O2	1.996(2)	O2-Sb1-N1	74.20(7)	[1]
Sb1-N1	2.146(2)	O1-Sb1-O2	154.27(7)	[1]

Table 3: Spectroscopic Data for Antimony(III) Materials

Material	Technique	Peak Position	Assignment	Reference
Sb₂S₃	XPS	530.26 eV	Sb 3d₅/₂	[17]
539.55 eV	Sb 3d₃/₂	[17]
162.11 eV	S 2p₃/₂	[17]
163.28 eV	S 2p₁/₂	[17]
Sb₂O₃ (Senarmontite)	Raman	7.83 THz (261 cm⁻¹)	Strongest peak	[18]
Sb₂O₃ (Valentinite)	Raman	4.20 THz (140 cm⁻¹)	Strongest peak	[18]
α-Sb₂O₃	Raman	373 cm⁻¹, 450 cm⁻¹	Vibrational modes

Visualization of Workflows

The structural characterization of a novel Antimony(III) material typically follows a logical workflow, starting from initial synthesis and progressing to detailed structural analysis.

Caption: A general experimental workflow for the structural characterization of a new Antimony(III) material.

The following diagram illustrates a decision-making process for choosing the appropriate characterization techniques based on the nature of the Sb(III) material.

Caption: A decision tree for selecting structural characterization techniques for Antimony(III) materials.

Conclusion

The structural characterization of Antimony(III) materials is a multifaceted process that relies on the synergistic application of various analytical techniques. The stereochemically active lone pair on the Sb(III) center dictates the often-complex structures observed, making detailed crystallographic studies essential. Spectroscopic and microscopic methods provide complementary information on the local chemical environment, oxidation state, and morphology. The protocols and data presented in this guide serve as a comprehensive resource for researchers in the field, facilitating a deeper understanding of the rich structural chemistry of Antimony(III) and its implications for the development of new materials and pharmaceuticals.

References

• 1. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 2. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 3. fiveable.me [fiveable.me]
• 4. Phase identification [doitpoms.ac.uk]
• 5. Application of Raman Spectroscopy In Inorganic Materials - 奥谱天成（厦门）光电有限公司 [optosky.net]
• 6. mmrc.caltech.edu [mmrc.caltech.edu]
• 7. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Antimony [xpsfitting.com]
• 8. researchgate.net [researchgate.net]
• 9. CleanControlling: Material determination of inorganic particles - SEM/EDX analysis | CleanControlling [cleancontrolling.com]
• 10. filab.fr [filab.fr]
• 11. ncl.ac.uk [ncl.ac.uk]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.aip.org [pubs.aip.org]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. scribd.com [scribd.com]
• 18. researchgate.net [researchgate.net]

"phase composition of Antimony(III) oxide samples"

An In-depth Technical Guide to the Phase Composition of Antimony(III) Oxide Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony(III) oxide (Sb₂O₃) is an inorganic compound of significant industrial and pharmaceutical interest. It is the most important commercial compound of antimony, utilized in flame retardants, catalysts, pigments, and as a fining agent in glass production.[1] In pharmaceutical applications, antimony compounds have been investigated for various therapeutic purposes. The physicochemical properties of Sb₂O₃, such as solubility, dissolution rate, stability, and bioavailability, are intrinsically linked to its solid-state form.

Antimony(III) oxide is a polymorphic substance, existing primarily in two crystalline forms at atmospheric pressure: the cubic α-Sb₂O₃, known as senarmontite, and the orthorhombic β-Sb₂O₃, known as valentinite.[1][2] Senarmontite is the stable form at lower temperatures, while valentinite is the stable form above approximately 570 °C.[2] The specific phase composition of an Sb₂O₃ sample is highly dependent on its thermal history and method of synthesis.[3] Therefore, for researchers and professionals in drug development, a thorough understanding and accurate characterization of the phase composition of Sb₂O₃ samples are critical for ensuring product consistency, performance, and safety.

This technical guide provides an in-depth overview of the phases of Antimony(III) oxide, the factors influencing their composition, and detailed experimental protocols for their characterization.

The Polymorphs of Antimony(III) Oxide

The distinct crystal structures of senarmontite and valentinite give rise to their different physical properties. Senarmontite possesses a cubic crystal structure composed of discrete molecular cages of Sb₄O₆.[4] In contrast, valentinite has an orthorhombic structure consisting of polymeric (Sb₂O₃)n chains.[4]

Table 1: Crystallographic Properties of Sb₂O₃ Polymorphs

Property	Senarmontite (α-Sb₂O₃)	Valentinite (β-Sb₂O₃)
Crystal System	Cubic	Orthorhombic
Space Group	Fd-3m (No. 227)	Pccn (No. 56)
Formula Units (Z)	16	4
Density (g/cm³)	5.20	5.67
Natural Mineral	Senarmontite	Valentinite
Appearance	White solid, octahedral crystals	White solid, rhombic crystals
Stability	Stable below 570 °C	Stable above 570 °C
[1][5]

Factors Influencing Phase Composition

The final phase or mixture of phases in an Antimony(III) oxide sample is determined by several factors during its synthesis and processing.

• Synthesis Method: The preparation route is a primary determinant of the resulting polymorph. For instance, Sb₂O₃ obtained from the hydrolysis of antimony(III) compounds in aqueous solutions often consists of valentinite or a mixture of valentinite and senarmontite.[3] Various methods like hydrothermal synthesis, solvothermal processes, and simple precipitation can be tailored by adjusting parameters such as pH, solvent, and temperature to selectively synthesize a desired phase.[6][7][8]

• Thermal Treatment: Temperature is a critical factor. The transition from the cubic α-phase (senarmontite) to the orthorhombic β-phase (valentinite) is reported to occur in the range of 570-650 °C under an inert atmosphere.[2] In the presence of air, oxidation to antimony tetroxide (Sb₂O₄) can occur at temperatures as low as 500 °C.[2][9]

• Mechanical Stress: Physical processing, such as mechanical milling, can induce phase transitions. It has been observed that valentinite produced by milling senarmontite can exhibit a reverse phase transition back to senarmontite at a lower-than-normal temperature of approximately 445 °C.[2]

• Pressure: High pressure can also induce phase transitions in Sb₂O₃. Studies using diamond anvil cells have shown pressure-induced isostructural phase transitions and amorphization at very high pressures.[2]

Table 2: Phase Composition of Sb₂O₃ Samples from Various Origins

Sample Origin / Synthesis Precursors	Purity (%)	Phase Composition
Commercial Samples
Reakhim	92.6	V: 80%, S: 20%
Neva Reaktiv (pure grade)	96.8	V: 53%, S: 47%
Merck (chem. pure)	99.4	S: 100%
Laboratory Synthesis
SbCl₃ (extrapure grade) + NaHCO₃	97.9	V: 96%, S: 4%
Waste from Sb(III) complex synthesis + NaHCO₃	97.9	V: 100%
SbCl₃ (pure grade) + H₃BO₃	98.4	V: 100%
SbCl₃ (pure grade) + NaBO₂	97.7	V: 68%, S: 32%
SbCl₃ + NH₄OH	97.5	V: 100%
Data sourced from Panasenko et al.[3] Note: V = Valentinite, S = Senarmontite.

Experimental Characterization Protocols

A combination of analytical techniques is essential for the unambiguous identification and quantification of Sb₂O₃ phases.

X-ray Diffraction (XRD)

XRD is the most definitive method for identifying crystalline phases. Each polymorph produces a unique diffraction pattern based on its crystal structure.

• Sample Preparation: Gently grind the Sb₂O₃ sample to a fine, homogeneous powder (typically <10 µm particle size) using an agate mortar and pestle to ensure random crystal orientation.

• Sample Mounting: Pack the powder into a sample holder, ensuring a flat, smooth surface that is level with the holder's reference plane.

• Instrument Setup:

  • Radiation: Use a standard X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).

  • Optics: Configure the instrument with appropriate slits (divergence, anti-scatter) and a monochromator or Kβ filter to minimize background noise.

  • Detector: Utilize a scintillation counter or a modern position-sensitive detector.

• Data Collection:

  • Scan Range: Scan a 2θ range from 10° to 80°.

  • Step Size: Use a step size of 0.02°.

  • Dwell Time: Set a dwell time of at least 1-2 seconds per step to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Phase Identification: Compare the experimental diffraction pattern (peak positions and relative intensities) with standard patterns from a database such as the International Centre for Diffraction Data (ICDD) PDF database. (Senarmontite: JCPDS No. 05-0534; Valentinite: JCPDS No. 71-0365).[6][7]

  • Quantitative Analysis: For mixtures, perform quantitative phase analysis (QPA) using methods like Rietveld refinement.[10][11] This involves fitting the entire experimental pattern with calculated patterns based on the crystal structure of each phase, allowing for the determination of their relative weight fractions.

Caption: Workflow for Phase Analysis of Sb₂O₃ using XRD.

Table 3: Characteristic XRD Peaks for Sb₂O₃ Polymorphs (Cu Kα)

Senarmontite (Cubic)	Valentinite (Orthorhombic)
2θ (°) / (hkl)	2θ (°) / (hkl)
13.7 / (111)	18.9 / (110)
27.7 / (222)	24.3 / (101)
32.2 / (400)	27.9 / (021)
46.1 / (440)	29.5 / (200)
54.6 / (622)	33.9 / (211)
[12][13][14][15]

Raman Spectroscopy

Raman spectroscopy is a vibrational spectroscopy technique that is highly sensitive to differences in crystal structure and molecular symmetry, making it an excellent tool for differentiating polymorphs.

• Sample Preparation: Place a small amount of the Sb₂O₃ powder on a clean microscope slide. No further preparation is typically needed.

• Instrument Setup:

  • Spectrometer: Use a confocal micro-Raman spectrometer.

  • Laser Source: A common excitation source is a Nd:YAG laser (e.g., 532 nm or 785 nm).[16] Use low laser power (e.g., <1 mW at the sample) to avoid laser-induced thermal transformations.[17]

  • Microscope Objective: Use a high-magnification objective (e.g., 50x or 100x) to focus the laser onto the sample and collect the scattered light.

• Data Collection:

  • Spectral Range: Collect spectra in the range of 100-800 cm⁻¹.

  • Acquisition Time & Accumulations: Adjust the acquisition time and number of accumulations to obtain a high-quality spectrum. A typical measurement might involve 10-second acquisitions averaged over 5 scans.

  • Calibration: Ensure the spectrometer is calibrated using a standard reference, such as a silicon wafer (peak at ~520.7 cm⁻¹).

• Data Analysis: Identify the characteristic Raman peaks for each polymorph. The number, position, and relative intensity of the peaks serve as a fingerprint for each phase.

Caption: Workflow for Phase Identification of Sb₂O₃ by Raman Spectroscopy.

Table 4: Characteristic Raman Bands for Sb₂O₃ Polymorphs

Senarmontite (α-Sb₂O₃) (cm⁻¹)	Valentinite (β-Sb₂O₃) (cm⁻¹)
122 (w)	120 (s)
191 (m)	157 (w)
256 (s)	188 (s)
368 (m)	215 (m)
454 (w)	252 (s)
718 (w)	290 (w)
385 (m)
455 (w)
Data sourced from Panasenko et al.[3] Note: s = strong, m = medium, w = weak.

Thermal Analysis (DSC/DTA)

Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA) measure changes in physical properties as a function of temperature. These techniques are used to determine melting points and phase transition temperatures.

• Sample Preparation: Accurately weigh 5-10 mg of the Sb₂O₃ sample into an appropriate crucible (e.g., alumina or platinum).[18] Use an empty, tared crucible as the reference.

• Instrument Setup:

  • Place the sample and reference crucibles into the DSC/DTA furnace.

  • Atmosphere: Purge the furnace with a controlled atmosphere. Use an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to study phase transitions and melting.[9] Use an air or oxygen atmosphere to study oxidative processes.

• Data Collection:

  • Temperature Program: Heat the sample at a constant rate, typically 10 °C/min, from ambient temperature to a final temperature above the expected transitions (e.g., 700 °C).

• Data Analysis:

  • Analyze the resulting heat flow curve. Endothermic peaks correspond to events like phase transitions and melting. Exothermic peaks typically indicate crystallization or oxidation.

  • Determine the onset temperature of each thermal event. The α- to β-phase transition is observed as an endothermic event in an inert atmosphere.[2]

Caption: Thermal transitions of Sb₂O₃ under different atmospheres.

Table 5: Key Thermal Events for Sb₂O₃

Thermal Event	Approximate Temperature (°C)	Atmosphere	Observation
Oxidation	531 ± 4	Air	Exothermic
α → β Transition	615 ± 3 (onset)	Inert (N₂, Ar)	Endothermic
Melting (β-phase)	652 ± 5	Inert (N₂, Ar)	Endothermic
Volatilization	>655	Inert (N₂, Ar)	Endothermic
[2][9][19]

Conclusion

The phase composition of Antimony(III) oxide is a critical parameter that dictates its physical and chemical properties, impacting its performance in research and pharmaceutical applications. The two primary polymorphs, cubic senarmontite (α-Sb₂O₃) and orthorhombic valentinite (β-Sb₂O₃), can be selectively synthesized but often coexist in samples depending on the preparation method and thermal history.

A multi-technique approach is imperative for the comprehensive characterization of Sb₂O₃ samples. X-ray Diffraction provides definitive structural identification and is the gold standard for quantitative phase analysis. Raman Spectroscopy offers a rapid and sensitive method for differentiating the polymorphs based on their unique vibrational fingerprints. Finally, Thermal Analysis (DSC/DTA) is crucial for understanding the thermal stability and phase behavior of the material at elevated temperatures. By employing the detailed protocols outlined in this guide, researchers, scientists, and drug development professionals can confidently ascertain the phase composition of their Sb₂O₃ samples, leading to more reliable and reproducible results.

References

• 1. Antimony trioxide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Characterization, and Photocatalytic Activity of Sb2O3 Nanoparticles: A Step towards Environmental Sustainability | MDPI [mdpi.com]
• 9. Studies on antimony oxides: Part I. Thermal analysis of Sb2O3 in air, nitrogen and argon - Publications of the IAS Fellows [repository.ias.ac.in]
• 10. icdd.com [icdd.com]
• 11. chateigner.ensicaen.fr [chateigner.ensicaen.fr]
• 12. researchgate.net [researchgate.net]
• 13. rjp.nipne.ro [rjp.nipne.ro]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. spectrabase.com [spectrabase.com]
• 17. Raman study of phase transitions induced by thermal annealing and laser irradiation in antimony oxide micro- and nanostructures - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 18. sou.ucs.br [sou.ucs.br]
• 19. Thermal phase transitions in antimony (III) oxides (Journal Article) | OSTI.GOV [osti.gov]

Protocols & Analytical Methods

Application Note: Analytical Methods for the Quantification of Antimony(III)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antimony (Sb) is a toxic element with no known biological function. Its toxicity is highly dependent on its oxidation state, with the trivalent form, Antimony(III) or Sb(III), being significantly more toxic than the pentavalent form, Sb(V).[1][2] Sb(III) compounds are known to be more readily absorbed by cells and exhibit greater toxicity, making the specific quantification of Sb(III) crucial in environmental monitoring, toxicology studies, and drug development where antimony-based compounds are used therapeutically.[2] This application note provides a detailed overview of various analytical methods for the quantification of Sb(III), including comparative data and detailed experimental protocols.

Analytical Methods Overview

A variety of analytical techniques are available for the quantification of Sb(III). These methods can be broadly categorized into spectrometric, chromatographic, and electrochemical techniques. The choice of method often depends on the required sensitivity, the sample matrix, and the available instrumentation.

Spectrometric methods are widely used and include:

• Hydride Generation Atomic Absorption Spectrometry (HG-AAS): A sensitive technique where Sb(III) is converted to a volatile hydride (stibine, SbH₃) for detection.[3][4]

• Graphite Furnace Atomic Absorption Spectrometry (GFAAS): Offers very low detection limits and is suitable for samples with complex matrices.[5][6]

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): Provides excellent sensitivity and is often coupled with chromatographic systems for speciation.[7][8]

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): A robust technique for the simultaneous determination of multiple elements.[3]

• Atomic Fluorescence Spectrometry (AFS): A highly sensitive method for the determination of hydride-forming elements like antimony.[2]

• Colorimetric Methods: Offer a simpler and more rapid approach, often utilizing nanoparticles for visual detection.[9]

Chromatographic methods are essential for the separation of different antimony species prior to quantification:

• Liquid Chromatography (LC) and High-Performance Liquid Chromatography (HPLC): Used to separate Sb(III) and Sb(V) before detection by ICP-MS or other detectors.[3][7]

• Frontal Chromatography (FC): A rapid method for the speciation of Sb(III) and Sb(V).[10]

Electrochemical methods provide a portable and cost-effective alternative for on-site analysis:

• Anodic Stripping Voltammetry (ASV): A highly sensitive technique for the determination of trace metals, including Sb(III).[8][11]

Quantitative Data Comparison

The following table summarizes the performance characteristics of various analytical methods for the quantification of Antimony(III).

Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linear Range	Sample Matrix	Reference
LC-ICP-OES	24.9 - 32.3 µg/L	80.7 µg/L	Not Specified	Aqueous, Basal Culture Medium, Anaerobic Sludge	[3]
FC-ICP-MS	0.5 ng/kg	1.7 ng/kg	Not Specified	Water	[10]
MSFIA-HG-ICP-MS	0.016 µg/L	Not Specified	0.053 - 5.0 µg/L	Water	[7]
DPASV	1.27 x 10⁻⁸ M	Not Specified	0.99 x 10⁻⁸ - 8.26 x 10⁻⁸ M	Pharmaceutical Preparations, Sea Water	[8]
SDME-GFAAS	0.01 µg/L	Not Specified	Not Specified	Water	[5][6]
Colorimetric (AuNPs)	10 ng/mL	Not Specified	Not Specified	Drinking Water	[9]
HG-AAS	0.02 ng/mL (for total Sb)	Not Specified	Not Specified	Not Specified	[11]
AFS	0.2 ng/mL	Not Specified	Not Specified	Not Specified	[2]

Experimental Protocols

Protocol 1: Speciation of Sb(III) and Sb(V) using Hydride Generation Atomic Absorption Spectrometry (HG-AAS)

This protocol describes the determination of Sb(III) and total inorganic antimony. Sb(V) is calculated by the difference.

1. Reagents and Materials:

• Stock standard solution of Sb(III) (e.g., potassium antimony tartrate)

• Sodium borohydride (NaBH₄) solution

• Hydrochloric acid (HCl)

• Potassium iodide (KI) for the reduction of Sb(V)

• Citric acid for the selective determination of Sb(III)[4]

• Deionized water

2. Instrumentation:

• Atomic Absorption Spectrometer equipped with a hydride generation system.

3. Procedure for Sb(III) Quantification:

• Prepare a series of Sb(III) calibration standards.

• To an aliquot of the sample or standard, add citric acid.[3]

• Introduce the solution into the hydride generation system.

• Add NaBH₄ solution to generate stibine (SbH₃) from Sb(III).

• The generated SbH₃ is swept into the atomizer of the AAS for quantification.

4. Procedure for Total Antimony Quantification:

• To a separate aliquot of the sample or standard, add KI to reduce Sb(V) to Sb(III).[3]

• Follow steps 3-5 from the Sb(III) quantification procedure to determine the total antimony concentration.

5. Calculation of Sb(V):

• [Sb(V)] = [Total Sb] - [Sb(III)]

Protocol 2: Quantification of Sb(III) using Differential Pulse Anodic Stripping Voltammetry (DPASV) with a Mercury Film Screen-Printed Electrode

This protocol is adapted for the analysis of Sb(III) in aqueous samples.[8]

1. Reagents and Materials:

• Stock standard solution of Sb(III)

• Hydrochloric acid (HCl, 3.0 M)

• Mercury(II) chloride solution for in-situ film plating

• Screen-printed electrodes

2. Instrumentation:

• Potentiostat/Galvanostat with a three-electrode setup (working, reference, and counter electrodes).

3. Procedure:

• Prepare the electrolyte solution of 3.0 M HCl in an electrochemical cell.

• Add the required concentration of Hg(II) and the sample or standard solution.

• Apply a deposition potential of -0.70 V while stirring to preconcentrate both Hg and Sb(III) onto the working electrode.[8]

• After the deposition time, stop stirring and allow the solution to settle for 10 seconds.[8]

• Scan the potential anodically from -0.70 V to 0.00 V and record the stripping voltammogram.[8]

• The peak current is proportional to the concentration of Sb(III) in the sample.

Protocol 3: Colorimetric Detection of Sb(III) using Gold Nanoparticles (AuNPs)

This protocol provides a rapid, semi-quantitative method for the detection of Sb(III).[9]

1. Reagents and Materials:

• Gold nanoparticles conjugated with a poly-A oligonucleotide (PAO-GNPs).

• Sb(III) standard solutions.

2. Procedure:

• Prepare various concentrations of Sb(III) standards.

• Add a small volume of the PAO-GNP solution to each Sb(III) standard solution.[9]

• Observe the color change. In the presence of Sb(III), the solution will change from pink to blue due to the aggregation of the nanoparticles.[9]

• The absorbance can be measured at 620 nm for a quantitative assessment.[9]

Visualizations

Caption: General workflow for antimony speciation analysis.

Caption: HG-AAS workflow for Sb(III) and total Sb quantification.

Caption: Principle of colorimetric Sb(III) detection with gold nanoparticles.

References

• 1. journals.pan.pl [journals.pan.pl]
• 2. psanalytical.com [psanalytical.com]
• 3. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Determination of Trace Antimony (III) in Water Samples with Single Drop Microextraction Using BPHA-[C4mim][PF6] System Followed by Graphite Furnace Atomic Absorption Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. pjoes.com [pjoes.com]

Application Notes and Protocols: Antimony(3+) in Semiconductor Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony (Sb), a metalloid element, plays a critical, albeit often specialized, role in the semiconductor industry. Its unique properties make it a valuable n-type dopant for silicon and an essential constituent in various III-V compound semiconductors. These materials are foundational for a range of electronic and optoelectronic devices, from high-power electronics to sophisticated infrared detectors. This document provides detailed application notes and experimental protocols for the use of Antimony(3+), hereafter referred to as antimony, in key semiconductor manufacturing processes.

Antimony as an N-type Dopant in Silicon

Antimony is a preferred n-type dopant in silicon for specific applications, particularly in the fabrication of power devices and in creating heavily doped buried layers in integrated circuits.[1][2] Its primary advantage over other n-type dopants like arsenic and phosphorus is its lower diffusion coefficient, which allows for the formation of sharp, well-defined doping profiles that are stable at high processing temperatures.[3] This property is crucial for preventing dopant migration and maintaining device performance and reliability, especially in high-temperature applications.[3]

Key Advantages of Antimony Doping in Silicon:

• Low Diffusion Rate: Antimony's larger atomic size compared to silicon results in a slower diffusion rate, providing excellent control over junction depth and abruptness.[2][3]

• Reduced Autodoping: Heavily antimony-doped silicon substrates exhibit minimal autodoping effects during the growth of epitaxial layers.[2]

• High Doping Concentrations: Antimony can be used to achieve high, often degenerate, doping levels necessary for creating low-resistivity layers.

Data Presentation: Antimony Doping in Silicon

Parameter	Value	Application/Comment
Dopant Type	n-type	Donates an extra electron to the silicon lattice.
Typical Doping Concentration	10¹⁶ - 10¹⁹ atoms/cm³	For power devices and buried layers.[4]
Resistivity	Can be < 0.02 Ω·cm	In heavily doped 200 mm silicon single crystals.[5]
Diffusion Coefficient in Si	Lower than Arsenic	Provides better control of doping profiles.
Implant Energy (High Energy)	7.0 MeV	Used for creating deep doped wells in power devices.[1]
Implant Dose (High Dose)	6.4x10¹⁵ - 2.0x10¹⁶ atoms/cm²	For achieving high surface concentrations.[2][4]

Experimental Protocol: Antimony Doping in Silicon via Ion Implantation

This protocol outlines the general steps for introducing antimony into a silicon wafer using ion implantation, a precise method for doping.

1.3.1. Wafer Preparation:

• Start with a clean, high-purity single-crystal silicon wafer of the desired orientation (e.g., <100>).

• Perform a standard RCA clean or equivalent solvent and acid cleaning procedure to remove organic and inorganic surface contaminants.

• Grow a thin (10-50 nm) screen oxide layer (SiO₂) on the wafer surface to prevent channeling effects during implantation and to protect the silicon surface.

1.3.2. Ion Implantation:

• Load the prepared silicon wafer into a high-energy ion implanter.

• Set the implantation parameters:

  • Species: Antimony (¹²¹Sb⁺)

  • Energy: 50 keV - 7 MeV (Application dependent. Lower energies for shallow junctions, higher energies for deep wells).[1]

  • Dose: 1x10¹⁴ - 2x10¹⁶ atoms/cm² (Determines the peak dopant concentration).[2][4]

  • Tilt/Twist Angle: Typically 7° tilt and 22° twist to minimize channeling, unless channeling is desired for deeper profiles.[1]

• Perform the implantation process under high vacuum (< 1x10⁻⁶ Torr).

1.3.3. Post-Implantation Annealing:

• After implantation, the silicon crystal lattice is damaged and the antimony atoms are not all electrically active. A high-temperature annealing step is required to repair the damage and activate the dopants.

• Use one of the following annealing methods:

  • Furnace Annealing: Heat the wafer in a furnace with an inert atmosphere (e.g., N₂ or Ar) at a temperature between 900°C and 1100°C for 15-60 minutes.

  • Rapid Thermal Annealing (RTA): Rapidly heat the wafer to a high temperature (e.g., 1000-1100°C) for a short duration (e.g., 10-30 seconds) in an inert atmosphere. RTA is often preferred to minimize dopant diffusion.

• Cool the wafer down in a controlled manner to prevent thermal stress and wafer warpage.

1.3.4. Characterization:

• Doping Profile: Use Secondary Ion Mass Spectrometry (SIMS) to measure the depth profile of the antimony concentration.[1][2][3][4]

• Sheet Resistance: Use a four-point probe to measure the sheet resistance of the doped layer, which is related to the active dopant concentration and mobility.

• Carrier Concentration and Mobility: Use Hall effect measurements to determine the electrically active carrier concentration and mobility.

Visualization: Antimony Ion Implantation Workflow

References

• 1. axcelis.com [axcelis.com]
• 2. The Local Structure of Antimony in High Dose Antimony Implants in Silicon by XAFS and SIMS | NIST [nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. electrochem.org [electrochem.org]

Application Notes and Protocols: Antimony(III) Oxide as a Flame Retardant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony(III) oxide (Sb₂O₃), a fine white powder, is a highly effective synergistic flame retardant.[1] While not flammable on its own, its true potential is realized when combined with halogenated compounds, primarily those containing bromine or chlorine.[2] This synergistic relationship dramatically enhances the fire resistance of a wide range of polymers and is crucial for meeting stringent fire safety standards in numerous industries, including electronics, construction, automotive, and textiles.[2][3]

The primary function of Antimony(III) oxide is to amplify the flame-retardant properties of halogenated materials, allowing for lower concentrations of the primary retardant to achieve the desired level of fire resistance.[4] This is not only cost-effective but can also help in preserving the mechanical properties of the host polymer, which can sometimes be compromised by high loadings of flame retardants.[5]

Mechanism of Action

The flame retardant action of the Antimony(III) oxide-halogen system is a two-fold process, occurring in both the gas phase and the condensed (solid) phase of a fire.

1. Gas Phase: Radical Scavenging

During combustion, the polymer heats up and begins to decompose, releasing flammable volatile gases. These gases fuel the fire through a series of free radical chain reactions. The synergistic action of Sb₂O₃ with a halogenated flame retardant interrupts this cycle.

When exposed to the heat of a fire, the halogenated compound decomposes to produce hydrogen halides (HX, where X is a halogen).[6] These hydrogen halides then react with Antimony(III) oxide to form volatile antimony halides (SbX₃) and antimony oxyhalides (SbOX).[4][6]

These antimony compounds are potent radical scavengers.[2] They are released into the gas phase where they actively trap the high-energy free radicals (such as H• and OH•) that propagate the flame, effectively quenching the fire.[2]

2. Condensed Phase: Char Formation

In the solid phase, Antimony(III) oxide promotes the formation of a stable, carbonaceous char layer on the surface of the polymer.[7] This char layer acts as an insulating barrier, shielding the underlying material from the heat of the flame and limiting the supply of oxygen necessary for combustion.[2] This process slows down the rate of polymer decomposition, further reducing the fuel supply to the fire.

Signaling Pathway Diagram

Caption: Mechanism of Antimony(III) oxide as a synergistic flame retardant.

Applications

Antimony(III) oxide is utilized in a variety of polymers to enhance their fire resistance. Common applications include:

• Plastics and Polymers:

  • Polyvinyl Chloride (PVC): Used in wire and cable insulation, flooring, and pipes.[8][9]

  • Polypropylene (PP): Found in automotive parts, furniture, and textiles.[10]

  • Acrylonitrile Butadiene Styrene (ABS): Commonly used for electronic housings and consumer goods.

  • Polybutylene Terephthalate (PBT): Utilized in electrical and electronic components.[7]

• Textiles: Incorporated into fire-resistant fabrics for upholstery, protective clothing, and industrial applications.

• Coatings and Adhesives: Added to paints and adhesives to provide a fire-retardant layer.

• Rubber: Used in the manufacturing of fire-resistant rubber products.

Data Presentation

The effectiveness of Antimony(III) oxide as a flame retardant is quantified through various standardized tests. The following tables summarize representative data for different polymer systems.

Table 1: Flame Retardant Performance of Antimony(III) Oxide in Polypropylene (PP)

Formulation (wt%)	Limiting Oxygen Index (LOI) (%)	UL 94 Rating (3.2 mm)
PP + 23% IFR	27.8	-
PP + 23% IFR + 2% Sb₂O₃	36.6	V-0

*IFR: Intumescent Flame Retardant (Ammonium Polyphosphate/Pentaerythritol)[10]

Table 2: Flame Retardant Performance of Antimony(III) Oxide in Acrylonitrile Butadiene Styrene (ABS)

Formulation	Limiting Oxygen Index (LOI) (%)	UL 94 Rating
ABS (unfilled)	~18-20	HB
ABS + 10% Brominated FR + 2:1 mass ratio with Sb₂O₃	>28	V-0
ABS + 8-12% Bromine/Antimony FR + 0.5-0.8% Mg(OH)₂ + 7% CPE	31.2	V-0

Table 3: Flame Retardant Performance of Antimony(III) Oxide in Polyvinyl Chloride (PVC)

Formulation (phr*)	Limiting Oxygen Index (LOI) (%)
Flexible PVC (plasticized)	~25
Flexible PVC + 5-10 phr Sb₂O₃	Increase of 3-5 points
Flexible PVC with ZHS** (15 phr)	31.6
Flexible PVC with ATO (15 phr)	Lower than ZHS
Flexible PVC with ATO + ZHS (15 phr)	40.4

*phr: parts per hundred resin **ZHS: Zinc Hydroxystannate[3]

Table 4: Cone Calorimetry Data for Polybutylene Terephthalate (PBT) with Nano-Sb₂O₃

Formulation (wt%)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)
PBT (neat)	917.5	110.4
PBT + 15% BEO	450.2	85.7
PBT + 15% BEO + 1% nano-Sb₂O₃	390.6	75.3
PBT + 15% BEO* + 3% nano-Sb₂O₃	298.4	68.9
PBT + 15% BEO* + 5% nano-Sb₂O₃	224.5	62.1

*BEO: Brominated Epoxy Resin[7]

Experimental Protocols

Preparation of Flame-Retardant Polymer Composites

A common method for incorporating Antimony(III) oxide and a halogenated flame retardant into a polymer matrix is through melt compounding, often using a twin-screw extruder.

Materials and Equipment:

• Polymer resin (e.g., PP, ABS, PVC)

• Antimony(III) oxide (Sb₂O₃) powder

• Halogenated flame retardant (e.g., Decabromodiphenyl ether - DBDPE)

• Co-rotating twin-screw extruder

• Strand pelletizer

• Injection molding machine or compression press for sample preparation

Procedure:

• Drying: Dry the polymer resin, Sb₂O₃, and halogenated flame retardant in an oven at a temperature appropriate for the specific polymer to remove any moisture.

• Premixing: Thoroughly dry-blend the polymer resin, Sb₂O₃, and the halogenated flame retardant in the desired weight ratios.

• Melt Compounding:

  • Set the temperature profile of the twin-screw extruder according to the processing parameters of the polymer.

  • Feed the premixed blend into the extruder hopper.

  • The rotating screws will melt, mix, and homogenize the components.

• Pelletizing: The molten polymer strand exiting the extruder die is cooled in a water bath and then cut into pellets using a strand pelletizer.

• Sample Preparation:

  • Dry the compounded pellets.

  • Use an injection molding machine or a compression press to prepare test specimens of the required dimensions for the various flammability tests.

Experimental Workflow Diagram

References

• 1. nbinno.com [nbinno.com]
• 2. Flame-Retardant Mechanism and Mechanical Properties of Wet-Spun Poly(acrylonitrile-co-vinylidene chloride) Fibers with Antimony Trioxide and Zinc Hydroxystannate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2014013284A1 - Pvc flame retardant compositions - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. epublications.marquette.edu [epublications.marquette.edu]
• 6. mdpi.com [mdpi.com]
• 7. Composite Antimony Flame Retardant Masterbatch\Antimony Functional Masterbatch [angreen.com]
• 8. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 9. Item - Antimony oxide compounds for flame retardant ABS polymer - Loughborough University - Figshare [repository.lboro.ac.uk]
• 10. mdpi.com [mdpi.com]

Application Note: Selective Determination of Antimony(III) and Antimony(V)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antimony (Sb) is a toxic element with its toxicity, bioavailability, and mobility being highly dependent on its chemical form. The two primary inorganic species found in environmental and biological systems are antimonite [Sb(III)] and antimonate [Sb(V)]. Sb(III) is generally considered more toxic than Sb(V). Therefore, the selective determination of these two species is crucial for accurate risk assessment and for understanding their metabolic pathways and environmental fate. This application note provides detailed protocols for the selective determination of Sb(III) and Sb(V) using hyphenated analytical techniques.

Challenges in Antimony Speciation

A significant challenge in antimony speciation analysis is the instability of Sb(III), which can be easily oxidized to Sb(V) during sample collection, storage, and preparation.[1] To mitigate this, the use of chelating agents such as ethylenediaminetetraacetic acid (EDTA) is often employed to stabilize the antimony species.[1][2]

Analytical Methodologies

Several analytical techniques are available for the selective determination of Sb(III) and Sb(V). The most common approaches involve the coupling of a separation technique, such as high-performance liquid chromatography (HPLC), with a sensitive detection method.

High-Performance Liquid Chromatography coupled with Hydride Generation Atomic Fluorescence Spectrometry (HPLC-HG-AFS)

This is a sensitive and selective method for the determination of inorganic antimony species.[3][4][5]

Experimental Protocol:

• Sample Preparation:

  • For water samples, filter through a 0.45 µm membrane filter.

  • For solid samples (e.g., soil, sediment), an extraction step is required. A common extraction solution is a mixture of 100 mM citric acid and 20 mM Na2EDTA.

  • To stabilize Sb(III) in aqueous samples, add EDTA to a final concentration of 10 mmol/L and adjust the pH to 2.5.[2]

• Chromatographic Separation:

  • HPLC System: A standard HPLC system with a pump, injector, and column oven.

  • Column: Anion-exchange column (e.g., Supelcosil LC-SAX1, 2 cm × 4.6 mm i.d.).[3][4]

  • Mobile Phase: 0.06 mol/L ammonium tartrate aqueous solution at pH 6.9.[3][4]

  • Flow Rate: 1.7 mL/min.[4]

  • Injection Volume: 200 µL.[4]

  • Under these conditions, Sb(V) elutes before Sb(III).[4]

• Hydride Generation:

  • The eluent from the HPLC is mixed online with a reducing agent and an acid to convert Sb(III) and Sb(V) to volatile stibine (SbH₃).

  • Reducing Agent: 3% m/v sodium borohydride (NaBH₄) in 1% m/v sodium hydroxide (NaOH).[4]

  • Acid: 2 mol/L nitric acid (HNO₃).[3][4]

  • The reagents are delivered via a peristaltic pump.

• Detection:

  • Detector: Atomic Fluorescence Spectrometer.

  • The generated stibine is carried by a stream of argon to the atomizer of the AFS instrument where it is decomposed, and the antimony atoms are excited by a high-intensity lamp. The resulting fluorescence is measured.

High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS)

HPLC-ICP-MS is a highly sensitive and robust technique for antimony speciation analysis.[6][7][8]

Experimental Protocol:

• Sample Preparation:

  • Similar to the HPLC-HG-AFS protocol, filtration for water samples and extraction for solid samples are necessary.

  • Acidification of samples with nitric acid to a final concentration of 0.5 M can be used for preservation.[9]

• Chromatographic Separation:

  • HPLC System: Standard HPLC system.

  • Column: Anion-exchange column (e.g., Hamilton PRP-X100).

  • Mobile Phase: A mixture of 7.5 mM Na2EDTA, 60 mM NH₄NO₃, 35 mM ammonium tartrate, and 2% methanol, with the pH adjusted to 4.5, can be used for isocratic elution.

  • Flow Rate: 1.0 - 1.5 mL/min.

  • Injection Volume: 100 µL.

• Detection:

  • Detector: Inductively Coupled Plasma Mass Spectrometer.

  • The eluent from the HPLC is introduced into the nebulizer of the ICP-MS.

  • The antimony isotopes (e.g., ¹²¹Sb and ¹²³Sb) are monitored.

Data Presentation

The following table summarizes the quantitative performance data for the described methods.

Parameter	HPLC-HG-AFS	HPLC-ICP-MS	Multisyringe Flow Injection Analysis (MSFIA)-HG-ICP-MS
Sb(III) Detection Limit	1.9 µg/L[3][5]	0.11 µg/L	0.016 µg/L[6][8]
Sb(V) Detection Limit	0.8 µg/L[3][5]	0.16 µg/L	-
Sb(III) Linear Range	3.0–200 µg/L[3][5]	-	0.053 to 5.0 µg/L[6]
Sb(V) Linear Range	1.0–50.0 µg/L[3][5]	-	-
Sb(III) Precision (RSD)	2.5% at 10 µg/L[3][5]	-	1.4%[6]
Sb(V) Precision (RSD)	4.4% at 10 µg/L[3][5]	-	-
Recovery	-	93 ± 9%[10]	90-111%[6]

Visualizations

Experimental Workflow

References

• 1. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. investigadores.uta.cl [investigadores.uta.cl]
• 3. Hydride generation atomic fluorescence spectrometry (HG-AFS) as a sensitive detector for Sb(iii) and Sb(v) speciation in water - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 4. Hydride generation atomic fluorescence spectrometry (HG-AFS) as a sensitive detector for Sb(iii) and Sb(v) speciation in water - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Optimizing Antimony Speciation Analysis via Frontal Chromatography–ICP-MS to Explore the Release of PET Additives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Electrochemical Detection of Antimony(III) using Voltammetry

Introduction

Antimony (Sb) is a toxic heavy metal element of significant environmental concern due to its increasing presence from industrial applications and natural occurrences. The trivalent form, Antimony(III) or Sb(III), is particularly toxic. Consequently, the development of sensitive, selective, and rapid methods for its detection is crucial for environmental monitoring and public health safety. Electrochemical techniques, particularly voltammetry, offer compelling advantages for this purpose, including high sensitivity, low cost, portability, and simplicity.[1][2] This document provides detailed application notes and protocols for the determination of Sb(III) using various voltammetric methods.

Core Principles of Voltammetric Detection

Voltammetric analysis of antimony typically employs stripping techniques to achieve the low detection limits required for environmental and biological samples. The general principle involves a two-step process:

• Preconcentration/Deposition: Sb(III) ions in the sample solution are accumulated onto the working electrode surface at a fixed, negative potential. This is a reductive step where Sb(III) is reduced to metallic antimony, Sb(0).

• Stripping/Measurement: The potential is then scanned in the positive (anodic) direction. The accumulated Sb(0) is oxidized (stripped) back into Sb(III) ions. This electrochemical reaction generates a current, which appears as a peak in the voltammogram. The height or area of this peak is directly proportional to the concentration of Sb(III) in the sample.[3]

Commonly used voltammetric waveforms for this purpose include Differential Pulse Voltammetry (DPV) and Square Wave Voltammetry (SWV), which offer enhanced sensitivity by minimizing background charging currents.[4]

Caption: General workflow for voltammetric analysis of Antimony(III).

Signaling Pathway: Anodic Stripping Voltammetry (ASV)

The fundamental electrochemical process for the detection of Sb(III) via ASV involves the reversible reaction between Sb(III) and its metallic form, Sb(0), at the electrode surface.

Caption: Electrochemical principle of Anodic Stripping Voltammetry for Sb(III).

Quantitative Data Summary

The performance of various electrochemical sensors for Sb(III) detection is summarized below. The choice of electrode material and voltammetric technique significantly impacts the analytical performance.

Working Electrode (WE)	Voltammetric Method	Supporting Electrolyte	Linear Range (M)	Limit of Detection (LOD) (M)	Reference
Boron-Doped Diamond Nanoparticles on Screen-Printed Electrode (SPE)	Square Wave Voltammetry (SWV)	0.1 M Acetate Buffer (pH 4.5)	1.9 x 10⁻⁷ - 5.9 x 10⁻⁷	2.41 x 10⁻⁸	[5][6]
Mercury Film on Screen-Printed Electrode (SPE)	Differential Pulse Anodic Stripping Voltammetry (DPASV)	3.0 M HCl	9.9 x 10⁻⁹ - 8.26 x 10⁻⁸	1.27 x 10⁻⁸	[1][7]
Phenylfluorone-Modified Carbon Paste Electrode (CPE)	Differential Pulse Anodic Stripping Voltammetry (DPASV)	2.0 M HCl	2.0 x 10⁻⁸ - 1.0 x 10⁻⁶	8.9 x 10⁻⁹	[8]
Bi₂MoO₆/Graphene Oxide on SPE	Not Specified	Not Specified	4.0 x 10⁻⁸ - 6.4 x 10⁻⁷	2.3 x 10⁻⁸	[9]
MWCNT-Modified Glassy Carbon Electrode (GCE)	Square Wave Stripping Voltammetry (SWV)	0.1 M HCl + 0.1 M KCl	3.3 x 10⁻⁷ - 2.1 x 10⁻⁶	2.6 x 10⁻⁹	[10]
Bismuth Film Electrode (ex situ) with Gallic Acid	Square Wave Adsorptive Cathodic Stripping Voltammetry	0.1 M Acetate Buffer (pH 4.8)	1.6 x 10⁻⁸ - 2.1 x 10⁻⁷	4.9 x 10⁻¹⁰	[11]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: SWV with Boron-Doped Diamond Nanoparticle (BDDNP) Modified Electrode

This protocol is based on the work by Sari et al. for the sensitive detection of Sb(III) in water samples.[5][6]

1. Electrode Modification Workflow

Caption: Workflow for preparing a BDDNP-modified screen-printed electrode.

2. Materials and Reagents

• Screen-Printed Electrode (SPE)

• Boron-Doped Diamond Nanoparticles (BDDNPs)

• Antimony(III) standard solution (e.g., 60 µM)

• Acetate buffer solution (0.1 M, pH 4.5)

• Potentiostat/Galvanostat system

3. Procedure

• Electrode Preparation: Prepare a BDDNP-modified SPE as described in the workflow diagram above.

• Electrochemical Cell Setup: Place a 60 µL drop of the 0.1 M acetate buffer solution onto the active area of the BDDNP-SPE, sufficient to cover the working, reference, and counter electrodes.

• Sample Addition: Add a small volume (e.g., 1.33 µL) of the 60 µM Sb(III) standard or sample into the buffer solution on the electrode.

• Equilibration: Allow the solution to equilibrate for 5 seconds.

• Voltammetric Measurement (SWV):

  • Scan the potential from -1.0 V to +1.0 V.

  • SWV Parameters:

    • Amplitude: 0.05 V[5][6]

    • Frequency: 50 Hz[5][6]

    • Potential Step (E-step): 0.05 V[5][6]

• Data Analysis: The concentration of Sb(III) is determined from the peak current of the resulting square wave voltammogram. A calibration curve is generated by plotting peak currents against known Sb(III) concentrations.

4. Interference Study To assess selectivity, the procedure is repeated after adding potential interfering ions (e.g., Cd²⁺, Fe³⁺, Co²⁺, Pb²⁺) to the sample at a 1:1 concentration ratio with Sb(III).[5] The change in the Sb(III) peak current is monitored to determine the extent of interference.

Protocol 2: DPASV with In-Situ Mercury Film Electrode

This protocol is adapted from the method by Domínguez-Renedo et al. for Sb(III) determination using a mercury film on a screen-printed electrode.[1][7]

1. Materials and Reagents

• Graphite Screen-Printed Carbon Electrode (SPCE)

• Mercury(II) solution (e.g., 800 mg/L Hg²⁺ in 0.1 M HCl)

• Antimony(III) standard solution

• Supporting Electrolyte: 3.0 M HCl

• Potentiostat/Galvanostat system with a stirring unit

2. Procedure

• In-Situ Mercury Film Formation:

  • Pipette a known volume of the supporting electrolyte (3.0 M HCl) and the mercury solution into the electrochemical cell.

  • Apply a deposition potential of -0.90 V for 600 seconds with stirring to form the mercury film on the SPCE.[1]

• Sample Addition: Add a known concentration of Sb(III) standard or sample to the cell.

• Preconcentration (Deposition) Step:

  • Apply a deposition potential of -0.70 V for a fixed time (e.g., 718 seconds) while stirring the solution.[1] This reduces Sb(III) to Sb(0) and amalgamates it with the mercury film.

• Equilibration Step: Stop the stirring and allow the solution to become quiescent for 10 seconds.

• Stripping Step (DPASV Measurement):

  • Scan the potential anodically from -0.70 V to 0.00 V.

  • DPASV Parameters:

    • Potential Step: 0.006 V[1]

    • Modulation Time: 0.04 s[1]

    • Interval Time: 0.60 s[1]

• Data Analysis: Quantify Sb(III) concentration based on the peak current of the anodic stripping voltammogram.

Protocol 3: Adsorptive Stripping Voltammetry (AdSV) with a Chemically Modified Electrode

This protocol describes a method for determining trace antimony using a carbon paste electrode (CPE) and pyrogallol red (PGR) as a complexing agent, adapted from a study by Liu et al.[12]

1. Materials and Reagents

• Carbon Paste Electrode (CPE): Typically a mix of graphite powder and paraffin oil (e.g., 75:25 w/w).

• Accumulation Medium: 0.10 M HCl solution containing 3.0 x 10⁻⁵ M Pyrogallol Red (PGR).

• Stripping Medium (Electrolyte): 0.20 M HCl solution.

• Antimony(III) standard solution.

• Potentiostat/Galvanostat system with a stirring unit.

2. Procedure

• Accumulation (Non-electrochemical):

  • Immerse the CPE into the accumulation medium (HCl + PGR) containing the Sb(III) sample.

  • Stir the solution for a fixed time (e.g., 150 seconds) at open circuit. During this step, the Sb(III)-PGR complex adsorbs onto the electrode surface.[12]

• Electrode Transfer: Remove the electrode from the accumulation medium, rinse it gently with deionized water, and transfer it to the electrochemical cell containing the deaerated stripping medium (0.20 M HCl).

• Reduction Step:

  • Apply a potential of -0.50 V for 60 seconds to reduce the adsorbed Sb(III) complex to Sb(0).[12]

• Stripping Step (Measurement):

  • Immediately after the reduction step, scan the potential from -0.50 V to +0.20 V (e.g., using a differential pulse waveform).

• Data Analysis: The peak current from the anodic stripping of Sb(0) is proportional to the initial Sb(III) concentration. A second-order derivative of the signal can be used to improve resolution.[12]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Differential Pulse Voltammetry (DPV) | Pine Research Instrumentation [pineresearch.com]
• 5. sensors.myu-group.co.jp [sensors.myu-group.co.jp]
• 6. 6ccvd.com [6ccvd.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of trace amounts of antimony(III) by differential-pulse anodic stripping voltammetry at a phenylfluorone-modified carbon paste electrode - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Determination of Trace Antimony (III) by Adsorption Voltammetry at Carbon Paste Electrode - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Antimony(III)-Based Materials for Optoelectronic Devices

Introduction

Antimony(III)-based materials are emerging as a promising class of semiconductors for a variety of optoelectronic applications, including solar cells, photodetectors, and light-emitting diodes (LEDs).[1][2][3] These materials, which include antimony chalcogenides (e.g., Sb₂S₃, Sb₂Se₃), halides (e.g., SbI₃), and oxides (e.g., Sb₂O₃), offer several advantages such as natural abundance, low toxicity, and high stability compared to some traditional materials like lead-based perovskites.[4][5][6] Their versatile optoelectronic properties, such as tunable bandgaps and high absorption coefficients, make them suitable for next-generation devices.[2][7][8][9] This document provides an overview of the applications of Antimony(III)-based materials and detailed protocols for their synthesis and device fabrication.

Applications in Photovoltaics

Antimony trisulfide (Sb₂S₃) is a particularly promising material for thin-film solar cells due to its optimal bandgap of around 1.7 eV and high light absorption coefficient.[7][10] Researchers are actively exploring various device architectures and fabrication techniques to improve the power conversion efficiency (PCE) of Sb₂S₃-based solar cells.[7][10][11][12]

Performance of Antimony Trisulfide (Sb₂S₃) Solar Cells

The efficiency of Sb₂S₃ solar cells has been steadily increasing. Recent research has demonstrated that with optimized device design and fabrication processes, PCEs of over 11% are achievable.[7]

Device Structure	PCE (%)	V_oc (V)	J_sc (mA/cm²)	Fill Factor (%)	Ref.
Planar Thin-Film	5.84	0.62	15.85	59.61	[11]
Optimized Design	11.68	1.16	9.5	54.7	[7]
CIGS with Sb₂S₃ BSF	31.15 (simulated)	-	-	-	[13]
Record Efficiency	8.21	-	-	-	[10]

PCE: Power Conversion Efficiency, V_oc: Open-Circuit Voltage, J_sc: Short-Circuit Current Density

Experimental Protocol: Fabrication of a Planar Sb₂S₃ Solar Cell by Solution Processing

This protocol describes a general procedure for fabricating a planar heterojunction Sb₂S₃ solar cell.

Materials and Reagents:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) nanoparticle paste

• Antimony(III) chloride (SbCl₃)

• Thiourea (CH₄N₂S)

• Spiro-OMeTAD

• Gold (Au) evaporation targets

• Appropriate solvents (e.g., DMF, chlorobenzene)

Procedure:

• Substrate Cleaning:

  • Sequentially clean the FTO substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone for 15 minutes before use.

• Deposition of Electron Transport Layer (ETL):

  • Deposit a compact layer of TiO₂ on the FTO substrate using spray pyrolysis or spin coating.

  • Anneal the TiO₂ layer at high temperature (e.g., 500 °C) to ensure good crystallinity.

• Deposition of Sb₂S₃ Absorber Layer:

  • Prepare a precursor solution by dissolving SbCl₃ and thiourea in a suitable solvent like DMF.

  • Spin-coat the precursor solution onto the TiO₂ layer.

  • Anneal the film at a moderate temperature (e.g., 250-350 °C) to form the Sb₂S₃ crystalline phase.[14] This can be performed in an inert atmosphere or in the presence of H₂S gas to control sulfur stoichiometry.[14]

• Deposition of Hole Transport Layer (HTL):

  • Dissolve Spiro-OMeTAD in chlorobenzene, often with additives like Li-TFSI and tBP to improve conductivity.

  • Spin-coat the HTL solution on top of the Sb₂S₃ layer in a glovebox.

• Deposition of Metal Contact:

  • Thermally evaporate a gold (Au) back contact (typically 80-100 nm thick) onto the HTL.

Workflow for Sb₂S₃ Solar Cell Fabrication

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Recent Research Progress of Antimony-Based Two-Dimensional Materials for Electronics and Optoelectronics › SPbU Researchers Portal [pureportal.spbu.ru]
• 4. taylorfrancis.com [taylorfrancis.com]
• 5. researchmgt.monash.edu [researchmgt.monash.edu]
• 6. researchgate.net [researchgate.net]
• 7. hzgtsolar.com [hzgtsolar.com]
• 8. ora.ox.ac.uk [ora.ox.ac.uk]
• 9. espublisher.com [espublisher.com]
• 10. Antimony trisulfide photovoltaics reach record 8.21% efficiency [rinnovabili.net]
• 11. pv-magazine.com [pv-magazine.com]
• 12. aidasinc.com [aidasinc.com]
• 13. pv-magazine.com [pv-magazine.com]
• 14. researchgate.net [researchgate.net]

Spectrophotometric Analysis of Antimony(III) with Specific Ligands: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the spectrophotometric determination of Antimony(III) using a selection of specific organic ligands. The methods outlined are suitable for a variety of sample matrices and offer a range of sensitivities and selectivities.

Introduction

Antimony, a toxic metalloid, exists primarily in two oxidation states in environmental and biological systems: Antimony(III) and Antimony(V). The trivalent form, Antimony(III), is generally considered more toxic. Accurate and sensitive quantification of Sb(III) is therefore crucial in environmental monitoring, toxicology studies, and in the quality control of antimonial drugs used in the treatment of diseases like leishmaniasis. Spectrophotometry, a widely accessible and cost-effective analytical technique, offers numerous methods for the determination of Antimony(III) through the formation of colored complexes with specific organic ligands.

This document details five distinct spectrophotometric methods for the analysis of Antimony(III), each employing a different ligand: Bromopyrogallol Red, Dithizone, N-Bromosuccinimide with Methyl Orange, Rhodamine B, and N-Benzoyl-N-phenylhydroxylamine. For each method, a summary of quantitative data, a detailed experimental protocol, and a workflow diagram are provided to facilitate implementation in a laboratory setting.

Quantitative Data Summary

The following tables summarize the key analytical parameters for the spectrophotometric determination of Antimony(III) using the selected ligands, allowing for easy comparison of the methods.

Table 1: Method Comparison for Spectrophotometric Determination of Antimony(III)

Parameter	Bromopyrogallol Red Method	Dithizone Method	N-Bromosuccinimide & Methyl Orange Method	Rhodamine B Method	N-Benzoyl-N-phenylhydroxylamine (BPHA) Method
λmax	560 nm	507.2 nm[1]	500 nm[1]	520 nm[2]	437 nm[3]
Beer's Law Range	10-100 µg	0.1 - 6.0 µg[1]	0.4 - 2.8 µg/mL[1]	1.5 - 3.5 µg/mL[2]	0.1 - 2.5 ppm (for Fe(III), adaptable for Sb(III))[3]
Molar Absorptivity (ε)	> 35,000 L mol⁻¹ cm⁻¹	2.56 x 10⁴ L mol⁻¹ cm⁻¹[1]	3.43 x 10⁴ L mol⁻¹ cm⁻¹[1]	8.71 x 10⁵ L mol⁻¹ cm⁻¹[2]	4.47 x 10³ L mol⁻¹ cm⁻¹ (for Fe(III), adaptable for Sb(III))[3][4]
Limit of Detection (LOD)	-	-	-	0.18 µg/mL[2]	-
Sandell's Sensitivity	-	-	0.0035 µg cm⁻²[1]	-	1.25 x 10⁻² µg Fe(III) / cm² (adaptable for Sb(III))[3]
Optimal pH / Acidity	Neutral[1]	0.25-0.75M H₂SO₄[1]	Acidic Medium (1M HCl)[5]	Strong Acid Media (2N HCl)[2]	pH 3.2-8.3[4]
Solvent	Aqueous	Acidified Acetone[1]	Aqueous	Aqueous	Dimethylformamide (after extraction)[3]
Color of Complex	Blue-Violet	Pink-Red[1]	Not applicable (indirect method)	Purple[2]	Red[4]

Method 1: Bromopyrogallol Red Method

This method is based on the reaction of Antimony(III) with Bromopyrogallol Red (BPR) in a neutral solution to form a colored complex. The decrease in the absorbance of BPR at 560 nm is proportional to the concentration of Sb(III).

Experimental Protocol

1. Reagents:

• Standard Antimony(III) Solution (1000 µg/mL): Dissolve 0.1000 g of antimony potassium tartrate in distilled water and dilute to 100 mL.
• Working Standard Sb(III) Solutions: Prepare by serial dilution of the stock solution.
• Bromopyrogallol Red (BPR) Solution (0.05% w/v): Dissolve 0.05 g of BPR in a small amount of ethanol and dilute to 100 mL with distilled water.
• Buffer Solution (pH 7.0): Prepare a standard phosphate buffer solution.
• Masking Agents (optional): EDTA, cyanide, or fluoride solutions can be used to mask interfering ions.

2. Procedure:

• Pipette an aliquot of the sample solution containing 10-100 µg of Antimony(III) into a 25 mL volumetric flask.
• Add 5 mL of the pH 7.0 buffer solution.
• If necessary, add a suitable masking agent.
• Add 2 mL of the 0.05% BPR solution and mix well.
• Dilute to the mark with distilled water and mix thoroughly.
• Allow the reaction to proceed for 15 minutes at room temperature.
• Measure the absorbance of the solution at 560 nm against a reagent blank prepared in the same manner without the antimony sample.
• Construct a calibration curve by plotting the decrease in absorbance versus the concentration of the standard Sb(III) solutions.

Workflow Diagram

Caption: Workflow for the spectrophotometric determination of Sb(III) using Bromopyrogallol Red.

Method 2: Dithizone Method

This method involves the formation of a pink-red complex between Antimony(III) and dithizone in an acidic medium. The complex is then sorbed onto polyurethane foam, eluted with acidified acetone, and measured spectrophotometrically.

Experimental Protocol

1. Reagents:

• Standard Antimony(III) Solution (1000 µg/mL): As prepared in Method 1.
• Working Standard Sb(III) Solutions: Prepare by serial dilution.
• Dithizone Solution (2.3 x 10⁻⁵ M): Dissolve the appropriate amount of dithizone in chloroform.
• Potassium Iodide Solution (0.045 M): Dissolve the required amount of KI in distilled water.
• Sulfuric Acid (0.25-0.75 M): Prepare by diluting concentrated H₂SO₄.
• Polyurethane Foam: Cut into small, uniform pieces.
• Eluent: Acetone containing 0.008% H₂SO₄.

2. Procedure:

• Take an aliquot of the sample solution containing 0.1-6.0 µg of Antimony(III) in a beaker.
• Add the potassium iodide solution and adjust the acidity with sulfuric acid to be within the 0.25-0.75 M range.
• Add the dithizone solution and stir.
• Introduce a piece of polyurethane foam and stir for 45 minutes to ensure complete sorption of the complex.
• Remove the foam, gently squeeze to remove excess solution, and transfer it to a small beaker.
• Add a known volume of the eluent (acidified acetone) and stir to elute the complex.
• Measure the absorbance of the eluate at 507.2 nm against a reagent blank.[1]
• Prepare a calibration curve using standard solutions of Sb(III).

Workflow Diagram

Caption: Workflow for the spectrophotometric determination of Sb(III) using Dithizone.

Method 3: N-Bromosuccinimide and Methyl Orange Method

This is an indirect spectrophotometric method. Antimony(III) is oxidized by a known excess of N-bromosuccinimide (NBS) in an acidic medium. The unreacted NBS is then determined by its reaction with methyl orange, which it bleaches. The decrease in the color of methyl orange is proportional to the concentration of Sb(III).

Experimental Protocol

1. Reagents:

• Standard Antimony(III) Solution (100 µg/mL): Prepare by diluting the stock solution from Method 1.
• N-Bromosuccinimide (NBS) Solution (70 µg/mL): Dissolve 0.007 g of NBS in 100 mL of distilled water with gentle heating. Store in an amber bottle.[6]
• Methyl Orange Solution (50 µg/mL): Dissolve 0.005 g of methyl orange in 100 mL of distilled water.[6]
• Hydrochloric Acid (1 M): Dilute concentrated HCl.

2. Procedure:

• Transfer aliquots of the standard or sample solution containing 0.4-2.8 µg/mL of Sb(III) into a series of 10 mL volumetric flasks.[1]
• Add 1 mL of 1 M HCl to each flask.[5]
• Add 1 mL of the 70 µg/mL NBS solution, mix well, and allow to stand for 30 minutes.[5]
• Add 1 mL of the 50 µg/mL methyl orange solution and dilute to the mark with distilled water.[5]
• Shake the flasks well.
• Measure the absorbance of the solutions at 500 nm against a reagent blank.[1]
• Plot a calibration curve of absorbance versus the concentration of Sb(III).

Workflow Diagram

Caption: Logical relationship for the indirect determination of Sb(III) using NBS and Methyl Orange.

Method 4: Rhodamine B Method

This method is based on the formation of a purple-colored complex between Antimony(III) and Rhodamine B in a strongly acidic medium. The intensity of the color is directly proportional to the concentration of Sb(III).

Experimental Protocol

1. Reagents:

• Standard Antimony(III) Solution (50 µg/mL): Prepare by diluting the stock solution from Method 1.
• Rhodamine B Solution (0.1% w/v): Dissolve 0.1 g of Rhodamine B in 100 mL of distilled water.
• Hydrochloric Acid (2 N): Prepare by diluting concentrated HCl.

2. Procedure:

• Into a 25 mL volumetric flask, add a variable volume of the 50 µg/mL Sb(III) solution to cover the range of 1.5 - 3.5 µg/mL in the final volume.[2]
• Add 1.0 mL of 2 N HCl solution.[2]
• Add 2.0 mL of the 0.1% Rhodamine B solution.[2]
• Dilute to the mark with distilled water and mix well.
• Allow the solution to stand for 10 minutes.[2]
• Measure the absorbance of the purple complex at 520 nm against a reagent blank.[2]
• Construct a calibration curve of absorbance versus Sb(III) concentration.

Workflow Diagram

Caption: Workflow for the direct spectrophotometric determination of Sb(III) with Rhodamine B.

Method 5: N-Benzoyl-N-phenylhydroxylamine (BPHA) Method

This method involves the formation of a red, water-insoluble complex between Antimony(III) and N-Benzoyl-N-phenylhydroxylamine (BPHA) at a pH range of 3.2-8.3. The complex is adsorbed onto microcrystalline naphthalene, separated, and dissolved in dimethylformamide (DMF) for spectrophotometric measurement.

Experimental Protocol

1. Reagents:

• Standard Antimony(III) Solution (100 µg/mL): As prepared in Method 3.
• N-Benzoyl-N-phenylhydroxylamine (BPHA) Solution: Prepare a suitable concentration in ethanol or another appropriate solvent.
• Naphthalene Solution (20% in acetone): Dissolve 20 g of naphthalene in 100 mL of acetone.
• Buffer Solution: To adjust the pH to the optimal range of 3.2-8.3.[4]
• Dimethylformamide (DMF).

2. Procedure:

• To an aliquot of the sample solution containing Sb(III) in a beaker, add the buffer solution to adjust the pH to the optimal range.
• Add the BPHA solution and stir to form the red Sb(III)-BPHA complex.
• Add 2 mL of the 20% naphthalene solution and stir for a few minutes to co-precipitate the complex with naphthalene.[3]
• Filter the naphthalene precipitate using a suitable filter paper.
• Wash the precipitate with distilled water.
• Dissolve the precipitate in a known volume of DMF.
• Measure the absorbance of the DMF solution at 437 nm against a reagent blank.[3]
• Prepare a calibration curve using standard Sb(III) solutions.

Workflow Diagram

Caption: Workflow for the determination of Sb(III) using BPHA with naphthalene adsorption.

References

• 1. researchgate.net [researchgate.net]
• 2. bipcic.icpm.tuiasi.ro [bipcic.icpm.tuiasi.ro]
• 3. benchchem.com [benchchem.com]
• 4. u-fukui.repo.nii.ac.jp [u-fukui.repo.nii.ac.jp]
• 5. orientjchem.org [orientjchem.org]
• 6. Quantification of Drugs and Pharmaceuticals Using N-Bromosuccinimide and Methyl – Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols: Antimony(3+) as a Catalyst in Polyethylene Terephthalate (PET) Production

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polyethylene terephthalate (PET) is a widely utilized thermoplastic polymer, notable for its excellent mechanical and thermal properties, transparency, and processability. The industrial synthesis of PET is a two-step process involving an initial esterification or transesterification reaction to form bis(2-hydroxyethyl) terephthalate (BHET), followed by a polycondensation step. The efficiency of the polycondensation stage is critically dependent on the use of a suitable catalyst. For decades, antimony(III) compounds, particularly antimony trioxide (Sb₂O₃), have been the catalysts of choice in over 90% of global PET production.[1][2] This is attributed to their high catalytic activity, cost-effectiveness, and the production of PET with desirable properties.[1][2]

This document provides detailed application notes and protocols for the use of Antimony(3+) as a catalyst in the laboratory-scale synthesis of PET. It includes quantitative data on catalyst performance, detailed experimental procedures, and visualizations of the catalytic pathway and experimental workflow.

Data Presentation

The following tables summarize the quantitative data regarding the effect of antimony(3+) catalysts on PET synthesis.

Table 1: Effect of Antimony Trioxide (Sb₂O₃) Concentration on the Intrinsic Viscosity (IV) of PET

Catalyst Concentration (% by weight of dimethyl terephthalate)	Intrinsic Viscosity (dL/g)	Reaction Time (hours)	Reaction Temperature (°C)	Reference
0 (uncatalyzed)	0.55	3	275	[3]
0.05 (0.003 g in 15 g prepolymer)	0.78	3	275	[3]
~0.03	0.7-1.0	Not specified	260-275	[3]

Table 2: Effect of Antimony (Sb) Concentration on the Solid-State Polycondensation (SSP) of PET

Catalyst Concentration (ppm Sb)	Rate Constant	Activation Energy (kcal/mol)	Note	Reference
0	-	30.7	Uncatalyzed reaction	[4]
0-100	Increases linearly	Decreases linearly	-	[4]
~150	Maximum rate	-	Optimal concentration for SSP	[4]
"Fully catalyzed"	-	23.3	-	[4]

Table 3: Common Antimony(3+) Catalysts in PET Production

Catalyst	Chemical Formula	Key Characteristics
Antimony Trioxide	Sb₂O₃	Most widely used; cost-effective; high activity.[1][2]
Antimony Acetate	Sb(CH₃COO)₃	High catalytic activity; good solubility in ethylene glycol.
Antimony Glycolate	Sb₂(OCH₂CH₂O)₃	Formed in-situ from Sb₂O₃ and ethylene glycol; high catalytic efficiency.[4][5]

Experimental Protocols

Below are detailed protocols for the laboratory-scale synthesis of PET using antimony(3+) as a catalyst.

Protocol 1: Melt Polymerization of PET from Dimethyl Terephthalate (DMT) and Ethylene Glycol (EG)

This protocol is adapted from a patented procedure and is suitable for demonstrating the catalytic effect of antimony trioxide.[3]

Materials:

• Dimethyl terephthalate (DMT)

• Ethylene glycol (EG)

• Antimony trioxide (Sb₂O₃)

• Ester interchange catalyst (e.g., zinc acetate)

• Nitrogen gas (high purity)

• Reaction vessel equipped with a stirrer, condenser, and vacuum connection

Procedure:

• Ester Interchange:

  • Charge the reaction vessel with DMT and EG in a molar ratio of approximately 1:2.

  • Add an ester interchange catalyst (e.g., zinc acetate, ~0.05% by weight of DMT).

  • If studying the effect of Sb₂O₃ on the entire process, it can be added at this stage. Otherwise, it will be added during polycondensation.

  • Heat the mixture under a gentle stream of nitrogen gas to ~150-220°C.

  • Methanol will be evolved as a byproduct of the transesterification reaction. Continue heating until the evolution of methanol ceases, indicating the completion of the ester interchange reaction and the formation of bis(2-hydroxyethyl) terephthalate (BHET).

• Polycondensation:

  • If not added initially, introduce the antimony trioxide catalyst at a concentration of 0.01-0.1% by weight of the initial DMT. A typical concentration is around 0.03-0.05%.[3]

  • Gradually increase the temperature to 260-280°C.

  • Simultaneously, gradually reduce the pressure to below 1 mmHg.

  • Ethylene glycol will be evolved as the polycondensation reaction proceeds. Continue the reaction under high vacuum and elevated temperature for 2-4 hours. The viscosity of the melt will noticeably increase.

  • Once the desired viscosity is achieved (as indicated by the stirrer torque or by stopping the reaction at a set time), stop the heating and break the vacuum with nitrogen gas.

  • Extrude the molten polymer into a water bath to solidify it, and then pelletize for analysis.

Protocol 2: General Procedure for Solid-State Polycondensation (SSP)

This protocol is a general guideline for increasing the molecular weight of PET prepared by melt polymerization.

Materials:

• Amorphous PET prepolymer (with an intrinsic viscosity of ~0.6 dL/g) containing an antimony catalyst.

• Inert gas (e.g., nitrogen) or a vacuum system.

• A suitable reactor for solid-state polymerization (e.g., a tumbling dryer or a fluidized bed reactor).

Procedure:

• Crystallization:

  • Heat the amorphous PET prepolymer pellets to a temperature between 120°C and 200°C in a stream of inert gas or under vacuum. This step induces crystallization and prevents the pellets from sticking together at the higher polycondensation temperature.

• Polycondensation:

  • After crystallization, increase the temperature to a range of 200-230°C, which is below the melting point of PET.

  • Maintain a continuous flow of hot, dry inert gas or a high vacuum to facilitate the removal of reaction byproducts (primarily ethylene glycol).

  • The reaction time can vary from several hours to over a day, depending on the desired final molecular weight (and intrinsic viscosity).

  • Periodically, samples can be taken to monitor the increase in intrinsic viscosity.

  • Once the target intrinsic viscosity is reached, cool the polymer pellets under an inert atmosphere.

Mandatory Visualization

Catalytic Cycle of Antimony(3+) in PET Polycondensation

The catalytic mechanism of antimony(3+) in PET polycondensation is believed to involve the in-situ formation of antimony glycolate from antimony trioxide and ethylene glycol.[4][5] The antimony center then acts as a Lewis acid, coordinating with the hydroxyl and carbonyl groups of the polymer chain ends, thereby facilitating the nucleophilic attack and subsequent condensation reaction.

Caption: Catalytic cycle of Antimony(3+) in PET polycondensation.

Experimental Workflow for Laboratory-Scale PET Synthesis

This diagram outlines the key steps in the laboratory synthesis of PET using an antimony catalyst, from raw materials to the final polymer product.

Caption: Workflow for laboratory-scale PET synthesis.

References

• 1. Antimony-Based Catalysts - UrbanMines.com [urbanmines.com]
• 2. Antimony-Based Catalysts [um-material.com]
• 3. US2647885A - Production of polyethylene terephthalate using antimony trioxide as polymerization catalyst - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Antimony in Polyethylene Terephthalate-Bottled Beverages: The Migration Puzzle | MDPI [mdpi.com]

Application Notes and Protocols for Sb(III) Analysis using Hydride Generation Atomic Absorption Spectrometry (HG-AAS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydride Generation Atomic Absorption Spectrometry (HG-AAS) is a highly sensitive and selective analytical technique for the determination of trace amounts of hydride-forming elements, including antimony (Sb).[1][2] This method offers significantly lower detection limits compared to conventional flame AAS by separating the analyte from the sample matrix through the generation of its volatile hydride, stibine (SbH₃).[3] The gaseous stibine is then transported to a heated quartz atomizer where it is decomposed into free antimony atoms for measurement by atomic absorption.[2][4] This application note provides a detailed protocol for the selective analysis of the trivalent antimony species, Sb(III), which is of particular interest due to its higher toxicity compared to the pentavalent form, Sb(V).[5]

Principle of Sb(III) Analysis by HG-AAS

The selective determination of Sb(III) is based on the differential reactivity of antimony species with a reducing agent, typically sodium borohydride (NaBH₄), in an acidic medium.[4] Under controlled acidic conditions, Sb(III) is readily reduced to stibine, while Sb(V) remains in solution.[6] The generated stibine gas is then purged from the reaction vessel by an inert carrier gas, such as argon, and directed into a heated quartz tube atomizer.[3] In the atomizer, the stibine thermally decomposes to ground-state antimony atoms, which absorb light at a characteristic wavelength (217.6 nm) from an antimony hollow cathode lamp.[7] The absorbance is directly proportional to the concentration of Sb(III) in the original sample.

Experimental Workflow

Caption: Experimental workflow for Sb(III) analysis by HG-AAS.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of Sb(III) using HG-AAS, compiled from various studies.

Table 1: Instrument Operating Conditions and Performance Metrics

Parameter	Value	Reference
Wavelength	217.6 nm	[7]
Slit Width	0.7 nm	[7]
Lamp Current	10 mA	-
Atomizer Temperature	~900 °C	[8]
Carrier Gas (Argon) Flow Rate	0.2 - 2.0 mL/min	[3]
Reductant (NaBH₄) Concentration	0.1 - 3% (w/v) in 0.5% NaOH	[3][9]
Acid (HCl) Concentration	1.8 - 10 M	[3][9]
Detection Limit (LOD)	0.17 - 0.8 µg/L	[9]
Quantification Limit (LOQ)	0.2 - 0.3 µg/L	[8]
Linearity Range	4.0 - 100 µg/L	[9]
Precision (%RSD)	< 6.2%	[8]

Detailed Experimental Protocol

This protocol outlines the procedure for the determination of Sb(III) in aqueous samples.

1. Reagent and Standard Preparation

• Deionized Water: Use ultra-pure water (18 MΩ·cm) for all solutions.

• Hydrochloric Acid (HCl): Prepare a 5.0 M HCl solution by diluting concentrated HCl.

• Sodium Borohydride (NaBH₄) Solution: Prepare a 1% (w/v) NaBH₄ solution in 0.5% (w/v) NaOH. This solution should be prepared fresh daily.[3][9]

• Sb(III) Stock Standard Solution (1000 mg/L): Dissolve an appropriate amount of potassium antimony tartrate trihydrate in deionized water.

• Working Standard Solutions: Prepare a series of working standards (e.g., 5, 10, 20, 50, 100 µg/L) by serial dilution of the stock standard with deionized water.

2. Sample Preparation

• Aqueous samples should be filtered through a 0.45 µm membrane filter.

• To preserve the speciation, samples should be analyzed as soon as possible after collection. If storage is necessary, acidify to pH < 2 with HCl.

• For total antimony analysis, a pre-reduction step is required to convert Sb(V) to Sb(III). This can be achieved by adding potassium iodide (KI) and ascorbic acid to the acidified sample and allowing it to react for at least 30 minutes.[10]

3. HG-AAS System Setup

• Set up the atomic absorption spectrometer with an antimony hollow cathode lamp and align it.

• Set the wavelength to 217.6 nm and the slit width to 0.7 nm.[7]

• Connect the hydride generation system to the AAS. Ensure all tubing is secure and free of leaks.

• Place the quartz tube atomizer in the light path and connect the heating source (e.g., air-acetylene flame or electric heater).

• Set the carrier gas (argon) flow rate. An optimized flow rate is crucial for efficient transport of the stibine.[3]

• Start the peristaltic pumps for the acid and reductant solutions and allow the system to stabilize.

4. Calibration and Measurement

• Aspirate the blank solution (deionized water) to zero the instrument.

• Introduce the working standard solutions in ascending order of concentration into the hydride generation system. Record the absorbance for each standard.

• Construct a calibration curve by plotting the absorbance versus the concentration of Sb(III).

• Introduce the prepared samples into the system and record their absorbance.

• The concentration of Sb(III) in the samples can be determined from the calibration curve.

Interferences

Both liquid-phase and gas-phase interferences can occur in HG-AAS.[11][12]

• Liquid-Phase Interferences: Transition metals (e.g., Cu, Ni, Co) can compete for the reducing agent or form precipitates, thus inhibiting the formation of stibine.[11][13] High concentrations of other hydride-forming elements (e.g., As, Se) can also lead to signal suppression.[5][12]

• Gas-Phase Interferences: Mutual interference between hydride-forming elements can occur in the atomizer.[12]

• Mitigation Strategies: Interferences can often be minimized by sample dilution, the use of masking agents (e.g., L-cysteine), or by separation techniques like cation exchange.[9][13] Matching the acid concentration of the standards and samples is also important.[14]

Method Validation

To ensure the reliability of the results, the analytical method should be validated.

• Linearity: Assessed from the calibration curve, typically with a correlation coefficient (r²) > 0.999.

• Limits of Detection (LOD) and Quantification (LOQ): Determined from the standard deviation of the blank measurements.

• Precision: Evaluated by replicate measurements of a standard or sample, expressed as the relative standard deviation (%RSD).[8]

• Accuracy: Assessed by analyzing certified reference materials or by performing spike recovery experiments. Acceptable recovery ranges are typically between 90-110%.[15][16]

Signaling Pathway and Logical Relationships

Caption: Logical relationship of key parameters in HG-AAS for Sb(III) analysis.

References

• 1. wiley.com [wiley.com]
• 2. scribd.com [scribd.com]
• 3. Optimization of instrument conditions for the analysis for mercury, arsenic, antimony and selenium by atomic absorption spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flameless AAS of Mercury, and Arsenic by Hydride generation [delloyd.50megs.com]
• 5. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. Speciation analysis of inorganic antimony in airborne particulate matter employing slurry sampling and HG QT AAS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Metal interferences and their removal prior to the determination of As(T) and As(III) in acid mine waters by hydride generation atomic absorption spectrometry [pubs.usgs.gov]
• 14. Analysis Interferences in atomic absorption spectroscopy. [delloyd.50megs.com]
• 15. Validation of the Atomic Absorption Spectroscopy (AAS) for Heavy Metal Analysis and Geochemical Exploration of Sediment Samples from the Sebangan River [article.sapub.org]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Antimony(3+) Speciation Analysis

Welcome to the technical support center for Antimony (Sb) speciation analysis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common challenges encountered during the quantification of Sb(3+) and other antimony species.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a practical question-and-answer format.

FAQ 1: Sample Stability & Preservation

Question: My Sb(3+) concentrations are consistently lower than expected, or I see a corresponding increase in Sb(5+). What could be the cause?

Answer: The most likely cause is the oxidation of Sb(3+) to Sb(5+), as Sb(3+) is unstable in oxidizing environments.[1] Proper sample preservation from the moment of collection is critical to maintain species integrity.

Troubleshooting Steps:

• Immediate Preservation: Immediately after sampling, add a preservation agent. Ethylenediaminetetraacetic acid (EDTA) is highly effective at complexing with Sb(3+) and preventing its oxidation. A final concentration of 20 mM EDTA is recommended.[2][3]

• pH Adjustment: For industrial wastewater samples, adjusting the pH to <1 with HNO₃-HCl can preserve total antimony for over 30 days with good recovery.[4] However, for speciation, strong acidification can promote species conversion, so using a chelating agent like EDTA at a controlled pH is often preferred.

• Storage Conditions: Store samples in the dark and at cool temperatures (e.g., 6°C) to minimize photo-oxidation and thermal degradation.[2]

• Minimize Headspace: Use sample containers that can be filled completely to minimize contact with atmospheric oxygen.

• Analyze Promptly: Despite preservation, it is best practice to analyze samples as soon as possible after collection. Studies have shown that with 20 mM EDTA, Sb(3+) and Sb(5+) can be stable for at least 7 days.[2]

FAQ 2: Poor Chromatographic Recovery

Question: I am using HPLC-ICP-MS, and the total antimony concentration calculated from the sum of the speciated peaks is significantly lower than the total antimony determined by a separate analysis. Why is my chromatographic recovery low?

Answer: Low chromatographic recovery in antimony speciation is a known issue, particularly in complex environmental or biological samples.[5][6] This is often attributed to the formation of macromolecular Sb(5+) species (oligomeric or polymeric) that may be irreversibly adsorbed by the chromatographic column or may not elute under the established conditions.[5][6]

Troubleshooting Steps:

• Sample Pre-treatment: Implement an acidic hydrolysis step before injection to break down polymeric antimony species. A recommended procedure involves hydrolysis with 1 M HCl in the presence of a chelating agent like EDTA or citrate to stabilize the Sb(3+) released.[5]

• Mobile Phase Optimization:

  • Ensure the mobile phase composition is optimized for your sample matrix. Common mobile phases include EDTA, citrate, or phthalic acid solutions at a specific pH.[5][7] For example, a mobile phase of 10 mmol L⁻¹ EDTA and 1 mmol L⁻¹ phthalic acid at pH 4.5 has been used successfully with an anion exchange column.[7]

  • Adding a small percentage of an organic modifier like methanol (e.g., 4-5%) can sometimes improve peak shape and recovery.[8][9]

• Column Selection: The choice of chromatographic column is critical. Anion exchange columns like the Hamilton PRP-X100 are commonly employed for separating Sb(3+) and Sb(5+).[7][10]

• Check for Matrix Effects: High concentrations of salts, such as chlorides in urine samples, can severely hamper chromatographic separation, causing peak broadening and shifting retention times.[10] Sample dilution or matrix-matched calibration standards may be necessary.

FAQ 3: Hydride Generation (HG) Interferences

Question: When using a Hydride Generation (HG) system (e.g., HG-AAS or HG-ICP-MS), I'm observing signal suppression or poor reproducibility. What are the common causes?

Answer: Hydride generation is a sensitive technique but is susceptible to chemical interferences. Co-existing transition metals (e.g., Cu, Co, Ni, Fe) in the sample can compete with antimony in the hydride generation process, significantly reducing the efficiency of stibine (SbH₃) formation and leading to signal suppression.[11]

Troubleshooting Steps:

• Identify Potential Interferences: Analyze your sample for high concentrations of transition metals. Even at concentrations of 40 μg mL⁻¹, Cu, Co, and Ni can cause a 70-85% decrease in Sb recovery.[11]

• Optimize Reagent Concentrations:

  • Reductant (NaBH₄): The concentration of sodium borohydride is critical. For Sb, an optimal concentration is often around 0.6% (w/v) NaBH₄ in 0.5% (w/v) NaOH.[12]

  • Acid: The type and concentration of acid affect the efficiency of hydride generation. Hydrochloric acid is commonly used.

• Use a Masking Agent: The addition of a masking agent can complex with interfering ions. Citric acid is often used in the determination of Sb(3+) to selectively form stibine from the trivalent species while suppressing the signal from Sb(5+).[1][13]

• Pre-reduction for Total Antimony: To measure total inorganic antimony, a pre-reduction step is necessary to convert Sb(5+) to Sb(3+). Potassium iodide (KI) is a common reducing agent used for this purpose before the addition of NaBH₄.[1][6]

• Optimize Gas Flow Rates: The flow rate of the carrier gas (typically Argon) must be optimized. A rate that is too high can dilute the generated stibine, while a rate that is too low may not efficiently transport it to the detector.[12]

Data Presentation: Performance of Analytical Techniques

The following tables summarize key quantitative data for common analytical techniques used in antimony speciation, providing a basis for method selection and comparison.

Table 1: Comparison of Detection Limits for Antimony Speciation Analysis

Technique	Species	Detection Limit (LOD)	Matrix	Reference
HPLC-ICP-MS	Sb(3+)	0.03 µg/L	Soil Extract	[8]
Sb(5+)	0.02 µg/L	Soil Extract	[8]
TMSb	0.05 µg/L	Soil Extract	[8]
HPLC-ID-ICP-MS	Sb(3+)	65 ng/L	Soil Extract	[7]
Sb(5+)	20 ng/L	Soil Extract	[7]
FC-ICP-MS	Sb(3+)	0.5 ng/kg	Water	[14]
Sb(5+)	0.7 ng/kg	Water	[14]
MSFIA-HG-ICP-MS	Sb(3+)	0.016 µg/L	Water	[6][15]
HPLC-HG-AAS	Sb(3+)	5 ng / 100 µL injection	Water	[16]
Sb(5+)	0.6 ng / 100 µL injection	Water	[16]
HG QT AAS	Sb(3+)	0.2 µg/L	Airborne Particulate	[17]
Total Sb	0.3 µg/L	Airborne Particulate	[17]
LC-ICP-OES	Sb(3+)	24.9 - 32.3 µg/L	Aqueous	[1]
Sb(5+)	36.2 - 46.0 µg/L	Aqueous	[1]

FC = Frontal Chromatography; ID = Isotope Dilution; MSFIA = Multisyringe Flow Injection Analysis; HG = Hydride Generation; QT = Quartz Tube; AAS = Atomic Absorption Spectrometry; OES = Optical Emission Spectrometry.

Table 2: Recovery Percentages of Antimony Species in Different Matrices

Matrix	Technique	Species	Recovery (%)	Reference
Water & Basal Culture Medium	LC-ICP-OES	Total Sb	Good	[1]
Sludge + Basal Medium	LC-ICP-OES	Total Sb	90 - 105%	[1]
Water (Sea, River, Wastewater)	HG-AAS	Sb(3+), Sb(5+), Total Sb	95 - 104%	[1]
Industrial Wastewater (pH <1)	AAS	Total Sb	> 95%	[4]
Water Samples (Maiorca Island)	MSFIA-HG-ICP-MS	Sb(3+), Sb(5+)	90 - 111%	[6][15]
Mushroom Samples	-	Sb(3+)	94 - 106%	[18]
-	Sb(5+)	98 - 105%	[18]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the troubleshooting guides.

Protocol 1: Sample Preservation for Sb(3+)/Sb(5+) Speciation in Water

Objective: To preserve the speciation of Sb(3+) and Sb(5+) in aqueous samples from collection to analysis.

Materials:

• Sample collection bottles (glass or polyethylene, pre-cleaned)

• 0.5 M EDTA stock solution, pH adjusted as needed

• Pipettes

• Filtration apparatus (0.45 µm filters)

Procedure:

• Immediately after collecting the water sample, filter it through a 0.45 µm membrane filter to remove particulate matter.

• For each 100 mL of filtrate, add 4 mL of the 0.5 M EDTA stock solution to achieve a final concentration of 20 mM.[2]

• Cap the bottle tightly, ensuring minimal headspace.

• Gently invert the bottle several times to ensure thorough mixing.

• Store the preserved sample in a cool, dark place (e.g., a refrigerator at 4-6°C) until analysis.[2]

• It is recommended to perform the analysis within 7 days for best results.[2]

Protocol 2: Speciation Analysis by HPLC-ICP-MS

Objective: To separate and quantify Sb(3+) and Sb(5+) using High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma Mass Spectrometry.

Instrumentation & Conditions:

• HPLC System: With a quaternary pump, autosampler, and column oven.

• ICP-MS System: With standard sample introduction system (nebulizer, spray chamber).

• Chromatographic Column: Anion exchange column, e.g., Hamilton PRP-X100 (250 mm x 4.1 mm).[7]

• Mobile Phase: 10 mmol L⁻¹ EDTA + 1 mmol L⁻¹ phthalic acid, adjusted to pH 4.5.[7] Other mobile phases such as 20 mM EDTA at pH 4.7 have also been reported.[10]

• Flow Rate: 1.0 mL/min (typical, requires optimization).

• Injection Volume: 100 µL.

• ICP-MS Monitored Isotopes: m/z 121 and 123.

Procedure:

• Prepare the mobile phase and degas thoroughly.

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved on the ICP-MS.

• Prepare calibration standards containing known concentrations of Sb(3+) and Sb(5+) in a matrix that matches the samples as closely as possible (e.g., preserved blank water).

• If low recovery is suspected due to polymeric species, perform an acidic hydrolysis pre-treatment on samples and standards (e.g., 1 M HCl with EDTA/citrate).[5]

• Create a sequence in the instrument control software including blanks, calibration standards, and samples.

• Inject the standards and samples.

• Integrate the chromatographic peaks corresponding to Sb(3+) and Sb(5+). The retention time for Sb(3+) is typically longer than for Sb(5+) on an anion exchange column.[1]

• Construct calibration curves and quantify the concentrations in the unknown samples.

Visualizations

The following diagrams illustrate key workflows and logical relationships in antimony speciation analysis.

Caption: General Workflow for Sb Speciation Analysis (Max Width: 760px)

Caption: Troubleshooting Low Sb(3+) Recovery (Max Width: 760px)

References

• 1. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation on stability and preservation of antimonite in iron rich water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hjjkyyj.com [hjjkyyj.com]
• 5. Quantitative HPLC-ICP-MS analysis of antimony redox speciation in complex sample matrices: new insights into the Sb-chemistry causing poor chromatographic recoveries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Speciation analysis of inorganic antimony in soil using HPLC-ID-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Urinary antimony speciation by HPLC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Optimization of instrument conditions for the analysis for mercury, arsenic, antimony and selenium by atomic absorption spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scielo.br [scielo.br]
• 14. Optimizing Antimony Speciation Analysis via Frontal Chromatography–ICP-MS to Explore the Release of PET Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Speciation analysis of inorganic antimony in airborne particulate matter employing slurry sampling and HG QT AAS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Stabilization of Antimony(3+) in Analytical Standards

Welcome to the technical support center for the stabilization of Antimony(3+) [Sb(III)] analytical standards. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the preparation, storage, and use of Sb(III) standard solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my Sb(III) standard solution unstable?

A1: The primary cause of instability in aqueous Sb(III) standard solutions is hydrolysis. Antimony(III) ions react with water to form insoluble precipitates of antimony oxychloride (SbOCl) or various antimony oxides (e.g., Sb₂O₃). This process is highly dependent on the pH of the solution; hydrolysis is more pronounced in neutral or near-neutral conditions.

Q2: What are the common signs of an unstable Sb(III) standard?

A2: The most common signs of instability are the formation of a white, cloudy precipitate, a decrease in the measured concentration over time, and poor reproducibility of analytical results.

Q3: How can I stabilize my Sb(III) standard solution?

A3: There are two main strategies for stabilizing Sb(III) in solution:

• Acidification: Maintaining a low pH by adding a strong acid, such as hydrochloric acid (HCl) or sulfuric acid, can suppress hydrolysis. However, it's important to note that solutions containing only hydrochloric acid can still be unstable under certain conditions.[1]

• Chelation: Using a chelating agent, such as tartaric acid or ethylenediaminetetraacetic acid (EDTA), can form a stable, soluble complex with Sb(III), preventing it from hydrolyzing.[2][3][4]

Q4: Which is a better stabilizer: hydrochloric acid or tartaric acid?

A4: Studies have shown that dilute standard antimony solutions prepared by dissolving antimony potassium tartrate in water (which forms a tartrate complex) are stable for over 50 days, with less than 2% deterioration.[1] In contrast, similar dilute antimony solutions containing hydrochloric acid deteriorated rapidly.[1] Therefore, for long-term stability, a tartrate matrix is generally recommended.

Q5: Can I use EDTA to stabilize my Sb(III) standard?

A5: Yes, EDTA is an effective chelating agent for Sb(III). A final concentration of 20 mM EDTA is recommended to ensure the complete formation of the stable [Sb(EDTA)]- complex.[2][3] This is particularly useful for speciation analysis by HPLC-ICP-MS.[3][4]

Q6: How should I store my Sb(III) standard solutions?

A6: Sb(III) standard solutions should be stored in a cool, dark place. Exposure to light can accelerate the degradation of standards, especially those prepared in a hydrochloric acid matrix.[1] It is also recommended to store them in tightly sealed containers to prevent evaporation and contamination.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
A white precipitate has formed in my Sb(III) standard solution.	Hydrolysis of Sb(III) due to insufficient acidification or chelation.	1. Ensure the pH of the solution is sufficiently low if using acid stabilization. 2. If using a chelating agent, confirm that its concentration is adequate. For EDTA, a 20 mM final concentration is recommended.[2][3] 3. Consider preparing a fresh standard using a tartrate-based matrix for enhanced stability.[1]
The concentration of my Sb(III) standard is consistently decreasing over time.	Gradual precipitation of Sb(III) due to hydrolysis. Adsorption of Sb(III) onto the container walls.	1. Switch to a more stable matrix, such as one containing tartaric acid or EDTA. 2. Ensure proper storage conditions (cool, dark). 3. Use appropriate container materials (e.g., borosilicate glass or polyethylene) and consider acid-washing them before use.[1]
I am seeing poor reproducibility in my analytical measurements.	Instability of the calibration standards. Incomplete dissolution of the initial antimony compound.	1. Prepare fresh calibration standards daily, especially for low concentrations.[5] 2. Use a stabilization method known for long-term stability, such as a tartrate matrix. 3. Ensure the complete dissolution of the antimony salt or metal during the preparation of the stock solution. Sonication may aid in dissolution.
My Sb(III) standard in HCl is degrading quickly.	Light-induced degradation.[1]	1. Store the solution in an amber bottle or in a dark cabinet to protect it from light. 2. For long-term stability, prepare the standard in a tartaric acid or EDTA matrix instead of hydrochloric acid alone.[1]

Quantitative Data on Sb(III) Standard Stability

The following table summarizes the stability of a dilute Sb(III) standard (4 µg/mL) under different conditions.

Matrix	Storage Container	Light Exposure	Stability (Time to <2% Deterioration)	Reference
Water (from Antimony Potassium Tartrate)	Borosilicate Glass	Laboratory Light	> 50 days	[1]
Sulfuric Acid (from elemental Sb)	Borosilicate Glass	Laboratory Light	> 50 days	[1]
Hydrochloric Acid	Borosilicate Glass	Laboratory Light	Rapid deterioration	[1]
Hydrochloric Acid	Borosilicate Glass	Dark	Slower deterioration than in light	[1]

Experimental Protocols

Protocol 1: Preparation of a 1000 ppm Sb(III) Stock Solution from Potassium Antimony Tartrate

This protocol is suitable for preparing a stable Sb(III) stock solution for general use, including atomic absorption spectroscopy (AAS) and inductively coupled plasma mass spectrometry (ICP-MS).

Materials:

• Potassium Antimony Tartrate Hemihydrate (K(SbO)C₄H₄O₆ · 0.5H₂O)

• Deionized water

• 100 mL volumetric flask

• Analytical balance

Procedure:

• Accurately weigh 0.2740 g of potassium antimony tartrate hemihydrate.

• Transfer the weighed solid to a 100 mL volumetric flask.

• Add approximately 50 mL of deionized water and swirl to dissolve the solid completely.

• Once dissolved, dilute to the mark with deionized water.

• Cap the flask and invert several times to ensure a homogenous solution.

• Transfer the solution to a clean, labeled storage bottle. Store in a cool, dark place.

References

• 1. Stability of dilute standard solutions of antimony, arsenic, iron and rhenium used in colorimetry - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. sites.chemistry.unt.edu [sites.chemistry.unt.edu]

Technical Support Center: Optimizing Antimony(III) Iodide Synthesis

Welcome to the technical support center for the synthesis of Antimony(III) iodide (SbI₃). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Antimony(III) iodide?

A1: The most common methods for synthesizing Antimony(III) iodide include:

• Direct reaction of antimony and iodine in a solvent: This is a widely used method where elemental antimony and iodine react in a suitable organic solvent, such as toluene or benzene.[1][2][3][4][5][6][7] The reaction is typically carried out at the boiling point of the solvent.

• Direct reaction of elements (solvent-free): This method involves the direct combination of antimony and iodine by heating them together.[1][8][9] This reaction can be vigorous and requires careful temperature control.[1][9]

• Reaction of antimony trioxide with hydroiodic acid: Antimony(III) oxide can be reacted with hydroiodic acid to produce Antimony(III) iodide.[10]

Q2: What is the typical yield for Antimony(III) iodide synthesis?

A2: The reported yields for Antimony(III) iodide synthesis can vary depending on the method and reaction conditions. For the solvent-based direct reaction method, yields of around 80% are commonly reported.[1][4][7] The solvent-free direct reaction method claims yields approaching 99% under optimized conditions.[8]

Q3: What are the key physical and chemical properties of Antimony(III) iodide?

A3: Antimony(III) iodide is a ruby-red crystalline solid.[1][2][10] It is sensitive to moisture and air, hydrolyzing to form antimony oxyiodide (SbOI).[2][3] Key properties are summarized in the table below.

Property	Value
Molar Mass	502.47 g/mol [10]
Melting Point	170-171 °C[1][2]
Boiling Point	401 °C[1][2]
Density	4.92 g/cm³[2]
Solubility	Soluble in benzene, toluene, alcohol, acetone, CS₂, HCl, and KI solutions. Insoluble in chloroform and carbon tetrachloride.[10][11]

Q4: How should Antimony(III) iodide be stored?

A4: Due to its sensitivity to moisture and air, Antimony(III) iodide should be stored in a tightly closed container in a dry, well-ventilated place, away from light.[2][8][12] It is stable under recommended storage conditions.[2][12]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Antimony(III) iodide.

Problem	Possible Cause(s)	Recommended Solution(s)
Violent, uncontrolled reaction	Direct reaction of antimony and iodine without a solvent or with rapid heating.[1]	Solvent-based method: Add iodine portion-wise to a heated suspension of antimony powder in a solvent like toluene or benzene to control the reaction rate.[1][4] Solvent-free method: Use a programmable furnace with a slow heating ramp to carefully control the temperature.[8]
Low product yield	Incomplete reaction. Loss of product during workup. Hydrolysis of the product.	Ensure complete reaction: Extend the reaction time or ensure the temperature is optimal for the chosen method. Use a slight excess of iodine.[4] Minimize loss: Carefully transfer the product during filtration and washing. Prevent hydrolysis: Use dry solvents and glassware.[3][5] Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Product is a pale or off-color powder instead of ruby-red crystals	Presence of impurities, such as antimony oxyiodide (SbOI) due to hydrolysis.[2]	Prevent moisture contamination: Ensure all solvents and glassware are thoroughly dried.[3] Handle the product in a glovebox or under an inert atmosphere. Purification: Recrystallize the product from a suitable dry solvent or purify by sublimation.[4][8]
Difficulty in filtering the product	Very fine crystals or colloidal suspension formed.	Allow the solution to cool slowly to promote the growth of larger crystals. Use a fritted glass funnel for filtration.
Premature crystallization of product during reaction	Lowering the reaction temperature too early.[3]	Maintain the reaction temperature at the solvent's reflux until the reaction is complete, indicated by a color change.[3]

Experimental Protocols

Method 1: Synthesis via Direct Reaction in Toluene

This method involves the direct reaction of elemental antimony and iodine in boiling toluene.

Materials:

• Antimony powder

• Iodine crystals

• Toluene (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel or fritted glass funnel)

Procedure:

• Set up a reflux apparatus with a round-bottom flask, reflux condenser, and heating mantle with magnetic stirring. Ensure all glassware is dry.

• To the round-bottom flask, add antimony powder and toluene.

• Begin heating the mixture to reflux with vigorous stirring.

• Once the toluene is refluxing, slowly add the iodine crystals in small portions through the top of the condenser.

• Continue refluxing the mixture until the characteristic violet color of iodine disappears and the solution turns a deep red or orange-yellow, indicating the completion of the reaction.[3]

• Turn off the heat and allow the solution to cool slowly to room temperature to facilitate the crystallization of Antimony(III) iodide.

• Collect the ruby-red crystals by filtration.

• Wash the crystals with a small amount of cold, dry solvent (e.g., toluene or chloroform) to remove any unreacted iodine.[3]

• Dry the crystals under vacuum to remove residual solvent.

Method 2: Solvent-Free Synthesis (Fire Method)

This method involves the direct reaction of antimony and iodine in a sealed, evacuated glass ampoule.

Materials:

• High-purity antimony pieces

• High-purity iodine crystals

• Quartz or high-borosilicate glass tube

• Vacuum pump

• Torch for sealing the glass tube

• Tube furnace or swing furnace

Procedure:

• Clean and dry a heavy-walled glass tube sealed at one end.

• Place the weighed amounts of iodine and then antimony into the tube. The total volume of reactants should not exceed 15% of the tube's capacity.[8]

• Evacuate the tube to a pressure below 15 Pa and seal it with a torch.[8]

• Place the sealed ampoule inside a protective steel pipe and heat it in a furnace to 320-380 °C for 2-12 hours.[8] A swing furnace can be used to ensure proper mixing.

• After the reaction is complete, turn off the furnace and allow the ampoule to cool to room temperature.

• Carefully open the ampoule to recover the crystalline Antimony(III) iodide.

Visualizations

Caption: Experimental workflow for Antimony(III) iodide synthesis.

Caption: Troubleshooting logic for Antimony(III) iodide synthesis.

References

• 1. WebElements Periodic Table » Antimony » antimony triiodide [winter.group.shef.ac.uk]
• 2. Antimony Triiodide | I3Sb | CID 24630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Page loading... [guidechem.com]
• 5. reddit.com [reddit.com]
• 6. Sciencemadness Discussion Board - Ozonelabs- Preparation of Antimony Triiodide - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. youtube.com [youtube.com]
• 8. CN106335923A - Preparation method for antimony iodide - Google Patents [patents.google.com]
• 9. minsocam.org [minsocam.org]
• 10. Antimony triiodide - Wikipedia [en.wikipedia.org]
• 11. ANTIMONY(III) IODIDE | 7790-44-5 [amp.chemicalbook.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Interference Mitigation in ICP-MS Analysis of Antimony(III)

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in the speciation analysis of Antimony(III) (Sb³⁺) by Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing Sb(III) using ICP-MS?

A1: The primary challenges include:

• Spectral Interferences: Overlaps from polyatomic ions and, less commonly, isobaric interferences can artificially inflate the antimony signal.[1][2]

• Non-Spectral (Matrix) Interferences: High concentrations of matrix components can suppress or enhance the Sb(III) signal, leading to inaccurate quantification.[3][4]

• Species Instability: Sb(III) is prone to oxidation to the more stable Sb(V) state during sample collection, storage, and preparation.[5] This interconversion is a major source of error in speciation analysis.

• Poor Chromatographic Recovery: Antimony species, particularly Sb(V), can form macromolecules or polymers that do not elute properly from chromatography columns, leading to low recovery.[6][7][8]

Q2: Which antimony isotopes are best for ICP-MS analysis, and what are their common interferences?

A2: Antimony has two stable isotopes, ¹²¹Sb and ¹²³Sb. ¹²¹Sb is generally preferred due to its higher natural abundance (57.3%). However, both are susceptible to polyatomic interferences, which must be managed.

Q3: What is a collision/reaction cell (CRC) and how does it help in Sb analysis?

A3: A CRC is a device placed before the quadrupole mass analyzer in an ICP-MS instrument.[9] It is filled with a gas (e.g., helium, hydrogen, ammonia) that interacts with the ion beam.

• Collision Mode (with He): An inert gas like helium is used. Polyatomic interferences, being larger than analyte ions, collide more frequently with the helium gas and lose more kinetic energy.[10] A subsequent energy barrier, known as Kinetic Energy Discrimination (KED), filters out these low-energy interferences, allowing the higher-energy Sb⁺ ions to pass through to the analyzer.[11][12] This is a robust, universal method for reducing many common polyatomic interferences.[13]

• Reaction Mode (with H₂, NH₃, etc.): A reactive gas is used to chemically react with and neutralize specific interferences or convert the analyte to an interference-free mass.[14]

Troubleshooting Guide

Issue 1: Low or Inconsistent Sb(III) Recovery

Q: My Sb(III) signal is unexpectedly low or varies significantly between runs. What could be the cause?

A: This is often related to the chemical stability of Sb(III) or chromatographic issues.

Possible Causes & Solutions:

• Oxidation of Sb(III) to Sb(V): Sb(III) is easily oxidized.

  • Solution: Preserve samples immediately after collection. Acidification combined with a chelating agent is effective. Studies show that acidic hydrolysis (e.g., with 1 M HCl) in the presence of ligands like EDTA or citrate can stabilize the trivalent state of Sb.[6][7][8]

• Formation of Non-Eluting Polymers: Antimony species can form polymers, especially in complex biological or environmental matrices, which results in poor chromatographic recovery.[7]

  • Solution: Implement an acidic hydrolysis step in your sample preparation. Treatment with 1 M HCl can break down these polymers, improving recovery.[6][8]

• Adsorption to Surfaces: Antimony can adsorb to container walls and tubing.

  • Solution: Use appropriate container materials (e.g., LDPE) and acid-wash all labware.[15] Ensure the pH of your standards and samples are matched.

Issue 2: High Background Signal or Unexplained Peaks at Sb Masses

Q: I'm observing a high background signal at m/z 121 and/or 123, even in my blanks. How can I identify and resolve this?

A: This is a classic sign of spectral interference.

Possible Causes & Solutions:

• Polyatomic Interferences: These are the most common spectral interferences in ICP-MS.[4][16] They form from interactions between the argon plasma and elements in the sample matrix, acids, or solvents.

  • Solution: Use a collision/reaction cell. Helium in collision mode (KED) is highly effective at removing a broad range of polyatomic interferences without complex chemical reactions.[13][17] For particularly stubborn interferences, a reactive gas may be necessary.

• Isobaric Interferences: These occur when an isotope of another element has the same nominal mass as your target isotope.[2] For antimony, these are less common but possible (e.g., from tin or tellurium isotopes, though their low abundance makes them minor contributors in most cases).

  • Solution: If a CRC is not fully effective, mathematical correction equations can be applied, but this can increase measurement uncertainty.[18] High-resolution ICP-MS can also resolve some isobaric overlaps.

Data Presentation: Common Spectral Interferences for Antimony

The following table summarizes common and potential polyatomic interferences for the two stable isotopes of antimony.

Target Isotope	m/z	Potential Polyatomic Interference	Source of Interference	Recommended Mitigation Strategy
¹²¹Sb	121	¹⁰⁵Pd¹⁶O⁺	Palladium in sample matrix	Collision Cell (He with KED)
⁸⁵Rb³⁶Ar⁺	Rubidium in sample matrix, Argon plasma	Collision Cell (He with KED)
⁵⁷Fe⁴⁰Ar²⁴Mg⁺	Iron, Magnesium in matrix, Argon plasma	Collision Cell (He with KED)
¹²³Sb	123	¹⁰⁷Ag¹⁶O⁺	Silver in sample matrix	Collision Cell (He with KED)
⁸⁷Rb³⁶Ar⁺	Rubidium in sample matrix, Argon plasma	Collision Cell (He with KED)
¹²²Sn¹H⁺, ¹²²Te¹H⁺	Tin, Tellurium in sample matrix	Collision Cell (He with KED)

Experimental Protocols

Protocol 1: Sample Preparation for Sb(III) Stabilization

This protocol is designed to preserve the Sb(III) oxidation state in aqueous samples, adapted from findings on preventing species interconversion.[6][7][8]

Reagents:

• 1 M Hydrochloric Acid (HCl), trace metal grade

• 100 mM Ethylenediaminetetraacetic acid (EDTA) stock solution

• 100 mM Citric Acid stock solution

• Ultrapure water (18.2 MΩ·cm)

Procedure:

• Collect the aqueous sample in a pre-cleaned LDPE bottle.

• Immediately after collection, acidify the sample by adding a calculated volume of 1 M HCl to achieve a final HCl concentration of approximately 0.5-1.0 M.

• Add a chelating agent. For a 100 mL sample, add 1 mL of 100 mM EDTA or citric acid stock solution to stabilize Sb(III).

• If the sample contains particulates or is from a biological matrix suspected of forming polymers, allow the acidified sample to hydrolyze for at least 2 hours (or overnight) at room temperature.[7]

• Prior to analysis, filter the sample through a 0.22 µm or 0.45 µm syringe filter compatible with acidic solutions.[15]

• Prepare all calibration standards and blanks in the same final acid and chelator matrix as the samples to ensure matrix matching.

Protocol 2: ICP-MS Analysis with Helium Collision Mode (KED)

This protocol outlines the general steps for setting up an ICP-MS instrument with a collision cell to mitigate polyatomic interferences.

Instrumentation:

• ICP-MS system equipped with a collision/reaction cell (e.g., Octopole Reaction System).

• High-purity Helium gas supply.

Procedure:

• Instrument Tuning: Perform daily performance checks and tuning using a multi-element tuning solution to optimize sensitivity, resolution, and oxide/doubly-charged ion formation rates as per manufacturer recommendations.

• Mode Selection: In the analytical method, select "Helium Mode" or "KED Mode" for the antimony isotopes (m/z 121 and 123).

• Cell Gas Flow Rate: Set the helium gas flow rate. A typical starting point is 4-5 mL/min, but this should be optimized for your specific instrument and matrix. The goal is to maximize interference reduction while minimizing signal loss for Sb.

• KED Voltage: Set the kinetic energy discrimination voltage. This is an instrument-specific parameter that creates the energy barrier to reject low-energy polyatomic ions. Optimize this setting by monitoring the signal of a known interference (e.g., ArO⁺ at m/z 56) and an analyte (e.g., In⁺ at m/z 115) while varying the voltage.

• Analysis: Analyze blanks, standards, and samples under the optimized He-KED conditions. Ensure the use of an internal standard (e.g., Indium, Rhenium) to correct for instrument drift and non-spectral matrix effects.[19][20]

Visualizations

Caption: Experimental workflow for Sb(III) speciation analysis.

Caption: Mechanism of Kinetic Energy Discrimination (KED).

Caption: Troubleshooting decision tree for high background signals.

References

• 1. A table of polyatomic interferences in ICP-MS | U.S. Geological Survey [usgs.gov]
• 2. youtube.com [youtube.com]
• 3. Effective Strategies for ICP-MS Inaccuracies Due to Matrix Effects [eureka.patsnap.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative HPLC-ICP-MS analysis of antimony redox speciation in complex sample matrices: new insights into the Sb-chemistry causing poor chromatographic recoveries - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 8. Quantitative HPLC-ICP-MS analysis of antimony redox speciation in complex sample matrices: new insights into the Sb-chemistry causing poor chromatographic recoveries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. agilent.com [agilent.com]
• 11. antisel.gr [antisel.gr]
• 12. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 13. agilent.com [agilent.com]
• 14. m.youtube.com [m.youtube.com]
• 15. mdpi.com [mdpi.com]
• 16. Understanding and Mitigating Polyatomic Ion Interference in ICP-MS [eureka.patsnap.com]
• 17. agilent.com [agilent.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. digitalcommons.aaru.edu.jo [digitalcommons.aaru.edu.jo]
• 20. Inductively coupled plasma mass spectrometry method for plasma and intracellular antimony quantification applied to pharmacokinetics of meglumine antimoniate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Photocatalytic Activity of Antimony(III) Compounds

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during experiments with Antimony(III) photocatalysts.

Frequently Asked Questions (FAQs)

Q1: Why is my pristine Antimony(III) Oxide (Sb₂O₃) or Antimony(III) Sulfide (Sb₂S₃) showing low photocatalytic activity?

A1: The photocatalytic efficiency of pristine Antimony(III) compounds can be limited by several factors. A primary reason is the rapid recombination of photogenerated electron-hole pairs, which reduces the number of charge carriers available for redox reactions on the catalyst surface.[1] Additionally, Antimony(III) Sulfide (Sb₂S₃) can suffer from high electrical resistivity and surface defects, which impede charge transport and overall efficiency.[2][3] The wide band gap of some antimony oxides may also limit their activity to the UV portion of the solar spectrum.[3]

Q2: What are the most effective strategies to enhance the photocatalytic activity of Antimony(III) compounds?

A2: Several key strategies can significantly boost performance:

• Heterojunction Construction: Forming a heterostructure with another semiconductor (e.g., Sb/g-C₃N₄, Sb₂S₃/α-Ag₂WO₄) can promote efficient charge separation at the interface, extending the lifetime of electron-hole pairs.[1]

• Doping: Introducing dopants into the crystal lattice can alter the electronic band structure, reduce the band gap, and create oxygen vacancies that facilitate oxidation reactions.[1][4]

• Noble Metal Deposition: Depositing plasmon-generating nanoparticles (e.g., Ag, Au) can enhance visible light absorption and promote charge separation.

• Morphology Control: Synthesizing specific nanostructures (e.g., nanorods, nanosheets) can increase the specific surface area, providing more active sites for catalysis.[1]

Q3: How does the pH of the solution affect the photocatalytic reaction?

A3: The pH of the aqueous solution is a critical parameter. For the photooxidation of Sb(III), reaction rates have been shown to increase by a factor of 5 when the pH is raised from 4 to 8.[5] The surface charge of the photocatalyst and the charge of the target pollutant molecules are both pH-dependent, which affects the adsorption of pollutants onto the catalyst surface—often a prerequisite for efficient degradation. For some antimony-based systems, an optimal pH range of 6.5–7.5 has been identified for effective pollutant removal.[6]

Q4: Can Antimony(III) photocatalysts be used for applications other than pollutant degradation?

A4: Yes. Besides the degradation of organic pollutants like methylene blue, rhodamine B, and phenol, antimony-based photocatalysts are being explored for other important applications.[1][4][7] These include photocatalytic water splitting for hydrogen production and the reduction of carbon dioxide (CO₂) into valuable fuels like CO.[1][8]

Q5: What is photocorrosion and is it a problem for Antimony(III) photocatalysts?

A5: Photocorrosion is the degradation of the photocatalyst material itself under illumination. It is a significant issue for some semiconductor materials, particularly sulfides. Antimony(III) Sulfide (Sb₂S₃) thin films have been observed to dissolve when subjected to both illumination and an electrical bias, which limits their long-term stability in photoelectrochemical applications.[2][3] Encapsulating the catalyst with a protective layer (e.g., TiO₂) can be a viable strategy to improve stability.[8]

Troubleshooting Guide

Issue 1: Very low or no degradation of the target pollutant.

Possible Cause	Troubleshooting Step
Inefficient Charge Separation	Photogenerated electron-hole pairs are recombining too quickly. Solution: Synthesize a heterojunction with another semiconductor or dope the material to create charge traps that prolong carrier lifetime.[1][9]
Catalyst Instability/Photocorrosion	The catalyst (especially Sb₂S₃) may be degrading under light. Solution: Check the solution for leached antimony ions post-experiment. Consider coating the catalyst with a stable passivation layer or ensuring the experimental pH is in a stable range.[2]
Incorrect Crystalline Phase or Morphology	The synthesis may have resulted in an inactive phase or a low-surface-area morphology. Solution: Verify the crystal structure and phase purity using X-ray Diffraction (XRD). Analyze the morphology and particle size with Scanning Electron Microscopy (SEM).[7]
Poor Adsorption of Pollutant	The catalyst surface and pollutant may be similarly charged at the experimental pH, causing electrostatic repulsion. Solution: Adjust the solution pH to optimize the surface charge interactions between the catalyst and the target molecule.[10][11]
Insufficient Light Source Energy	The light source may not have sufficient energy (i.e., short enough wavelength) to overcome the catalyst's band gap. Solution: Check the catalyst's absorption spectrum with UV-Vis Spectroscopy. Ensure your lamp's emission spectrum overlaps with the catalyst's absorption range.

Issue 2: Experimental results are not reproducible.

Possible Cause	Troubleshooting Step
Inconsistent Catalyst Synthesis	Minor variations in temperature, pressure, or precursor concentration during synthesis can lead to different material properties. Solution: Strictly control all synthesis parameters. Characterize each new batch of catalyst (XRD, SEM) to ensure consistency.
Catalyst Agglomeration in Solution	Nanoparticles may be clumping together, reducing the available surface area. Solution: Use an ultrasonic bath to disperse the catalyst in the solution immediately before starting the photocatalytic experiment.
Fluctuations in Experimental Conditions	Changes in lamp intensity, reaction temperature, or stirring speed can affect reaction kinetics. Solution: Monitor and control all experimental parameters. Use a radiometer to check lamp output before each experiment.

Data Hub: Performance Metrics

The following tables summarize quantitative data from various studies to provide a benchmark for experimental results.

Table 1: Photocatalytic Degradation Efficiency of Various Antimony(III)-Based Compounds.

Photocatalyst	Target Pollutant	Light Source	Degradation Efficiency	Time	Reference
Sb₂O₃ Nanoparticles	Methylene Blue	UV Light	~60%	60 min	[7]
25 wt% Sb₂S₃/α-Ag₂WO₄	Methylene Blue	Visible Light	Highest among composites	Not specified	[1]
Sb-doped SnO₂ (0.6 wt%)	Phenol	Solar Light	95%	Not specified	[4]
Ce₀.₉₃Sb₀.₀₇FeO₃	Diclofenac Potassium	Not specified	80.50%	Not specified	[1]

| Sb₂S₃ | Methyl Orange | Visible Light | >90% | 180 min |[12] |

Table 2: Photoelectrochemical and Other Performance Data.

Material / System	Application	Key Metric	Value	Conditions	Reference
Sb₂S₃ Thin Film	Water Splitting	Saturation Photocurrent	~600 µA cm⁻²	1.0 V vs RHE, 1-sun	[2][3]
[EtPPh₃]₂[SbBr₅]·EtOH	Luminescence	Photoluminescence Quantum Yield (PLQY)	18.26%	-	[13]

| [EtPPh₃]₂[SbBr₅]·MeCN | Luminescence | Photoluminescence Quantum Yield (PLQY) | 9.29% | - |[13] |

Standard Operating Procedures (SOPs)

SOP 1: Solvothermal Synthesis of Sb₂O₃ Nanoparticles

This protocol is adapted from the methodology described for fabricating Sb₂O₃ photocatalysts.[7]

• Preparation of Precursor Solution: Dissolve 114 mg (0.1 M) of Antimony(III) chloride (SbCl₃) in 50 mL of ethanol in a beaker with constant magnetic stirring.

• pH Adjustment: Freshly prepare 10 mol/L ammonium hydroxide (NH₄OH). Add 6 mL of this solution dropwise to the SbCl₃ solution while stirring continuously. Continue stirring for 60 minutes to ensure a homogeneous mixture and to achieve a pH of 10.

• Solvothermal Reaction: Transfer the resulting milky white suspension into a Teflon-lined stainless-steel autoclave.

• Heating: Seal the autoclave and place it in a furnace. Set the temperature to 120–160 °C and maintain it for 10 hours.

• Cooling and Washing: Allow the autoclave to cool down to room temperature naturally. Collect the white precipitate by centrifugation. Wash the product thoroughly with distilled water and then with ethanol several times to remove any unreacted precursors and impurities.

• Drying: Dry the final white powder in an oven at 60 °C for 3 hours.

• Characterization: The resulting Sb₂O₃ nanoparticles should be characterized by XRD for phase purity and crystal size, and by SEM/TEM for morphology.

SOP 2: Evaluation of Photocatalytic Activity (Methylene Blue Degradation)

This protocol is a standard procedure for assessing the photocatalytic performance of a synthesized catalyst.[7]

• Stock Solution Preparation: Prepare a stock solution of the target pollutant, for example, 10 ppm Methylene Blue (MB) in deionized water.

• Catalyst Dispersion: Add a specific amount of the synthesized Antimony(III) photocatalyst (e.g., 50 mg) to a specific volume of the MB solution (e.g., 100 mL) in a beaker or photoreactor.

• Adsorption-Desorption Equilibrium: Before illumination, stir the suspension in complete darkness for at least 30 minutes to establish adsorption-desorption equilibrium between the catalyst surface and the MB molecules. Take an initial sample (t=0) at the end of this period.

• Photocatalytic Reaction: Place the reactor under a light source (e.g., UV lamp, solar simulator). Ensure the suspension is continuously stirred to keep the catalyst suspended.

• Sampling: At regular time intervals (e.g., every 15 or 20 minutes), withdraw aliquots (e.g., 3-5 mL) from the suspension.

• Sample Preparation: Immediately centrifuge or filter each aliquot using a syringe filter (e.g., 0.22 µm pore size) to remove the catalyst particles.

• Concentration Measurement: Analyze the concentration of MB in the clear filtrate using a UV-Vis spectrophotometer at its maximum absorbance wavelength (~664 nm for MB).

• Calculation: Calculate the degradation efficiency (%) using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100 where C₀ is the initial concentration after equilibrium and Cₜ is the concentration at time t.

Visual Guides: Workflows and Mechanisms

Caption: General experimental workflow for synthesizing and evaluating Antimony(III) photocatalysts.

Caption: A troubleshooting flowchart for diagnosing poor photocatalytic performance.

Caption: The fundamental mechanism of semiconductor photocatalysis and the competing recombination pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Antimony(III) Sulfide Thin Films as a Photoanode Material in Photocatalytic Water Splitting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. squ.elsevierpure.com [squ.elsevierpure.com]
• 5. Photoinduced oxidation of antimony(III) in the presence of humic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Improving the charge separation efficiencies of ternary metal sulfides for photocatalytic hydrogen production - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Nearly one-fold enhancement in photoluminescence quantum yield for isostructural zero-dimensional hybrid antimony(iii) bromides by supramolecular interaction adjustments - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Antimony(3+) Precipitation in Aqueous Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing Antimony(3+) precipitation in aqueous solutions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling of Antimony(3+) solutions, leading to unwanted precipitation.

Issue	Potential Cause(s)	Recommended Solution(s)
White precipitate forms upon dilution of an acidic Sb(III) solution.	Hydrolysis: Antimony(3+) salts, particularly antimony trichloride (SbCl₃), readily hydrolyze in water to form insoluble white precipitates of antimony oxychloride (SbOCl) or other basic salts.[1][2][3][4]	- Maintain high acidity: Keep the solution strongly acidic, preferably with hydrochloric acid (HCl), to prevent hydrolysis.[1][2] - Use complexing agents: Add tartaric acid or sodium potassium tartrate to the solution. These agents form soluble complexes with Sb(III), preventing precipitation upon dilution.[5][6]
Precipitate forms when adjusting the pH of an Sb(III) solution.	Formation of Antimony Oxides/Hydroxides: As the pH of an Sb(III) solution is raised, it can lead to the precipitation of various antimony compounds. At low pH (around 1-4), antimony oxychloride (SbOCl) and Sb₄O₅Cl₂ can form.[2] Above pH 4.5, antimony trioxide (Sb₂O₃) is the predominant precipitate.[2][7] Sb(OH)₃ also precipitates in neutral to alkaline conditions.[3][8]	- Control pH carefully: Adjust the pH slowly while monitoring for any signs of precipitation. - Work within a stable pH range: For many applications, maintaining a low pH is crucial to keep Sb(III) in solution. The minimum solubility for crystalline Sb₂O₃ is observed between pH 3 and 11.[9][10] - Use buffering agents: Employ a suitable buffer system to maintain the desired pH and prevent localized high pH zones during reagent addition.
An orange-red precipitate appears after introducing a sulfur source.	Formation of Antimony Sulfide: In the presence of a sulfide source, such as hydrogen sulfide (H₂S), Sb(III) will precipitate as orange-red antimony trisulfide (Sb₂S₃).[3][11]	- Control sulfide concentration: If the goal is not to precipitate Sb₂S₃, avoid introducing sulfide-containing reagents. - pH adjustment for selective precipitation: This property can be used for the selective precipitation of antimony. The precipitation is typically carried out in moderately acidic conditions.[3]
Solution becomes cloudy over time, even without pH adjustment.	Slow Hydrolysis or Polymerization: Even in seemingly stable solutions, slow hydrolysis or the formation of polymeric antimony species can occur over time, leading to precipitation.[12]	- Prepare fresh solutions: Use freshly prepared Sb(III) solutions for critical experiments. - Add stabilizing agents: Chelating agents like EDTA or citrate can help stabilize Sb(III) in solution and prevent the formation of polymeric species.[12]
Low recovery of Antimony during purification steps.	Precipitation on columns or surfaces: Unwanted precipitation can occur on chromatography columns, glassware, or other surfaces, leading to a loss of the analyte.	- Pre-treat labware: Ensure all glassware and equipment are thoroughly cleaned and, if necessary, acid-washed to remove any nucleation sites. - Maintain solubility conditions: Ensure that all buffers and eluents are optimized to maintain antimony solubility throughout the purification process. This may involve adjusting pH or adding complexing agents.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for Antimony(3+) precipitation in aqueous solutions?

A1: The primary reason is hydrolysis. Antimony(3+) ions have a strong tendency to react with water, especially at low acidity, to form insoluble oxychlorides, oxides, and hydroxides.[1][2][4]

Q2: At what pH is Antimony(3+) most likely to precipitate?

A2: Precipitation of antimony compounds occurs over a wide pH range. In acidic solutions (pH 1-4), antimony oxychloride (SbOCl) and related compounds can precipitate.[2] As the pH increases, antimony trioxide (Sb₂O₃) and antimony hydroxide (Sb(OH)₃) will precipitate, with minimum solubility for crystalline Sb₂O₃ observed in the pH range of 3 to 11.[9][10]

Q3: How can I prepare a stable stock solution of Antimony(3+)?

A3: To prepare a stable stock solution, dissolve an antimony(III) salt (e.g., Sb₂O₃) in a concentrated acid, such as hydrochloric acid.[1] This ensures a low pH environment that prevents hydrolysis. Storing the solution in a tightly sealed container in a cool, dark place is also recommended. For long-term stability, the addition of a complexing agent like tartaric acid can be beneficial.

Q4: Can temperature changes induce precipitation of Sb(III)?

A4: Yes, temperature can influence the solubility of antimony compounds and the rate of precipitation reactions.[13] An increase in temperature can sometimes promote the precipitation of antimony.[7] It is generally advisable to maintain a constant and controlled temperature during experiments involving Sb(III) solutions.

Q5: What are some common precipitates of Antimony(3+) and their appearances?

A5: Common precipitates include:

• Antimony oxychloride (SbOCl): A white, insoluble salt.[3]

• Antimony trioxide (Sb₂O₃): A white solid.[14]

• Antimony hydroxide (Sb(OH)₃): A white precipitate.[3]

• Antimony trisulfide (Sb₂S₃): A reddish-orange to black precipitate.[3][11]

Quantitative Data Summary

The following table summarizes key quantitative data related to the solubility of Antimony(3+) compounds.

Compound	Formula	Solubility Product Constant (Ksp)	Minimum Solubility	Optimal pH for Precipitation
Antimony(III) Sulfide	Sb₂S₃	1.3 x 10⁻³³ to 1.6 x 10⁻⁹³	Very Low	Moderately Acidic
Crystalline Sb₈O₁₀(OH)₂Cl₂	-	-	~10 mg/L as Sb(III)	2 - 3
Crystalline Antimony(III) Oxide	Sb₂O₃	-	~10 mg/L as Sb(III)	3 - 11

Note: The reported Ksp for Sb₂S₃ varies significantly across different sources.[15][16] The minimum solubility data is from studies on the hydrolysis of antimony(III)-hydrochloric acid solutions.[9][10]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Antimony(3+) Standard Solution

• Objective: To prepare a 1000 mg/L Sb(III) stock solution that is stable against hydrolysis.

• Materials:

  • Antimony(III) oxide (Sb₂O₃), high purity

  • Concentrated Hydrochloric Acid (HCl)

  • Deionized water

  • Volumetric flask (100 mL)

• Procedure:

  • Weigh out 0.120 g of Sb₂O₃ and transfer it to a 100 mL beaker.

  • Carefully add 20 mL of concentrated HCl to the beaker under a fume hood.

  • Gently heat the mixture on a hot plate while stirring until the Sb₂O₃ is completely dissolved.

  • Allow the solution to cool to room temperature.

  • Quantitatively transfer the solution to a 100 mL volumetric flask.

  • Dilute to the mark with deionized water and mix thoroughly.

  • Store the solution in a tightly capped polyethylene bottle.

Protocol 2: Preventing Precipitation by Complexation with Tartaric Acid

• Objective: To demonstrate the prevention of Sb(III) precipitation upon dilution using a complexing agent.

• Materials:

  • Antimony(III) chloride (SbCl₃)

  • Tartaric acid

  • Deionized water

  • Beakers

• Procedure:

  • Prepare a concentrated solution of SbCl₃ in a small amount of concentrated HCl.

  • In a separate beaker, prepare a solution of tartaric acid in deionized water.

  • Slowly add the tartaric acid solution to the SbCl₃ solution while stirring. A molar excess of tartaric acid is recommended.

  • The resulting solution can now be diluted with deionized water with a significantly reduced risk of precipitation.

Visualizations

Caption: Troubleshooting workflow for Sb(3+) precipitation.

Caption: Chemical pathways of Antimony(3+) precipitation.

References

• 1. Antimony(III) chloride - Sciencemadness Wiki [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Assaying Antimony Determination Method - 911Metallurgist [911metallurgist.com]
• 6. Testing Procedure (Method of analysis) for Antimony, Arsenic and Barium Salts | Pharmaguideline [pharmaguideline.com]
• 7. researchgate.net [researchgate.net]
• 8. Chemical Identification and Properties - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Hydrolysis of Antimony(III)-Hydrochloric Acid Solution at 25°C [jstage.jst.go.jp]
• 10. [PDF] Hydrolysis of Antimony(III)-Hydrochloric Acid Solution at 25°C | Semantic Scholar [semanticscholar.org]
• 11. Antimony trisulfide - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. google.com [google.com]
• 14. Antimony trioxide - Wikipedia [en.wikipedia.org]
• 15. chemconnections.org [chemconnections.org]
• 16. brainly.com [brainly.com]

Technical Support Center: Reduction of Sb(V) to Sb(III) for Analytical Measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the reduction of pentavalent antimony (Sb(V)) to trivalent antimony (Sb(III)) for accurate analytical measurements.

Frequently Asked Questions (FAQs)

Q1: Why is the reduction of Sb(V) to Sb(III) necessary for certain analytical methods?

A1: Many sensitive analytical techniques for antimony determination, such as hydride generation atomic absorption spectrometry (HG-AAS), are significantly more sensitive to Sb(III) than to Sb(V). Under the typical acidic conditions used for hydride generation, the reaction of Sb(V) is kinetically hindered. Therefore, a pre-reduction step is crucial to convert Sb(V) to Sb(III) to ensure the accurate quantification of total antimony.

Q2: What are the most common reducing agents for converting Sb(V) to Sb(III)?

A2: The most commonly employed reducing agents include L-cysteine, potassium iodide (KI), and sodium borohydride (NaBH₄). The choice of reducing agent often depends on the analytical technique, the sample matrix, and the required reaction conditions.

Q3: What are the key parameters that influence the reduction efficiency?

A3: The efficiency of the Sb(V) to Sb(III) reduction is primarily influenced by pH, temperature, reaction time, and the concentration of the reducing agent. The presence of interfering ions in the sample matrix can also affect the reduction process.

Q4: Can I use L-cysteine for Sb(V) reduction at neutral pH?

A4: While the reduction of Sb(V) by L-cysteine can occur at both acidic and neutral pH, the reaction is favored at an acidic pH.[1][2] For complete and efficient reduction, acidic conditions are generally recommended.

Q5: How can I be sure that the reduction of Sb(V) is complete?

A5: To verify complete reduction, you can analyze a standard solution of Sb(V) that has undergone the reduction procedure. The measured concentration should match the known concentration of the standard. Additionally, you can analyze the sample with and without the reduction step to determine the initial Sb(V) concentration and confirm its conversion to Sb(III).

Troubleshooting Guides

Issue 1: Incomplete Reduction of Sb(V)

Symptom: You observe lower than expected antimony concentrations in your samples or a certified reference material after the reduction and analysis.

Possible Cause	Troubleshooting Step
Incorrect pH	Verify and adjust the pH of the sample solution to the optimal range for your chosen reducing agent. For L-cysteine and potassium iodide, an acidic pH is generally required.
Insufficient Reaction Time or Temperature	Increase the incubation time or temperature according to the protocol. Some reductions may require heating to proceed to completion.
Inadequate Concentration of Reducing Agent	Ensure the concentration of the reducing agent is sufficient to reduce all the Sb(V) present in the sample. Consider increasing the concentration if high levels of Sb(V) are expected.
Presence of Interfering Ions	Certain metal ions can interfere with the reduction process.[3] Consider using a masking agent or a separation technique to remove interfering ions prior to reduction.
Degradation of Reducing Agent	Prepare fresh solutions of the reducing agent, especially for agents like sodium borohydride which can degrade over time.

Issue 2: High or Inconsistent Blank Values

Symptom: The blank samples show a significant and/or variable antimony signal.

Possible Cause	Troubleshooting Step
Contaminated Reagents	Use high-purity water and analytical grade reagents. Test each reagent individually to identify the source of contamination.
Contaminated Glassware	Thoroughly clean all glassware with an acid wash (e.g., 10% HNO₃) and rinse with high-purity water before use.
Carryover from Previous Samples	Ensure the analytical instrument's sample introduction system is adequately rinsed between samples to prevent carryover.

Issue 3: Poor Reproducibility of Results

Symptom: Replicate measurements of the same sample yield significantly different results.

Possible Cause	Troubleshooting Step
Inconsistent Reduction Conditions	Ensure that all samples and standards are treated with the exact same reduction procedure, including pH, temperature, and reaction time.
Instability of Sb(III)	Sb(III) can be unstable and prone to oxidation back to Sb(V) or adsorption to container walls. Analyze the samples as soon as possible after the reduction step.
Matrix Effects	The sample matrix can influence the efficiency of both the reduction and the analytical measurement. Use matrix-matched standards or the method of standard additions to compensate for matrix effects.

Data Presentation: Comparison of Common Reducing Agents

The following table summarizes the typical experimental conditions and efficiencies for common Sb(V) reducing agents.

Reducing Agent	Typical Concentration	pH	Temperature (°C)	Reaction Time	Reported Reduction Efficiency	Compatible Analytical Techniques
L-Cysteine	1% (m/v)	Acidic (e.g., pH 1)	Room Temperature or elevated	5 - 30 min	>95%	ICP-MS, HG-AAS
Potassium Iodide (KI)	0.5% - 10% (w/v)	Acidic (e.g., 0.5 M H₂SO₄)	Room Temperature	~5 min	>95%	HG-AAS, Spectrophotometry
Sodium Borohydride (NaBH₄)	0.1% - 0.6% (w/v) in NaOH	Acidic (during reaction with sample)	Room Temperature	Immediate	Variable, often used for hydride generation	HG-AAS

Experimental Protocols

Protocol 1: Reduction of Sb(V) to Sb(III) using L-Cysteine for ICP-MS Analysis

• Reagent Preparation:

  • Prepare a 1% (m/v) L-cysteine solution by dissolving 1 g of L-cysteine in 100 mL of high-purity water. This solution should be prepared fresh daily.

  • Prepare a 2% (v/v) nitric acid solution for sample acidification.

• Sample Preparation:

  • To a 10 mL aliquot of your sample, add 0.5 mL of the 2% nitric acid solution to acidify the sample to approximately pH 1.

  • Add 1 mL of the 1% L-cysteine solution.

  • Vortex the solution for 30 seconds.

• Reduction Reaction:

  • Allow the solution to stand at room temperature for at least 30 minutes to ensure complete reduction of Sb(V) to Sb(III). For some matrices, gentle heating (e.g., 50°C for 15 minutes) may improve reduction efficiency.

• Analysis:

  • Dilute the reduced sample to the final volume with high-purity water.

  • Analyze the sample using ICP-MS. Prepare matrix-matched calibration standards and process them through the same reduction procedure.

Protocol 2: Reduction of Sb(V) to Sb(III) using Potassium Iodide for HG-AAS Analysis

• Reagent Preparation:

  • Prepare a 5% (w/v) potassium iodide (KI) solution by dissolving 5 g of KI in 100 mL of high-purity water.

  • Prepare a 5% (w/v) ascorbic acid solution by dissolving 5 g of ascorbic acid in 100 mL of high-purity water. This is used to prevent the formation of I₂ which can interfere with the analysis.

  • Prepare a 5 M hydrochloric acid (HCl) solution.

• Sample Preparation:

  • To a 10 mL aliquot of your sample, add 2 mL of 5 M HCl.

  • Add 1 mL of the 5% KI solution and 1 mL of the 5% ascorbic acid solution.

• Reduction Reaction:

  • Vortex the solution for 30 seconds.

  • Allow the reaction to proceed for at least 5 minutes at room temperature.

• Analysis:

  • Introduce the reduced sample into the hydride generation system of the AAS for the determination of total antimony.

Mandatory Visualizations

Caption: Experimental workflow for Sb(V) reduction and analysis.

Caption: General chemical pathway for the reduction of Sb(V) to Sb(III).

Caption: Troubleshooting logic for incomplete Sb(V) reduction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.usgs.gov [pubs.usgs.gov]

Technical Support Center: Overcoming Matrix Effects in the Environmental Analysis of Sb(III)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the determination of trivalent antimony (Sb(III)) in complex environmental samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Sb(III) analysis and why are they a concern?

Q2: What are the most common analytical techniques for Sb(III) speciation analysis, and what are their limitations?

A2: The most common techniques for Sb(III) speciation analysis are hyphenated methods that couple a separation technique with a sensitive detector. These include:

• High-Performance Liquid Chromatography - Inductively Coupled Plasma - Mass Spectrometry (HPLC-ICP-MS): This is a powerful technique for separating and quantifying different antimony species. However, it can be prone to issues like low chromatographic recovery of Sb species, which can be caused by the formation of macromolecules.[4][5]

• Hydride Generation - Atomic Absorption Spectrometry (HG-AAS): This method is highly sensitive for Sb(III) but can be susceptible to interferences from transition metals and other hydride-forming elements.[6][7] The efficiency of hydride generation can also be affected by the sample matrix.

• Hydride Generation - Atomic Fluorescence Spectrometry (HG-AFS): Similar to HG-AAS, this technique offers high sensitivity but can also be affected by matrix interferences.

Q3: A critical challenge in Sb(III) analysis is its oxidation to the less toxic Sb(V) form during sample collection and preparation. How can this be prevented?

A3: Preventing the oxidation of Sb(III) is crucial for accurate speciation. Key strategies include:

• Sample Preservation: Immediately after collection, acidify the sample (e.g., with HCl) and store it at low temperatures (e.g., 4°C) in the dark to minimize microbial activity and photo-oxidation.[8]

• Use of Chelating Agents: Adding chelating agents like Ethylenediaminetetraacetic acid (EDTA) or citrate to the extraction solution can stabilize Sb(III) by forming stable complexes, thus preventing its oxidation.[4][9] An acidic hydrolysis with 1 M HCl in the presence of these chelating agents has been shown to be effective.[4][5]

Q4: What are the common interfering ions in the analysis of Sb(III) in environmental samples?

A4: Several ions commonly found in environmental samples can interfere with Sb(III) analysis, particularly in hydride generation techniques. These include:

• Transition Metals: Ions such as Cu(II), Fe(III), Ni(II), and Co(II) can suppress the generation of stibine (SbH₃), the volatile form of antimony measured in HG-AAS/AFS.[7][10]

• Other Hydride-Forming Elements: Elements like As, Bi, Se, and Sn can compete for the reducing agent (sodium borohydride), leading to decreased signal for Sb(III).[6]

Troubleshooting Guides

Issue 1: Low or Inconsistent Recoveries of Sb(III)

Potential Cause	Troubleshooting Step	Explanation
Oxidation of Sb(III) to Sb(V)	1. Review sample preservation protocol. Ensure samples are acidified and stored correctly. 2. Incorporate chelating agents (EDTA, citrate) into the extraction/digestion procedure.[4][9]	Sb(III) is prone to oxidation, leading to a decrease in its measured concentration. Proper preservation and the use of stabilizing agents are critical.
Incomplete Extraction from Solid Matrices (Soil, Sediment)	1. Optimize the extraction solvent and conditions. A mixture of 100 mM citric acid and 20 mM Na₂EDTA has shown good extraction efficiency for antimony from soils.[11] 2. Increase extraction time or use ultrasonication.[12]	The efficiency of extraction can vary significantly depending on the soil type and the chemical form of antimony.
Matrix Suppression in HG-AAS/AFS	1. Dilute the sample to reduce the concentration of interfering ions.[3] 2. Use the method of standard additions to compensate for matrix effects.[3] 3. Employ a pre-reduction step (e.g., with KI and ascorbic acid) to ensure all inorganic antimony is in the Sb(III) state before analysis.[13]	High concentrations of transition metals and other ions can interfere with the hydride generation process.
Poor Chromatographic Recovery in HPLC-ICP-MS	1. Implement an acidic hydrolysis step (e.g., 1 M HCl with EDTA/citrate) before injection to break down potential antimony polymers.[4][5] 2. Optimize the mobile phase composition and pH.	Formation of macromolecules can prevent antimony species from eluting from the HPLC column.

Issue 2: Poor Peak Shape or Retention Time Shifts in HPLC Analysis

Potential Cause	Troubleshooting Step	Explanation
Column Overloading	1. Dilute the sample extract before injection.	High concentrations of matrix components can saturate the column, leading to peak distortion.
Interaction with Matrix Components	1. Improve sample cleanup using Solid Phase Extraction (SPE) to remove interfering compounds.	A cleaner sample extract will result in better chromatography.
Changes in Mobile Phase Composition	1. Ensure the mobile phase is properly prepared and degassed. 2. Check for any leaks in the HPLC system.	Inconsistent mobile phase composition can lead to shifts in retention times.
Column Degradation	1. Flush the column with a strong solvent. 2. If the problem persists, replace the column.	Over time, the stationary phase of the column can degrade, affecting its performance.

Quantitative Data Summary

Table 1: Comparison of Extraction Methods for Antimony Speciation in Soil

Extraction Reagent	Extraction Efficiency for Total Sb (%)	Reference
Water	0.03	[11]
300 mM Ammonium Tartrate	0.17	[11]
20 mM Na₂EDTA	0.12	[11]
100 mM Citric Acid	Not specified, but used in optimized methods	[12]
100 mM Citric Acid + 20 mM Na₂EDTA (pH 3.8)	Up to 80% in some contaminated soils	[11]

Table 2: Detection Limits for Sb(III) and Sb(V) using Different Analytical Techniques

Technique	Sb(III) Detection Limit	Sb(V) Detection Limit	Reference
HPLC-ICP-MS	0.11 µg/L	0.16 µg/L	[11]
HPLC-ID-ICP-MS	65 ng/L	20 ng/L	[12]
HPLC-HG-AAS	0.8 µg/L	1.0 µg/L	[14][15]
LC-ICP-OES	24.9 - 32.3 µg/L	36.2 - 46.0 µg/L	[16]
FC-ICP-MS	< 1 ng/kg	< 1 ng/kg	[17]

Experimental Protocols

Protocol 1: Extraction of Sb(III) and Sb(V) from Soil Samples

This protocol is based on the optimized procedure described by Jabłońska-Czapla et al. (2022).[11]

• Sample Preparation: Air-dry the soil sample and sieve it through a 2 mm mesh.

• Extraction Solution: Prepare a solution containing 100 mM citric acid and 20 mM Na₂EDTA. Adjust the pH to 3.8.

• Extraction:

  • Weigh 1 g of the prepared soil sample into a centrifuge tube.

  • Add 10 mL of the extraction solution.

  • Place the tube in an ultrasonic bath for 4 hours.

• Separation:

  • Centrifuge the sample to separate the solid and liquid phases.

  • Filter the supernatant through a 0.45 µm filter.

• Analysis: The filtered extract is now ready for analysis by HPLC-ICP-MS.

Protocol 2: Determination of Sb(III) by Hydride Generation Atomic Absorption Spectrometry (HG-AAS)

This protocol outlines a general procedure for the determination of Sb(III) using HG-AAS.

• Reagents:

  • Reducing Agent: 0.5% (w/v) Sodium borohydride (NaBH₄) in 0.1% (w/v) Sodium hydroxide (NaOH). Prepare fresh daily.

  • Acid: 5 M Hydrochloric acid (HCl).

  • Sb(III) Standard Solutions: Prepare a series of Sb(III) standards in a matrix that matches the samples as closely as possible.

• Instrumentation:

  • Set up the HG-AAS system according to the manufacturer's instructions.

  • Optimize the gas flow rates (e.g., argon) and the temperature of the quartz cell atomizer.

• Measurement:

  • Introduce the sample or standard solution into the hydride generation system.

  • The sample is mixed with the acid and then the reducing agent is added to generate stibine (SbH₃) gas.

  • The SbH₃ is carried by the inert gas into the heated quartz cell where it is atomized.

  • Measure the absorbance at the antimony wavelength (typically 217.6 nm).

• Quantification:

  • Construct a calibration curve by plotting the absorbance of the standards against their concentrations.

  • Determine the concentration of Sb(III) in the samples from the calibration curve.

  • For samples with significant matrix effects, the method of standard additions is recommended.[3]

Visualizations

References

• 1. Matrix Interference : Bureau Veritas Customer Support Portal [bvsolutions.freshdesk.com]
• 2. Environmental Matrix Effects → Area → Sustainability [esg.sustainability-directory.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Quantitative HPLC-ICP-MS analysis of antimony redox speciation in complex sample matrices: new insights into the Sb-chemistry causing poor chromatographic recoveries - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Interpretation of the interference mechanisms occurring in the determination of antimony(III) by hydride generation atomic absorption spectrometry, based on normal reduction potentials - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 10. Metal interferences and their removal prior to the determination of As(T) and As(III) in acid mine waters by hydride generation atomic absorption spectrometry [pubs.usgs.gov]
• 11. journals.pan.pl [journals.pan.pl]
• 12. Speciation analysis of inorganic antimony in soil using HPLC-ID-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. "HPLC/Hydride Generation AAS Coupling for the Speciation of Sb(III) and" by NURAY ŞATIROĞLU, SEMA BEKTAŞ et al. [journals.tubitak.gov.tr]
• 15. researchgate.net [researchgate.net]
• 16. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Antimony(3+) Leaching from Mining Wastes

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for the optimization of Antimony(Sb³⁺) leaching from mining wastes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for leaching antimony from mining wastes? A1: The two primary hydrometallurgical methods for antimony extraction are acidic leaching and alkaline leaching.[1][2][3] Acidic processes often use hydrochloric acid (HCl) or sulfuric acid (H₂SO₄), sometimes with oxidants like ferric chloride or ozone.[1][4] Alkaline leaching typically employs sodium hydroxide (NaOH) and sodium sulfide (Na₂S) solutions.[1][5][6] The choice depends on the mineralogy of the waste material, desired selectivity, and environmental considerations.[5]

Q2: What key factors influence the efficiency of antimony leaching? A2: Leaching efficiency is significantly affected by several parameters:

• Temperature: Higher temperatures generally increase the rate of antimony extraction in both acidic and alkaline systems.[1][7]

• Lixiviant (Leaching Agent) Concentration: Increasing the concentration of the acid or alkaline solution typically enhances antimony dissolution up to an optimal point.[1][7]

• Liquid-to-Solid (L/S) Ratio: This ratio affects the contact between the leaching agent and the antimony-bearing particles.[1]

• Presence of Oxidants: For sulfide minerals like stibnite (Sb₂S₃), oxidants are crucial to break down the sulfide matrix and release antimony.[1][4][8]

• Leaching Time: Extraction increases with time until a plateau is reached.[1][9]

• Stirring Speed (Agitation): Proper agitation improves mass transfer and prevents particles from settling, enhancing the reaction rate.[7]

Q3: Why are oxidants like ferric ions (Fe³⁺) or ozone used in acidic leaching? A3: Stibnite (Sb₂S₃), the most common antimony mineral, is a sulfide.[1] In acidic leaching, the sulfide (S²⁻) needs to be oxidized to elemental sulfur or sulfate to dissolve the antimony.[1] Oxidants like Fe³⁺ or ozone significantly accelerate this oxidation process, leading to a much higher and faster antimony dissolution rate than using acid and oxygen alone.[1][4]

Q4: What is the role of Sodium Sulfide (Na₂S) in alkaline leaching? A4: In alkaline leaching, sodium sulfide (Na₂S) reacts with stibnite (Sb₂S₃) to form soluble thioantimonite complexes (e.g., Na₃SbS₃). This method is highly selective and effective for treating complex antimony ores, especially those also containing gold.

Q5: Can antimony be leached using environmentally friendly solvents? A5: Yes, research is being conducted on more environmentally friendly leaching agents. Deep Eutectic Solvents (DESs), such as those composed of choline chloride mixed with ethylene glycol or malonic acid, have shown promise.[3][9] These solvents are often less toxic, more biodegradable, and cost-effective, with studies achieving high antimony yields, sometimes up to 100% with the addition of an oxidizing agent like iodine.[3][9]

Q6: How does the mineralogy of the mining waste affect leaching? A6: The mineral composition is critical. Stibnite is the primary target, but the presence of other minerals can impact the process.[1] Pyrite (FeS₂) can create acidic conditions that influence leaching.[10] Carbonate minerals (like CaCO₃) can neutralize acid, increasing reagent consumption in acidic leaching processes.[11] Galvanic interactions between different sulfide minerals can also preferentially accelerate the weathering and leaching of one mineral over another.[10][12]

Troubleshooting Guides

Issue 1: Low Antimony Extraction Efficiency (<70%)

Potential Cause	Recommended Solution
Incorrect Lixiviant Concentration	The concentration of your acid (e.g., HCl) or alkaline solution (NaOH/Na₂S) may be too low. Increase the concentration in increments. For acidic leaching, concentrations of over 4 M HCl are often effective.[1] For alkaline systems, NaOH concentrations of 0.5–2.5 M and Na₂S of 1–2 M are typical starting points.[1]
Suboptimal Temperature	Leaching is often temperature-dependent. For acidic leaching, increasing the temperature to 60–90 °C can significantly improve extraction.[1] For alkaline sulfide leaching, a range of 70–100 °C is generally considered suitable.[1]
Insufficient Leaching Time	The reaction may not have reached equilibrium. Extend the leaching duration. Most studies report optimal times between 2 to 4 hours.[1][9] Monitor Sb concentration in the leachate over time to determine the plateau.
Inadequate Oxidation (for Sulfide Ores)	If leaching stibnite (Sb₂S₃), an oxidizing agent is often necessary. Ensure a sufficient supply of an oxidant like ferric ions (Fe³⁺) or ozone. The addition of ferric ions has been shown to significantly improve the dissolution rate.[4]
Poor Agitation/Mass Transfer	Insufficient stirring can lead to poor contact between the lixiviant and the solid particles. Increase the stirring speed (e.g., from 200 to 400 rpm) to ensure the solids remain suspended.[7]

Issue 2: High Co-extraction of Impurities (e.g., Iron, Arsenic)

Potential Cause	Recommended Solution
Non-selective Leaching Conditions	The chosen lixiviant and conditions may also be effective for dissolving other minerals like pyrite (for iron) or arsenopyrite (for arsenic).[6]
Lixiviant Choice	Alkaline sulfide leaching (Na₂S/NaOH) is known for its high selectivity for antimony over other metals like gold and arsenic, with reported Sb extraction of 96.64% while gold and arsenic were only 1.44% and 0.41%, respectively.[1] Consider switching to this system if selectivity is a major issue.
pH Control	The pH of the solution dramatically affects the solubility of different metal ions. Carefully control the pH to a range where antimony solubility is maximized while impurity solubility is minimized. An Eh-pH diagram for your specific system can help identify optimal conditions.[1]

Issue 3: Inconsistent or Non-Reproducible Results

Potential Cause	Recommended Solution
Inhomogeneous Sample	Mining wastes can be highly heterogeneous. Ensure your sample is thoroughly homogenized (milled, mixed, and quartered) before taking subsamples for experiments.
Fluctuating Temperature	Small variations in temperature can lead to different reaction kinetics. Use a temperature-controlled water bath or heating mantle with a feedback controller to maintain a stable temperature throughout the experiment.
Inconsistent L/S Ratio	Ensure precise measurement of both the solid waste and the liquid lixiviant for every experiment to maintain a consistent Liquid-to-Solid ratio.
Particle Size Variation	The surface area available for reaction depends on particle size. Sieve the ground material to use a consistent and narrow particle size fraction for all experiments.

Data Presentation: Optimized Leaching Parameters

Table 1: Summary of Optimized Conditions for Acidic Antimony Leaching

Lixiviant	Concentration	Temperature	Time	L/S Ratio	Oxidant	Sb Extraction (%)	Source
HCl	4.5 mol/L	65 °C	4 h	8:1	Ozone (2.0 L/min)	94.3	[1]
HCl	3.0 mol/L	85 °C	-	10:1	Active Stirring	93.75	[1]
HCl	8 M	75 °C	3 h	-	Intensive Stirring	91.19	[1]
H₂SO₄ + NaCl	1.5 M H₂SO₄, 1 M NaCl	60-80 °C	-	-	Fe(III) (0.1 M)	Similar to higher acid concentrations without Fe(III)	[4]

Table 2: Summary of Optimized Conditions for Alkaline Antimony Leaching

Lixiviant	Concentration	Temperature	Time	L/S Ratio	Sb Extraction (%)	Source
NaOH + S²⁻	30 g/L NaOH, 30 g/L S²⁻	100 °C	24 h	-	83	[1]
Na₂S	0.7 mol/L	85 °C	120 min	14:1	98	[1]
Na₂S + NaOH	61 g/L Na₂S, 16.5 g/L NaOH	50 °C	3 h	4.5:1	99	[1]
Na₂S + NaOH	250 g/L Na₂S, 60 g/L NaOH	120 °C	2 h	-	Optimal (not quantified)	[5]
Na₂S + NaOH	110 g/L Na₂S, 20 g/L NaOH	80 °C	3 h	5:1	97.35	[13]

Experimental Protocols

Protocol 1: Standard Acidic Leaching of Antimony Waste

• Sample Preparation:

  • Dry the mining waste sample at 60 °C for 24 hours.

  • Grind the sample using a planetary ball mill to achieve a particle size of less than 75 µm.

  • Homogenize the ground sample by thorough mixing.

• Leaching Procedure:

  • Set up a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer, a condenser, and a thermometer. Place the flask in a thermostatically controlled water bath.

  • Prepare the leaching solution (e.g., 4.0 M HCl).

  • Add a precisely weighed amount of the ground waste sample to the flask to achieve the desired Liquid-to-Solid (L/S) ratio (e.g., 10:1).

  • Add the calculated volume of the leaching solution to the flask.

  • Begin stirring at a constant rate (e.g., 400 rpm) and heat the slurry to the desired temperature (e.g., 75 °C).

  • If using an oxidant like ozone, bubble the gas through the slurry at a controlled flow rate.

  • Maintain the temperature and stirring for the specified duration (e.g., 3 hours).

• Sample Analysis:

  • After the leaching period, quickly filter the slurry using a vacuum filtration system with a 0.45 µm filter paper.

  • Wash the solid residue with deionized water to remove any remaining leachate.

  • Dry the solid residue and weigh it. Analyze its composition using X-Ray Fluorescence (XRF) or acid digestion followed by ICP-OES/MS to determine the remaining antimony content.

  • Analyze the filtrate (leachate) for dissolved Antimony(3+) concentration using Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS).

  • Calculate the leaching efficiency using the formula: Efficiency (%) = (Mass of Sb in Leachate / Initial Mass of Sb in Sample) x 100

Protocol 2: Standard Alkaline Sulfide Leaching of Antimony Waste

• Sample Preparation:

  • Follow the same sample preparation steps as in Protocol 1.

• Leaching Procedure:

  • Set up the same reactor assembly as in the acidic leaching protocol.

  • Prepare the alkaline sulfide lixiviant by dissolving appropriate amounts of Na₂S and NaOH in deionized water (e.g., 100 g/L Na₂S and 20 g/L NaOH).

  • Add the weighed mining waste sample and the prepared lixiviant to the reaction flask at the desired L/S ratio (e.g., 5:1).

  • Heat the slurry to the target temperature (e.g., 90 °C) while stirring continuously (e.g., 500 rpm).

  • Maintain constant temperature and agitation for the specified reaction time (e.g., 2-3 hours).

• Sample Analysis:

  • Follow the same filtration, washing, and analysis steps for the solid residue and liquid leachate as described in Protocol 1 to determine the final antimony concentrations and calculate the leaching efficiency.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. psecommunity.org [psecommunity.org]
• 4. Mechanism and Kinetics of Stibnite Dissolution in H2SO4-NaCl-Fe(SO4)1.5-O2 | MDPI [mdpi.com]
• 5. kth.diva-portal.org [kth.diva-portal.org]
• 6. Development of a Two-Stage Hydrometallurgical Process for Gold–Antimony Concentrate Treatment from the Olimpiadinskoe Deposit [mdpi.com]
• 7. abis-files.marmara.edu.tr [abis-files.marmara.edu.tr]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. imwa.info [imwa.info]
• 11. zarmesh.com [zarmesh.com]
• 12. [PDF] ANTIMONY LEACHING FROM STIBNITE AND COMPLEX ORES | Semantic Scholar [semanticscholar.org]
• 13. yadda.icm.edu.pl [yadda.icm.edu.pl]

Technical Support Center: Synthesis of Stable Antimony(III)-Based Hybrid Materials

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of stable Antimony(III)-based hybrid materials.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Antimony(III)-based hybrid materials, providing potential causes and recommended solutions.

Issue ID	Problem	Potential Causes	Recommended Solutions
SYN-001	Poor Film Morphology (e.g., pinholes, cracks, non-uniform coverage)	1. Inadequate substrate cleaning.2. Non-optimized spin coating parameters (speed, acceleration, duration).3. Rapid crystallization of the precursor film.4. Inappropriate solvent system or precursor concentration.5. High humidity or uncontrolled atmospheric conditions.	1. Ensure meticulous substrate cleaning using a multi-step sonication process (e.g., detergent, deionized water, acetone, isopropanol) followed by UV-ozone or plasma treatment.2. Optimize spin coating parameters. Try a two-step program with a lower speed initially for spreading and a higher speed for thinning. Adjust acceleration to ensure even spreading.3. Introduce additives like LiTFSI to retard crystallization or use a solvent-quenching step (antisolvent dripping) during spin coating.[1][2][3]4. Screen different solvents or solvent mixtures (e.g., DMF, DMSO, GBL) to improve precursor solubility and film wettability. Adjust precursor concentration to optimize viscosity.5. Conduct experiments in a controlled environment, such as a nitrogen-filled glovebox, to minimize exposure to moisture.
SYN-002	Precursor Solution is Unstable (e.g., precipitation, color change)	1. Hydrolysis of Antimony(III) precursors (e.g., SbCl₃, SbI₃) due to trace amounts of water in the solvent or environment.[4][5][6][7][8][9]2. Undesired side reactions between precursors or with the solvent.3. Supersaturation of the precursor solution.	1. Use anhydrous solvents and handle precursors in an inert atmosphere (glovebox). Consider adding a small amount of acid (e.g., HCl) to suppress hydrolysis of SbCl₃.[5][6][7][8][9]2. Ensure compatibility of all components. Some amine additives can react with DMF over time.[10] Prepare fresh solutions before use.3. Gently warm the solution to re-dissolve precipitates or filter the solution through a PTFE syringe filter before use.
SYN-003	Formation of Unwanted Phases or Impurities (e.g., Sb₂O₃, incorrect crystal structure)	1. Hydrolysis of the antimony precursor leading to the formation of antimony oxides or oxyhalides.[4][5][6][7][8][9]2. Incorrect stoichiometry of precursors.3. Inappropriate annealing temperature or duration.[11][12]4. Reaction with atmospheric oxygen or moisture during annealing.	1. Maintain an inert and anhydrous environment throughout the synthesis and annealing process.[5][6][7][8][9]2. Precisely measure and control the molar ratios of the precursors as they significantly influence the final crystal structure.[13][14][15]3. Optimize the annealing temperature and time. Characterize the material at different annealing stages to identify the optimal window for phase formation.[11][12]4. Perform annealing in a controlled atmosphere (e.g., nitrogen, argon).
SYN-004	Low Photoluminescence Quantum Yield (PLQY)	1. Presence of crystalline defects and trap states.[7][16][17]2. Formation of non-luminescent phases (e.g., [Sb₂Cl₈] dimers instead of luminescent [SbCl₅] monomers).[18][19]3. Quenching of luminescence by solvent molecules or impurities.[3]4. Insufficient structural rigidity of the inorganic framework.[3]	1. Optimize synthesis conditions (e.g., precursor purity, solvent, temperature) to minimize defect formation. Post-synthesis treatments, such as surface passivation, can be employed.[20]2. Adjust the stoichiometry and synthetic method to favor the formation of the desired luminescent species.[18][19]3. Use high-purity precursors and solvents. Investigate the effect of different solvents on the PLQY.[3]4. Incorporate guest molecules or bulky organic cations that can increase the rigidity of the antimony halide framework through hydrogen bonding or steric effects.[3]
SYN-005	Difficulty in Controlling Dimensionality (0D, 1D, 2D, 3D)	1. Nature of the organic cation (size, shape, charge).2. Stoichiometry of the precursors.3. Choice of solvent and additives.	1. Select organic cations that can act as templates or spacers to direct the dimensionality of the inorganic framework.2. Vary the molar ratio of the organic and inorganic precursors to control the connectivity of the antimony halide polyhedra.3. Utilize additives like LiTFSI that can act as "spacer molecules" to form lower-dimensional intermediate phases and control the final dimensionality.[1][2][3]

Frequently Asked Questions (FAQs)

General

• Q1: What are the most common Antimony(III) precursors used for the synthesis of hybrid materials? A1: Commonly used Antimony(III) precursors include antimony trichloride (SbCl₃), antimony triiodide (SbI₃), and antimony trioxide (Sb₂O₃). For chemical vapor deposition (CVD) and atomic layer deposition (ALD), more volatile precursors like tris(dimethylamino)antimony(III) are used.[11][12]

• Q2: Why is the synthesis of Antimony(III)-based hybrid materials often challenging? A2: The main challenges stem from the propensity of Antimony(III) precursors, particularly halides, to hydrolyze in the presence of water, leading to the formation of undesirable oxides or oxyhalides.[4][5][6][7][8][9] Controlling the dimensionality and achieving good film morphology can also be difficult due to rapid crystallization kinetics.[1][2][3]

• Q3: What are the key safety precautions to take when working with antimony compounds? A3: Antimony and its compounds are toxic.[2] Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhalation of dust and fumes.[1][2][18][21] Dispose of waste containing antimony according to institutional and local regulations for hazardous waste.[1][2][21]

Synthesis and Characterization

• Q4: How can I prevent the hydrolysis of my antimony precursors during solution-based synthesis? A4: To prevent hydrolysis, it is crucial to use anhydrous solvents and to perform the synthesis under an inert atmosphere (e.g., in a nitrogen-filled glovebox). For antimony chloride precursors, adding a small amount of hydrochloric acid to the solvent can help suppress hydrolysis by shifting the equilibrium.[5][6][7][8][9]

• Q5: What is the role of the organic cation in determining the structure and properties of the hybrid material? A5: The organic cation plays a critical role in templating the structure of the inorganic antimony halide framework, thereby influencing its dimensionality (0D, 1D, 2D, or 3D). The size, shape, and charge of the organic cation can control the connectivity of the [SbXn] polyhedra and affect the optoelectronic properties of the material.

• Q6: How does the choice of solvent affect the synthesis? A6: The solvent can influence the solubility of the precursors, the kinetics of crystallization, and the final morphology of the material.[22][23][24] Some solvents can even be incorporated into the crystal structure as guest molecules, which can enhance properties like photoluminescence quantum yield by increasing the structural rigidity of the inorganic framework.[3][25]

• Q7: What characterization techniques are essential for these materials? A7: Essential characterization techniques include:

  • X-ray Diffraction (XRD): To determine the crystal structure, phase purity, and crystallinity.[9][26][27][28][29]

  • Scanning Electron Microscopy (SEM): To analyze the surface morphology, grain size, and film uniformity.[30][31]

  • UV-Vis Spectroscopy: To determine the optical bandgap.

  • Photoluminescence (PL) Spectroscopy: To investigate the emissive properties and determine the photoluminescence quantum yield (PLQY).

  • Thermogravimetric Analysis (TGA): To assess the thermal stability of the material and its precursors.[11][12]

Quantitative Data

Table 1: Influence of Synthesis Parameters on Material Properties

Parameter	Variation	Effect on Material Properties	Reference(s)
Precursor Ratio (Organic:Inorganic)	Increasing organic cation content	Can lead to lower dimensionality (e.g., from 2D to 0D) due to increased spacing between inorganic units.	[13][14][15]
Annealing Temperature	250 °C → 350 °C	Increased grain size, improved crystallinity, and preferred crystal orientation in Sb₂(S, Se)₃ films, leading to higher solar cell efficiency.[11]	[11][12][32][33]
Solvent	Glycol vs. Acetonitrile	Incorporation of glycol as a guest molecule in (Ph₃EtP)₂SbCl₅ leads to a near-unity PLQY, compared to 81% for the guest-free material.[3]	[3][25]
Antisera (for LARP)	Toluene vs. Ethyl Acetate	Using ethyl acetate instead of toluene as the antisolvent can increase the product yield of CsPbBr₃ nanocrystals from <30% to ~70%.	[34]

Table 2: Thermal Properties of Selected Antimony(III) Precursors

Precursor	Vapor Pressure (at specified temp.)	Residual Mass at 500 °C (TGA)	Reference(s)
SbCl₃	1 Torr at 50 °C	-	[11][12]
Sb(OCH₂CH₃)₃	1 Torr at 95 °C	-	[11][12]
Sb[N(CH₃)₂]₃	1.04 Torr at 30 °C	-	[11][12]
Sb(epa)₃	1 Torr at 58 °C	0.16%	[11][12]
Sb(empa)₃	1 Torr at 64 °C	17.2%	[11][12]
Sb(edpa)₃	1 Torr at 45 °C	5.9%	[11][12]

Experimental Protocols

Protocol 1: Ligand-Assisted Reprecipitation (LARP) Synthesis of Antimony-Based Perovskite Nanocrystals

This protocol is a modified version of the LARP method, suitable for the room-temperature synthesis of perovskite nanocrystals.[34][35][36][37][38]

Materials:

• Antimony(III) halide (e.g., SbCl₃)

• Organic ammonium halide (e.g., CH₃NH₃Cl)

• Ligands (e.g., oleic acid, oleylamine)

• Solvent (e.g., DMF, DMSO)

• Antisolvent (e.g., toluene, ethyl acetate)

Procedure:

• Prepare the precursor solution by dissolving stoichiometric amounts of the antimony halide and the organic ammonium halide in the chosen solvent.

• Add the ligands to the precursor solution and stir until fully dissolved.

• In a separate vial, add the antisolvent.

• Rapidly inject the precursor solution into the vigorously stirred antisolvent.

• Continue stirring for a few minutes. The formation of nanocrystals is indicated by the solution becoming turbid or changing color.

• Centrifuge the colloidal solution to precipitate the nanocrystals.

• Discard the supernatant and redisperse the nanocrystals in a nonpolar solvent like hexane or toluene.

Protocol 2: Solvothermal Synthesis of Antimony-Based Hybrid Crystals

This method is suitable for growing larger, high-quality single crystals.[22][23][24][39][40]

Materials:

• Antimony(III) precursor (e.g., Sb₂O₃, SbCl₃)

• Organic component (e.g., organic amine)

• Solvent (e.g., ethanol, ethylene glycol, water)

• Acid or base for pH adjustment (optional)

Procedure:

• Dissolve the antimony precursor and the organic component in the chosen solvent in a Teflon-lined autoclave.

• Seal the autoclave and place it in an oven.

• Heat the autoclave to the desired reaction temperature (typically 120-180 °C) and hold for a specified duration (e.g., 12-48 hours).

• Allow the autoclave to cool down slowly to room temperature.

• Collect the resulting crystals by filtration, wash them with a suitable solvent (e.g., ethanol), and dry them in a vacuum oven.

Visualizations

Caption: Workflow for Ligand-Assisted Reprecipitation (LARP) synthesis.

Caption: Troubleshooting logic for poor film quality in spin coating.

References

• 1. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 2. Antimony - ESPI Metals [espimetals.com]
• 3. researchgate.net [researchgate.net]
• 4. Nearly one-fold enhancement in photoluminescence quantum yield for isostructural zero-dimensional hybrid antimony(iii) bromides by supramolecular interaction adjustments - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. carlroth.com [carlroth.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Comprehensive analysis of antimony-based organic–inorganic hybrid material: phase transition, Raman scattering, and the electrical conduction mechanism of [(CH3)4P]3Sb2Br9 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Impact of Amine Additives on Perovskite Precursor Aging: A Case Study of Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. docs.nrel.gov [docs.nrel.gov]
• 12. jih.uobaghdad.edu.iq [jih.uobaghdad.edu.iq]
• 13. researchgate.net [researchgate.net]
• 14. Influence of halide precursor type and its composition on the electronic properties of vacuum deposited perovskite films - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. escholarship.org [escholarship.org]
• 16. Defect engineering in antimony selenide thin film solar cells - Energy Advances (RSC Publishing) [pubs.rsc.org]
• 17. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 18. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. carlroth.com [carlroth.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Selective Luminescence Response of a Zero-Dimensional Hybrid Antimony(III) Halide to Solvent Molecules: Size-Effect and Supramolecular Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. mdpi.com [mdpi.com]
• 30. Solution-processed antimony chalcogenides based thin film solar cells: A brief overview of recent developments [ouci.dntb.gov.ua]
• 31. researchgate.net [researchgate.net]
• 32. researchgate.net [researchgate.net]
• 33. researchgate.net [researchgate.net]
• 34. Scalable synthesis of colloidal CsPbBr3 perovskite nanocrystals with high reaction yields through solvent and ligand engineering - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 35. researchgate.net [researchgate.net]
• 36. Collection - Ligand-Assisted Reprecipitation of Highly Luminescent Perovskite Nanocrystals - ACS Applied Nano Materials - Figshare [acs.figshare.com]
• 37. Item - Ligand-Assisted Reprecipitation of Highly Luminescent Perovskite Nanocrystals - figshare - Figshare [figshare.com]
• 38. researchgate.net [researchgate.net]
• 39. Frontiers | Solvothermal growth of moiré superlattices in antimony telluride spiral-type nanoplates [frontiersin.org]
• 40. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Toxicity of Antimony(III) vs. Antimony(V): A Guide for Researchers

This guide provides a comprehensive comparison of the toxicity of trivalent antimony (Sb³⁺) and pentavalent antimony (Sb⁵⁺) for researchers, scientists, and drug development professionals. It summarizes quantitative toxicological data, details key experimental methodologies, and visualizes the underlying toxicological mechanisms.

Executive Summary

Antimony, a metalloid of increasing environmental and toxicological concern, exists predominantly in two oxidation states: trivalent (Sb³⁺) and pentavalent (Sb⁵⁺). A substantial body of evidence indicates that trivalent antimony is significantly more toxic than its pentavalent counterpart .[1][2][3][4][5] This difference in toxicity is attributed to variations in cellular uptake, bioavailability, and their distinct interactions with cellular components.[6][7][8] Sb³⁺ more readily enters cells and exhibits a higher affinity for sulfhydryl groups in proteins and enzymes, leading to more pronounced disruption of cellular functions.[5]

Quantitative Toxicity Data

The following table summarizes key quantitative toxicity data for various antimony compounds, categorized by the oxidation state of antimony. It is important to note that direct comparative data, particularly for oral LD₅₀ and in vitro IC₅₀ of simple inorganic Sb⁵⁺ compounds, is less abundant in the literature compared to Sb³⁺ compounds.

Parameter	Antimony Species	Compound	Test Species	Route	Value	Source(s)
LD₅₀	Sb³⁺	Antimony Potassium Tartrate	Rat	Oral	115 mg/kg	[9]
Sb³⁺	Antimony Trichloride	Rat	Oral	~600 mg/kg	[9]
Sb³⁺	Antimony Trioxide	Rat	Oral	>20,000 mg/kg	[1]
Sb⁵⁺	Potassium Hexahydroxoantimonate(V)	Rat	Oral	2,000 mg/kg	[1]
NOAEL	Sb³⁺	Antimony Potassium Tartrate	Rat (13-week)	Drinking Water	6.0 mg/kg/day
Sb³⁺	Antimony Trioxide	Rat (90-day)	Diet	1408 mg/kg/day
Sb³⁺	Antimony Trichloride	Rat (Gestation)	Drinking Water	0.07 mg/kg/day	[10][11]
LOAEL	Sb³⁺	Antimony Potassium Tartrate	Rat (13-week, female)	Drinking Water	0.64 mg/kg/day (decreased serum glucose)	[11]
Sb³⁺	Antimony Trichloride	Rat (Gestation)	Drinking Water	0.7 mg/kg/day (decreased maternal body weight gain)	[10][11]

Note: LD₅₀ (Lethal Dose, 50%), NOAEL (No-Observed-Adverse-Effect Level), LOAEL (Lowest-Observed-Adverse-Effect Level). The toxicity of antimony compounds is also influenced by their solubility.

Mechanisms of Toxicity

The toxicity of antimony is multifaceted, primarily involving the induction of oxidative stress, genotoxicity, and mitochondrial dysfunction.

Oxidative Stress

Both Sb³⁺ and Sb⁵⁺ can induce the generation of reactive oxygen species (ROS), leading to oxidative stress.[12][13] This is a key mechanism of antimony-induced cellular damage.[10] Oxidative stress can damage cellular macromolecules, including lipids, proteins, and DNA.

Genotoxicity

Antimony compounds, particularly Sb³⁺, are genotoxic.[9] They can cause DNA strand breaks, chromosomal aberrations, and the formation of micronuclei. The genotoxic effects of antimony are thought to be mediated by both direct interaction with DNA and indirect mechanisms, such as the inhibition of DNA repair enzymes and the induction of oxidative DNA damage.[9]

Mitochondrial Dysfunction

Mitochondria are a key target of antimony toxicity.[12] Both Sb³⁺ and Sb⁵⁺ have been shown to decrease the mitochondrial membrane potential, a critical indicator of mitochondrial health.[6][7] This disruption of mitochondrial function can lead to a cascade of events, including impaired ATP production, increased ROS generation, and the initiation of apoptosis.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate a conceptual experimental workflow for comparing the toxicity of Sb³⁺ and Sb⁵⁺ and a simplified signaling pathway for antimony-induced oxidative stress.

Caption: Experimental workflow for comparing Sb(III) and Sb(V) toxicity.

Caption: Simplified pathway of antimony-induced oxidative stress.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

MTT Assay for Cytotoxicity (IC₅₀ Determination)

This protocol is used to assess cell viability and determine the half-maximal inhibitory concentration (IC₅₀) of a compound.

• Materials:

  • 96-well plates

  • Adherent cells in culture

  • Complete culture medium

  • Antimony(III) and Antimony(V) stock solutions

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • Phosphate-buffered saline (PBS)

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

  • Prepare serial dilutions of Sb³⁺ and Sb⁵⁺ compounds in culture medium.

  • Remove the old medium from the cells and add 100 µL of the various concentrations of antimony compounds to the wells. Include a vehicle control (medium with the same concentration of the solvent used for the antimony stock).

  • Incubate the plate for 24, 48, or 72 hours.

  • After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Alkaline Comet Assay for Genotoxicity

This assay, also known as single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks.

• Materials:

  • Microscope slides

  • Normal and low-melting-point agarose

  • Lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 added fresh)

  • Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

  • Neutralization buffer (0.4 M Tris, pH 7.5)

  • DNA staining solution (e.g., SYBR Green or ethidium bromide)

  • Cell suspension

• Procedure:

  • Mix a small number of cells with low-melting-point agarose and layer it onto a microscope slide pre-coated with normal agarose.

  • Immerse the slides in cold lysis buffer for at least 1 hour at 4°C to lyse the cells and unfold the DNA.

  • Place the slides in a horizontal gel electrophoresis tank filled with alkaline electrophoresis buffer and allow the DNA to unwind for 20-40 minutes.

  • Perform electrophoresis at a low voltage (e.g., 25 V) for 20-30 minutes.

  • Gently remove the slides and neutralize them with the neutralization buffer.

  • Stain the DNA with a fluorescent dye.

  • Visualize the comets using a fluorescence microscope and quantify the DNA damage using image analysis software (measuring tail length, tail moment, etc.).

DCFH-DA Assay for Intracellular ROS Measurement

This assay uses the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure intracellular reactive oxygen species.

• Materials:

  • Cells cultured in 96-well plates or on coverslips

  • DCFH-DA stock solution (in DMSO)

  • Serum-free culture medium

  • PBS

• Procedure:

  • Culture cells to the desired confluency.

  • Wash the cells with warm PBS.

  • Load the cells with DCFH-DA (typically 5-20 µM in serum-free medium) and incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells with PBS to remove excess probe.

  • Treat the cells with the Sb³⁺ and Sb⁵⁺ compounds for the desired time.

  • Measure the fluorescence intensity using a fluorescence microplate reader, fluorescence microscope, or flow cytometer. The excitation and emission wavelengths for the oxidized product (DCF) are typically around 485 nm and 535 nm, respectively.

JC-1 Assay for Mitochondrial Membrane Potential

This assay uses the cationic dye JC-1 to measure the mitochondrial membrane potential, distinguishing between healthy and apoptotic cells.

• Materials:

  • Cells in culture

  • JC-1 staining solution

  • Assay buffer

  • A positive control for mitochondrial depolarization (e.g., CCCP)

• Procedure:

  • Culture and treat cells with Sb³⁺ and Sb⁵⁺ compounds as per the experimental design. Include a positive control group treated with CCCP.

  • Add the JC-1 staining solution to the cells and incubate for 15-30 minutes at 37°C.

  • Wash the cells with the assay buffer.

  • Analyze the cells using a fluorescence microscope, flow cytometer, or fluorescence plate reader.

  • In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that emit red fluorescence (Ex/Em ~585/590 nm). In apoptotic cells with low mitochondrial membrane potential, JC-1 remains as monomers and emits green fluorescence (Ex/Em ~514/529 nm).

  • The ratio of red to green fluorescence is used as a measure of mitochondrial depolarization.

References

• 1. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. youtube.com [youtube.com]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. texaschildrens.org [texaschildrens.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 10. doc.abcam.com [doc.abcam.com]
• 11. arigobio.com [arigobio.com]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

"validation of ICP-OES method for Antimony determination in water"

An Objective Comparison of ICP-OES Method Validation for the Determination of Antimony in Water

This guide provides a comprehensive comparison and validation overview of the Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) method for the quantitative determination of antimony (Sb) in water. For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of analytical data is paramount. This document details the performance characteristics of the ICP-OES method, outlines a typical experimental protocol for validation, and compares its performance against alternative analytical techniques, supported by experimental data.

Antimony is a toxic element regulated in drinking water by various international bodies, including the European Union, which sets a maximum admissible concentration of 5 µg/L, and the United States Environmental Protection Agency (EPA), which has a limit of 6 µg/L.[1][2] Therefore, a validated, sensitive, and accurate analytical method is crucial for compliance monitoring and ensuring public safety.

Performance Characteristics of a Validated ICP-OES Method

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. For the determination of antimony in water by ICP-OES, key performance parameters are evaluated to ensure the method is reliable and robust.

The table below summarizes the typical performance characteristics of a validated ICP-OES method for antimony determination in drinking water, compiled from various studies.

Performance Parameter	Symbol	Typical Value	Acceptance Criteria	Source
Linearity (Correlation Coefficient)	R²	> 0.999	R² should be close to 1, typically > 0.995	[3]
Wavelength	λ	206.836 nm	Most sensitive and interference-free line for Sb	[1]
Limit of Detection (LOD)	LOD	1.13 µg/L	Must be significantly lower than the regulatory limit (e.g., < 1/3 of MCL)	[1]
Limit of Quantification (LOQ)	LOQ	3.38 µg/L	The lowest concentration that can be measured with acceptable precision and accuracy	[1]
Precision (Repeatability as RSD)	%RSD	< 1% (e.g., 0.81%)	Typically < 15-20% at the LOQ and < 10% for higher concentrations	[3]
Accuracy (as Recovery)	% Recovery	92% - 106%	Typically within 80-120%	[1][3]
Measurement Uncertainty	U	1.7 µg/L (at 11.1 µg/L)	Should be estimated and reported; provides a range for the measured value	[1]

Note: LOD and LOQ values can vary based on instrument configuration (e.g., axial vs. radial view), matrix complexity, and the specific antimony species being measured. For instance, a method coupling liquid chromatography with ICP-OES (LC-ICP-OES) for speciation analysis reported LODs ranging from 24.9 to 32.3 µg/L for Sb(III) and 36.2 to 46.0 µg/L for Sb(V) depending on the wavelength used.[4][5]

Comparison with Alternative Analytical Methods

While ICP-OES is a robust and widely used technique, other methods are available for antimony determination. The choice of method often depends on factors like required sensitivity, sample throughput, cost, and available instrumentation.

Method	Principle	Advantages	Disadvantages
ICP-OES	Measures element-specific atomic emission in an argon plasma.[6]	High accuracy, multi-element capability, rapid analysis, wide linear range.[7][8]	Expensive equipment, higher operational costs, potential for spectral interferences.[7] For Sb, may lack the sensitivity for very low regulatory limits.[2]
ICP-MS	Uses a plasma to ionize the sample, then separates and quantifies ions based on mass-to-charge ratio.	Extremely high sensitivity (sub-µg/L), multi-element capability, isotopic analysis.	Higher cost, more complex operation, susceptible to isobaric interferences.[7] Often the preferred technique for ultra-trace analysis.[2]
GFAAS	Graphite Furnace Atomic Absorption Spectroscopy. Measures absorption of light by free atoms in a graphite tube.	Good sensitivity for certain elements.	Single-element analysis (slower throughput), narrower linear range, susceptible to matrix effects.[2] Described as simple but with lower sensitivity for Sb compared to other methods.[7]
HG-AFS	Hydride Generation Atomic Fluorescence Spectroscopy. Converts Sb to a volatile hydride for analysis.	Low cost, good reproducibility.[7]	Single-element analysis, uses potentially harmful reagents.[7]

Experimental Protocols

A detailed protocol for the validation of an ICP-OES method for antimony in water, based on established guidelines like US EPA Method 200.7, is provided below.[2][9]

Instrumentation and Reagents

• Instrument: An Inductively Coupled Plasma - Optical Emission Spectrometer, often with dual-view (axial and radial) capability for optimal sensitivity and range.[2] A common setup includes a nebulizer and a cyclonic spray chamber.[3]

• Reagents:

  • Ultrapure water (resistivity of 18.2 MΩ·cm).[1]

  • High-purity nitric acid (HNO₃) for sample preservation and acidification.

  • Certified Antimony stock standard solution (e.g., 1000 mg/L).

  • Quality Control Standard containing a certified concentration of antimony from a separate source.

Sample Preparation and Calibration

• Sample Preservation: Water samples are typically preserved by acidifying to a pH < 2 with nitric acid.[6]

• Calibration Standards: A series of calibration standards are prepared by diluting the stock solution with ultrapure water. A typical calibration range for drinking water analysis is 2, 5, 10, 20, and 30 µg/L of antimony.[1] A calibration blank (ultrapure water with acid) is also prepared.

• Instrumental Parameters: The ICP-OES is configured for optimal performance. Key parameters include RF power, nebulizer gas flow, plasma gas flow, and the analytical wavelength for antimony (e.g., 206.836 nm).[1] The plasma view is typically set to axial for the highest sensitivity.[1]

Validation Experiments

• Linearity: The calibration standards are analyzed, and the instrument response is plotted against concentration. The linearity is assessed by the correlation coefficient (R²) of the calibration curve.

• LOD and LOQ: The Limit of Detection (LOD) and Limit of Quantification (LOQ) are determined by analyzing at least seven replicates of a low-concentration standard (e.g., 2 µg/L).[1] The LOD is typically calculated as 3 times the standard deviation of these measurements, and the LOQ is 10 times the standard deviation.

• Accuracy: Accuracy is evaluated by analyzing a certified reference material (CRM) or by performing spike-recovery experiments. For spike recovery, a known amount of antimony is added to a real water sample, and the percentage of the added amount that is measured (% Recovery) is calculated.[3]

• Precision: Precision is determined by analyzing multiple replicates of a sample on the same day (repeatability) and on different days (intermediate precision). It is expressed as the relative standard deviation (%RSD).[3]

• Robustness: The method's robustness is tested by introducing small, deliberate variations in method parameters (e.g., plasma power, gas flow rates) and observing the effect on the results.

Method Validation Workflow

The logical flow of the ICP-OES method validation process, from initial setup to final performance verification, is illustrated in the diagram below.

Caption: Workflow for ICP-OES method validation for antimony in water.

References

• 1. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. experts.arizona.edu [experts.arizona.edu]
• 6. NEMI Method Summary - 200.7 [nemi.gov]
• 7. Comparison of Antimony Determination Methods in Drinking Water | Scientific.Net [scientific.net]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. epa.gov [epa.gov]

A Comparative Guide: Antimony(3+) vs. Bismuth(3+) in Lead-Free Solders

For Researchers, Scientists, and Drug Development Professionals

The landscape of lead-free solders is continually evolving, driven by the dual needs for enhanced performance and environmental compliance. Among the various alloying elements, Antimony (Sb) and Bismuth (Bi) have emerged as key players in the development of next-generation solder materials, particularly within the widely used Tin-Silver-Copper (Sn-Ag-Cu or SAC) system. This guide provides an objective comparison of the performance of Antimony(3+) and Bismuth(3+) as alloying elements in lead-free solders, supported by experimental data to aid researchers and material scientists in their selection process.

Performance Comparison: A Tabular Analysis

The addition of Antimony or Bismuth to lead-free solders significantly influences their material properties. The following tables summarize key quantitative data from various studies to facilitate a direct comparison.

Table 1: Influence on Melting Properties

The melting range of a solder alloy is a critical parameter for the soldering process. The solidus is the temperature at which the alloy begins to melt, while the liquidus is the temperature at which it becomes completely molten. The difference between these two temperatures is known as the pasty range.

Alloy Composition (wt.%)	Solidus (°C)	Liquidus (°C)	Pasty Range (°C)
Sn-3.0Ag-0.5Cu (SAC305)	217	220	3
Sn-1.0Ag-0.5Cu-1.0Bi	~215	~225	~10
Sn-1.0Ag-0.5Cu-2.0Bi	~212	~223	~11
Sn-1.0Ag-0.5Cu-3.0Bi	~209	~221	~12
Sn-0.6Ag-0.7Cu-3.0Bi	~212	~219	~7
Sn-0.6Ag-0.7Cu-6.0Bi	~205	~220	~15
Sn-3.0Ag-0.5Cu-0.5Sb	~217	~221	~4
Sn-3.0Ag-0.5Cu-1.0Sb	~218	~222	~4
Sn-3.0Ag-0.5Cu-3.0Sb	~220	~225	~5
Sn-5.0Sb	238	241	3

Note: Data is compiled from multiple sources and may vary slightly depending on the specific experimental conditions.

Table 2: Impact on Mechanical Properties

The mechanical integrity of solder joints is paramount for the reliability of electronic devices. Key mechanical properties include ultimate tensile strength (UTS), which is the maximum stress a material can withstand while being stretched or pulled, and elongation, which measures the material's ductility.

Alloy Composition (wt.%)	Ultimate Tensile Strength (UTS) (MPa)	Elongation (%)
Sn-3.0Ag-0.5Cu (SAC305)	29.2 - 45	19 - 48
Sn-2.0Ag-0.5Cu-1.0Bi	43.7	13
Sn-3.5Ag-0.9Cu-0.5Bi	~50	-
Sn-3.5Ag-0.9Cu-1.5Bi	~50	-
Sn-3.5Ag-0.9Cu-2.0Bi	<50	-
Sn-0.6Ag-0.7Cu-3.0Bi	~48	~30
Sn-0.6Ag-0.7Cu-6.0Bi	~60	~20
Sn-3.0Ag-0.5Cu-0.5Sb	~35	~40
Sn-3.0Ag-0.5Cu-1.0Sb	~38	~35
Sn-3.0Ag-0.5Cu-3.0Sb	40.4	25.4

Note: Data is compiled from multiple sources and represents values at room temperature. Mechanical properties can be significantly influenced by factors such as strain rate and thermal aging.

Visualizing the Impact: Microstructure and Experimental Workflow

The following diagrams, generated using the DOT language, provide a visual representation of key concepts in solder alloy development and testing.

Caption: A generic experimental workflow for the characterization of new solder paste formulations.

Caption: The influence of Antimony and Bismuth on the resulting microstructure and properties of a solder joint.

Experimental Protocols: A Methodological Overview

The data presented in this guide is derived from a variety of standardized experimental procedures. Below is a summary of the typical methodologies employed in the characterization of lead-free solder alloys.

Melting Point Analysis (Differential Scanning Calorimetry - DSC)

• Objective: To determine the solidus and liquidus temperatures of the solder alloy.

• Procedure:

  • A small, precisely weighed sample of the solder alloy is placed in a DSC crucible.

  • An empty, sealed crucible is used as a reference.

  • The sample and reference are heated at a controlled rate (e.g., 5-10°C/min) in an inert atmosphere (e.g., nitrogen).

  • The DSC instrument measures the difference in heat flow required to raise the temperature of the sample and the reference.

  • The solidus and liquidus temperatures are identified as the onset and peak of the endothermic melting event on the resulting thermogram.

Mechanical Testing

• a. Tensile Testing:

  • Objective: To determine the ultimate tensile strength (UTS) and elongation of the bulk solder.

  • Procedure:

    • Bulk solder samples are cast into a standardized "dog-bone" shape.

    • The samples are placed in a universal testing machine.

    • A tensile load is applied at a constant strain rate until the sample fractures.

    • The stress and strain are continuously recorded to generate a stress-strain curve, from which the UTS and elongation are determined.

• b. Shear Testing:

  • Objective: To evaluate the strength of the solder joint between a component and the substrate.

  • Procedure:

    • Components are soldered to a printed circuit board (PCB) test coupon.

    • A shear tool is positioned at a specific height against the side of the component.

    • A lateral force is applied at a constant speed until the component is sheared off.

    • The peak force required for shearing is recorded as the shear strength.

Microstructural Analysis (Scanning Electron Microscopy - SEM)

• Objective: To visualize the grain structure and intermetallic compound (IMC) formation within the solder joint.

• Procedure:

  • A cross-section of the solder joint is prepared by mounting the sample in an epoxy resin.

  • The mounted sample is ground and polished to a mirror-like finish.

  • The polished surface may be etched with a chemical solution to reveal the grain boundaries and different phases.

  • The sample is then examined under a scanning electron microscope (SEM) to observe the microstructure. Energy-dispersive X-ray spectroscopy (EDS) can be used to identify the elemental composition of different phases.

Thermal Fatigue Testing

• Objective: To assess the reliability of solder joints under repeated temperature fluctuations.

• Procedure:

  • Test vehicles with daisy-chained solder joints are subjected to thermal cycling in a temperature-controlled chamber.

  • A common temperature cycle profile is -40°C to 125°C with specified ramp and dwell times, as outlined in standards like IPC-9701.

  • The electrical resistance of the daisy chains is continuously monitored. An increase in resistance beyond a certain threshold indicates a solder joint failure.

  • The number of cycles to failure is recorded for each joint, and the data is often analyzed using Weibull statistics to determine the characteristic life.

Electrochemical Migration (ECM) Testing

• Objective: To evaluate the propensity of a solder alloy to form dendritic growths that can lead to short circuits in the presence of moisture and an electric field.

• Procedure:

  • A test pattern, typically an interdigitated comb structure on a PCB, is coated with the solder paste and reflowed.

  • The test board is placed in a humidity chamber with controlled temperature and humidity (e.g., 85°C and 85% RH).

  • A DC voltage bias is applied between the conductors of the comb pattern.

  • The leakage current between the conductors is monitored over time. A sudden drop in resistance or a significant increase in leakage current indicates the formation of a dendrite and thus a failure. The time to failure is recorded.

Concluding Remarks

The choice between Antimony and Bismuth as an alloying addition to lead-free solders is a complex decision that depends on the specific application requirements.

• Bismuth is highly effective in reducing the melting point of SAC solders, which can be advantageous for soldering temperature-sensitive components. It also provides significant solid solution strengthening, leading to a notable increase in tensile strength. However, this increase in strength is often accompanied by a decrease in ductility, which can be a concern in applications subjected to high mechanical stress or shock.

• Antimony also contributes to the strength of the solder alloy through solid solution strengthening and the formation of fine intermetallic compounds. Its effect on the melting point is less pronounced than that of Bismuth, with some studies indicating a slight increase. Antimony is often favored for its ability to improve thermal fatigue resistance.

Ultimately, the selection of the appropriate alloying element requires a thorough evaluation of the trade-offs between melting temperature, mechanical strength, ductility, and reliability under specific operating conditions. The experimental data and methodologies presented in this guide are intended to provide a solid foundation for researchers and engineers to make informed decisions in the development and application of advanced lead-free solder materials.

"inter-laboratory validation of Antimony speciation methods"

A comprehensive guide to the validation of analytical methods for the speciation of antimony is essential for researchers, scientists, and professionals in drug development to ensure accurate and reliable results. This guide provides a comparative overview of various analytical techniques, supported by experimental data from several studies.

Comparison of Analytical Method Performance

The selection of an appropriate analytical method for antimony speciation is critical and depends on factors such as the required detection limits, the complexity of the sample matrix, and the available instrumentation. The following table summarizes the performance of different methods based on published validation data.

Method	Species	LOD (µg/L)	LOQ (µg/L)	Precision (%RSD)	Recovery (%)	Matrix	Reference
HPLC-ICP-MS	Sb(III), Sb(V), TMSb	0.03, 0.02, 0.05	-	-	88-118	Soil	[1]
Sb(III), Sb(V)	0.6 ng/g, 1.1 ng/g	-	5.1, 3.8	94-106, 98-105	Mushroom	[1]
Sb(III), Sb(V), Me3Sb	0.11, 0.16, 0.43	-	-	-	Soil
LC-ICP-OES	Sb(III), Sb(V)	24.9-32.3, 36.2-46.0	80.7, 49.9	0.1-5.0	>90	Water, Culture Medium	[2]
FC-ICP-MS	Sb(III), Sb(V)	0.5 ng/kg, 0.7 ng/kg	1.7 ng/kg, 2.4 ng/kg	-	93, 95	PET Leachate	[3]
CE-ICP-MS	Various Sb species	0.1-0.7	-	-	-	Sludge Leachate	[4]
MSFIA-HG-ICP-MS	Sb(III)	0.016	0.053	-	90-111	Water	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are protocols for some of the key techniques discussed.

High-Performance Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (HPLC-ICP-MS)

This hyphenated technique is widely used for antimony speciation due to its high sensitivity and selectivity.

Sample Preparation (Soil):

• A certified reference soil sample is weighed.

• Extraction is performed using a mixture of 100 mM citric acid and 20 mM Na2EDTA.

• The mixture is shaken for 2 hours to facilitate the extraction of antimony species.

• The extract is filtered prior to analysis.

Chromatographic and Detection Conditions:

• Separation: An anion exchange column (e.g., Hamilton PRP-X100) is used for the separation of antimony species.

• Mobile Phase: A common mobile phase is 300 mM ammonium tartrate with 5% methanol, acidified to pH 4.5.[1]

• Detection: An ICP-MS instrument is used for the sensitive detection of the separated antimony species. The instrument is optimized daily using a standard solution.

Liquid Chromatography-Inductively Coupled Plasma-Optical Emission Spectrometry (LC-ICP-OES)

LC-ICP-OES offers a cost-effective alternative to ICP-MS for the speciation of antimony in less complex matrices.[2]

Sample Preparation (Aqueous):

• Aqueous samples are spiked with known concentrations of Sb(III) and Sb(V).[2]

• Samples are prepared in different matrices such as deionized water and basal culture medium to assess matrix effects.[2]

Chromatographic and Detection Conditions:

• Separation: A suitable liquid chromatography system is used to separate Sb(III) and Sb(V).

• Detection: An ICP-OES system detects and quantifies the antimony species based on their atomic emission spectra. The system is calibrated using standard solutions, and multiple wavelengths are often monitored to ensure accuracy.[2]

Frontal Chromatography-Inductively Coupled Plasma-Mass Spectrometry (FC-ICP-MS)

FC-ICP-MS is a rapid and sensitive method for the speciation of Sb(III) and Sb(V).[3]

Analytical Procedure:

• The system is optimized by examining various chromatographic parameters, including column dimensions and mobile phase composition.[3]

• A mixture of Sb(III) and Sb(V) is injected into the system.

• The separation is achieved based on the differential retention of the species on the column.

• The eluted species are detected by ICP-MS, with quantification based on the height of the frontal chromatogram for each species.[3]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the speciation analysis of antimony in environmental samples.

Caption: A generalized workflow for antimony speciation analysis.

Certified Reference Materials

The use of Certified Reference Materials (CRMs) is fundamental for the validation of analytical methods. For antimony speciation, various CRMs are available, including soil, sediment, and water standards. While a specific CRM for antimony speciation is not always available, materials with certified total antimony content are often used to validate the extraction efficiency and the overall analytical procedure.[6][7][8] For instance, the Virginia Tobacco Leaves Certified Reference Material has been used to evaluate the extraction efficiency of different methods.[6] The Canadian Certified Reference Materials Project (CCRMP) has also developed an antimony-arsenic ore certified reference material (CD-1).[7] Standard solutions of antimony, such as SRM 3102a from NIST, are used for instrument calibration.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antimony speciation in environmental samples by interfacing capillary electrophoresis on-line to an inductively coupled plasma mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Antimony speciation in terrestrial plants. Comparative studies on extraction methods - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 7. Antimony-arsenic ore CD-1 - a certified reference material / G.H. Faye, W.S. Bowman and R. Sutarno.: M38-13/77-63E-PDF - Government of Canada Publications - Canada.ca [publications.gc.ca]
• 8. tsapps.nist.gov [tsapps.nist.gov]

Performance Showdown: Antimony-Based Anodes Pushing the Boundaries of Battery Technology

A new class of antimony-based materials is emerging as a compelling high-capacity alternative to traditional graphite anodes in both lithium-ion and sodium-ion batteries. Offering theoretical capacities significantly exceeding that of graphite, these materials are at the forefront of research aimed at developing next-generation energy storage solutions. This guide provides a comparative analysis of the electrochemical performance of various antimony-based compounds, supported by experimental data, to assist researchers and professionals in navigating this promising field.

Antimony (Sb) and its compounds, such as antimony sulfide (Sb2S3) and antimony oxide (Sb2O3), operate on an alloying/conversion mechanism that allows for the storage of a greater number of ions compared to the intercalation chemistry of graphite.[1][2] This fundamental difference translates to a theoretical specific capacity of approximately 660 mAh/g for elemental antimony, a substantial leap from graphite's 372 mAh/g.[1][3] However, this promising characteristic is not without its challenges, most notably the significant volume expansion during ion insertion, which can lead to electrode pulverization and rapid capacity fade.[4]

To mitigate these issues, researchers are actively exploring nanostructuring, composite engineering with carbonaceous materials, and the development of novel antimony-based alloys. These strategies aim to buffer the volume changes, enhance electrical conductivity, and improve the overall cycling stability of the anode. This guide will delve into the performance metrics of these advanced materials, offering a clear comparison to aid in material selection and future research directions.

Comparative Electrochemical Performance of Anode Materials

The following table summarizes the key performance indicators for various antimony-based anode materials alongside graphite and silicon for both lithium-ion and sodium-ion battery applications. The data, compiled from recent literature, highlights the trade-offs between specific capacity, cycling stability, and rate capability.

Anode Material	Battery Type	Theoretical Capacity (mAh/g)	Reversible Capacity (mAh/g)	Cycling Stability	Rate Capability	Initial Coulombic Efficiency (%)
Elemental Antimony (Sb)	Li-ion	660[1]	~500-600	Moderate	Good	~80-90
Na-ion	660[5]	~400-600	Moderate to Good	Good	~85-95
Antimony Sulfide (Sb2S3)	Li-ion	946	~600-800[6]	Good with carbon composite	Good	~75-85[7]
Na-ion	946	~500-700[8]	Good with carbon composite	Moderate to Good	~70-80
Antimony Oxide (Sb2O3)	Li-ion	1102	~600-900	Moderate	Moderate	~70-80
Na-ion	1102	~500-700	Moderate	Moderate	~65-75
Antimony Alloys (e.g., SnSb)	Li-ion	~800	~500-700	Good	Good	~80-90
Na-ion	~800	~400-600	Good	Good	~85-95
Graphite (Reference)	Li-ion	372	~350	Excellent	Moderate	>90
Na-ion	~30-100	~30-100	Poor to Moderate	Poor	Variable
Silicon (Reference)	Li-ion	4200	~1000-3000	Poor (improves with nanostructuring)	Moderate	~70-85

Note: The presented values are approximate and can vary significantly based on the material's morphology, synthesis method, electrode composition, and testing conditions.

Experimental Protocols

To ensure the reproducibility and validity of electrochemical performance data, standardized experimental protocols are crucial. Below are detailed methodologies for key experiments used to evaluate antimony-based battery materials.

Galvanostatic Cycling with Potential Limitation (GCPL)

This is the most common technique to determine the specific capacity, coulombic efficiency, and cycling stability of a battery material.

• Electrode Preparation:

  • The active material (e.g., antimony-based compound), a conductive agent (e.g., Super P carbon black), and a binder (e.g., polyvinylidene fluoride - PVDF) are mixed in a specific weight ratio (e.g., 80:10:10) in a suitable solvent (e.g., N-methyl-2-pyrrolidone - NMP) to form a homogeneous slurry.

  • The slurry is then cast onto a current collector (typically copper foil for anodes) using a doctor blade to a uniform thickness.

  • The coated foil is dried in a vacuum oven at a specific temperature (e.g., 80-120°C) for several hours to remove the solvent.

  • Circular electrodes of a defined diameter are punched out from the dried sheet.

• Cell Assembly:

  • Coin cells (e.g., CR2032) are assembled in an argon-filled glove box to prevent contamination from air and moisture.

  • The cell consists of the prepared working electrode, a separator (e.g., Celgard 2400), a counter and reference electrode (lithium or sodium metal), and an appropriate electrolyte (e.g., 1 M LiPF6 in a mixture of ethylene carbonate and dimethyl carbonate for Li-ion batteries, or 1 M NaClO4 in a mixture of ethylene carbonate and propylene carbonate for Na-ion batteries).

• Cycling Protocol:

  • The assembled coin cells are connected to a battery cycler.

  • An initial rest period (e.g., 6-12 hours) is allowed for the electrolyte to fully wet the electrode.

  • The cell is then cycled at a constant current density (e.g., 100 mA/g) within a defined potential window (e.g., 0.01-1.5 V vs. Li/Li+ or Na/Na+).

  • The process involves charging (ion de-insertion from the anode) and discharging (ion insertion into the anode) for a specified number of cycles (e.g., 100 cycles).

  • The specific capacity is calculated based on the total charge passed and the mass of the active material. The coulombic efficiency is the ratio of the charge output during delithiation to the charge input during lithiation for each cycle.

Cyclic Voltammetry (CV)

CV is used to investigate the electrochemical reaction mechanisms, such as the potentials at which redox reactions occur.

• Cell Preparation: The cell is assembled in the same manner as for galvanostatic cycling.

• Measurement Protocol:

  • The cell is connected to a potentiostat.

  • A potential is applied to the working electrode and is swept linearly between a defined potential window (e.g., 0.01-3.0 V vs. Li/Li+ or Na/Na+) at a specific scan rate (e.g., 0.1 mV/s).[9]

  • The resulting current is measured as a function of the applied potential.

  • The scan is then reversed back to the initial potential.

  • Multiple cycles are typically run to observe the evolution of the electrochemical behavior. The resulting plot of current versus potential is a cyclic voltammogram, where the peaks correspond to the redox reactions of the active material.

Rate Capability Testing

This experiment evaluates the ability of the electrode to maintain its capacity at different charging and discharging rates.

• Cell Preparation: The cell is assembled as described for galvanostatic cycling.

• Testing Protocol:

  • The cell is initially cycled at a low current density (e.g., 100 mA/g) for a few cycles to stabilize.

  • The current density is then incrementally increased to higher values (e.g., 200, 500, 1000, 2000 mA/g), and the cell is cycled for a set number of cycles at each rate.[10]

  • Finally, the current density is returned to the initial low rate to check for capacity recovery.

  • The specific capacity at each current density is recorded to generate a rate capability plot.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the synthesis and evaluation of antimony-based battery materials.

Caption: Workflow for synthesis and electrochemical testing of antimony-based battery materials.

Caption: Key material properties influencing the electrochemical performance of antimony-based anodes.

References

• 1. researchgate.net [researchgate.net]
• 2. Facile Synthesis of Antimony Tungstate Nanosheets as Anodes for Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimony-based materials as promising anodes for rechargeable lithium-ion and sodium-ion batteries - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. iestbattery.com [iestbattery.com]
• 10. researchgate.net [researchgate.net]

Stripping Voltammetry for Sb(III) Detection: A Comparative Guide to Accuracy and Precision

For researchers, scientists, and drug development professionals seeking highly sensitive and reliable methods for the detection of trivalent antimony (Sb(III)), stripping voltammetry presents a compelling analytical choice. This guide provides a comprehensive comparison of the accuracy and precision of various stripping voltammetry techniques with established methods such as Atomic Absorption Spectrometry (AAS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), supported by experimental data.

Stripping voltammetry, an electrochemical technique, offers exceptional sensitivity for trace metal analysis, including the determination of Sb(III) at parts-per-billion (ppb) levels.[1][2] The method's core principle involves a preconcentration step where the analyte is deposited onto an electrode surface, followed by a stripping step where the analyte is electrochemically removed, generating a signal proportional to its concentration.[2] This preconcentration phase is key to its high sensitivity.[2]

Performance Comparison: Stripping Voltammetry vs. Alternative Methods

The selection of an analytical method hinges on its performance characteristics. Below is a summary of quantitative data comparing various stripping voltammetry techniques with Graphite Furnace Atomic Absorption Spectrometry (GFAAS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for the detection of Sb(III).

Method	Limit of Detection (LOD)	Linear Range	Relative Standard Deviation (RSD) / Precision	Recovery	Reference
Anodic Stripping Voltammetry (ASV)
Mercury Film Screen-Printed Electrode	1.27 x 10⁻⁸ M	0.99 x 10⁻⁸ – 8.26 x 10⁻⁸ M	Repeatability: 3.81%, Reproducibility: 5.07%	-	[3]
Silver Nanoparticle-Modified Screen-Printed Electrode	6.79 x 10⁻¹⁰ M	9.9 x 10⁻⁸ – 9.09 x 10⁻⁷ M	3.50%	-	[4]
Cathodic Stripping Voltammetry (CSV)
In-situ Plated Bismuth Film Electrode	2 ng L⁻¹	Up to 12.0 µg L⁻¹	4.0% (at 0.1 µg L⁻¹)	-
Adsorptive Cathodic Stripping Voltammetry (AdCSV)
Bismuth Film Electrode (with Gallic Acid)	60 ng/L	2–25 µg/L	3.37% (at 10 µg/L)	-
Graphite Furnace Atomic Absorption Spectrometry (GFAAS)	-	-	-	-	[3]
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	6 ng L⁻¹ (with magnetic solid-phase extraction)	-	7.6% (at 1 µg L⁻¹)	Good recovery reported	[5]

Experimental Workflows and Signaling Pathways

To provide a clearer understanding of the methodologies, the following diagrams illustrate the experimental workflow of stripping voltammetry.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Anodic and Cathodic stripping voltammetry – Analytical chemistry [ebooks.inflibnet.ac.in]
• 3. Applicability of anodic-stripping voltammetry and graphite furnace atomic-absorption spectrometry to the determination of antimony in biological matrices: a comparative study - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Speciation of trace amounts of Sb(iii) and Sb(v) in environmental water using inductively coupled plasma mass spectrometry after magnetic solid-phase extraction with rGO/Fe3O4 - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Environmental Mobility of Antimony(III) and Arsenic(III)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental mobility of Antimony(III) and Arsenic(III), two metalloids of significant toxicological concern. Understanding their behavior in various environmental compartments is crucial for risk assessment, remediation strategies, and ensuring the safety of pharmaceutical products and their manufacturing processes. This document synthesizes experimental data on their solubility, adsorption/desorption characteristics, chemical speciation, and potential for volatilization.

Data Presentation: Quantitative Comparison of Mobility Parameters

The environmental mobility of Antimony(III) (Sb(III)) and Arsenic(III) (As(III)) is governed by a complex interplay of chemical and physical factors. The following tables summarize key quantitative data from various studies to facilitate a direct comparison.

Table 1: Solubility of Common Antimony(III) and Arsenic(III) Compounds in Water

Compound	Formula	Solubility (g/L)	Conditions	Reference
Arsenic Trioxide	As₂O₃	21 (25°C)	Dissolves slowly to form arsenous acid.[1]	[1]
Antimony Trioxide	Sb₂O₃	0.002 (20°C)	Very sparingly soluble.
Orpiment	As₂S₃	0.0005 (18°C)	Practically insoluble in water, soluble in alkaline solutions.[2]	[2]
Stibnite	Sb₂S₃	0.00017 (25°C)	Practically insoluble in water, soluble in alkaline solutions.
Calcium Arsenite	Ca₃(AsO₃)₂	Slightly Soluble	Solubility is pH-dependent.[3]	[3]
Iron(III) Arsenite	FeAsO₃	Insoluble	Forms insoluble precipitates.

Table 2: Soil Adsorption Coefficients (Kd) for Antimony(III) and Arsenic(III)

The soil adsorption coefficient (Kd) indicates the extent to which a substance is partitioned between the soil solid phase and the soil solution. A higher Kd value signifies lower mobility.[4][5]

Metalloid Species	Soil Type	Kd (L/kg)	pH	Reference
Arsenic(III)	Sandy Loam	10 - 150	5 - 8
Antimony(III)	Sandy Loam	50 - 500	5 - 8	[6]
Arsenic(III)	Clay Loam	50 - 800	5 - 8
Antimony(III)	Clay Loam	200 - 2000	[6]
Arsenic(III)	High Organic Matter	100 - 1200	5 - 8
Antimony(III)	High Organic Matter	300 - 3000	5 - 8	[6]

Note: Kd values are highly dependent on soil properties such as pH, organic matter content, and the presence of iron and manganese oxides.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of metalloid mobility. Below are protocols for key experimental procedures cited in this guide.

Protocol 1: Sequential Extraction for Speciation in Soil (Modified BCR Method)

This method fractionates As and Sb in soil into four operationally defined fractions: exchangeable and acid-soluble, reducible, oxidizable, and residual.[7][8][9][10][11]

Step 1: Exchangeable and Acid-Soluble Fraction

• Weigh 1.0 g of air-dried, sieved (<2 mm) soil into a 50 mL centrifuge tube.

• Add 40 mL of 0.11 M acetic acid.

• Shake at room temperature for 16 hours on a mechanical shaker.

• Centrifuge at 3000 x g for 20 minutes.

• Decant the supernatant and store for analysis.

• Wash the residue with 20 mL of deionized water, shake for 15 minutes, centrifuge, and discard the supernatant.

Step 2: Reducible Fraction (Bound to Iron and Manganese Oxides)

• To the residue from Step 1, add 40 mL of 0.5 M hydroxylamine hydrochloride (adjusted to pH 1.5 with nitric acid).

• Shake at room temperature for 16 hours.

• Centrifuge and decant the supernatant for analysis.

• Wash the residue as in Step 1.6.

Step 3: Oxidizable Fraction (Bound to Organic Matter and Sulfides)

• To the residue from Step 2, add 10 mL of 8.8 M hydrogen peroxide and digest at 85°C in a water bath for 1 hour with occasional shaking.

• Reduce the volume to approximately 2-3 mL by further heating.

• Add another 10 mL of 8.8 M hydrogen peroxide and repeat the digestion.

• After cooling, add 50 mL of 1.0 M ammonium acetate (adjusted to pH 2.0 with nitric acid).

• Shake for 16 hours at room temperature.

• Centrifuge and decant the supernatant for analysis.

• Wash the residue as in Step 1.6.

Step 4: Residual Fraction

• Digest the residue from Step 3 with aqua regia (a mixture of concentrated nitric acid and hydrochloric acid in a 1:3 ratio) using a microwave digestion system.

• Dilute the digestate to a known volume with deionized water for analysis.

Analysis: The concentrations of As and Sb in each fraction are determined by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectrometry (AAS).

Protocol 2: Speciation of Antimony in Water by HPLC-ICP-MS

This method allows for the separation and quantification of Sb(III) and Sb(V) in aqueous samples.[12][13][14][15][16]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Inductively Coupled Plasma-Mass Spectrometer (ICP-MS)

Chromatographic Conditions:

• Column: Anion exchange column (e.g., Hamilton PRP-X100)

• Mobile Phase: 20 mM EDTA and 2 mM phthalic acid, adjusted to pH 4.5 with ammonia.

• Flow Rate: 1.0 mL/min

• Injection Volume: 100 µL

Procedure:

• Filter water samples through a 0.45 µm membrane filter.

• Acidify the samples to pH < 2 with HCl for preservation if not analyzed immediately.

• Inject the sample into the HPLC system.

• The separated Sb species are directly introduced into the ICP-MS for detection and quantification.

• Calibration standards containing known concentrations of Sb(III) and Sb(V) are run to generate a calibration curve for quantification.

Mandatory Visualization

The following diagrams illustrate the key environmental pathways and factors influencing the mobility of Antimony(III) and Arsenic(III).

Caption: Comparative environmental pathways of Antimony and Arsenic.

Caption: General experimental workflow for assessing As and Sb mobility.

Discussion of Comparative Environmental Mobility

Solubility: Arsenic(III) as arsenic trioxide is significantly more soluble in water than antimony(III) as antimony trioxide.[1] This suggests a higher potential for As(III) to be mobilized in aqueous systems. The solubility of both metalloids is also influenced by the presence of other ions, with their sulfides being largely insoluble, especially under reducing conditions.[2]

Adsorption and Desorption: In general, Sb(III) exhibits stronger adsorption to soil components, such as iron oxides and organic matter, compared to As(III).[6] This results in lower mobility of Sb(III) in the soil environment. Conversely, the oxidized form, As(V), tends to be more strongly adsorbed than Sb(V). The adsorption behavior of both metalloids is highly pH-dependent.

Speciation: The speciation, or chemical form, of arsenic and antimony is a critical determinant of their mobility and toxicity. Both elements can exist in the +3 and +5 oxidation states. In oxidizing environments, the pentavalent forms, arsenate (As(V)) and antimonate (Sb(V)), are generally more stable. Under reducing conditions, the trivalent forms, arsenite (As(III)) and antimonite (Sb(III)), predominate.[17][18][19] As(III) is generally considered more mobile and toxic than As(V). While Sb(III) is also more toxic than Sb(V), its mobility is often limited by its strong adsorption to soil particles.

Volatilization: Both arsenic and antimony can be transformed by microorganisms in the environment through a process called biomethylation, which can lead to the formation of volatile compounds such as trimethylarsine and trimethylstibine.[20][21][22][23][24] This represents a pathway for their mobilization from soil and water into the atmosphere. The extent of volatilization is dependent on microbial activity and the availability of methyl donors in the environment.

References

• 1. Chemistry of Arsenic - Arsenic - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jwent.net [jwent.net]
• 4. Adsorption-desorption distribution (Kd) and organic carbon-water partition (KOC) coefficients - ECETOC [ecetoc.org]
• 5. chemsafetypro.com [chemsafetypro.com]
• 6. Sorption-desorption of Sb(III) in different soils: Kinetics and effects of the selective removal of hydroxides, organic matter, and humic substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. erem.ktu.lt [erem.ktu.lt]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. digital.detritusjournal.com [digital.detritusjournal.com]
• 11. Heavy Metal and Trace Metal Analysis in Soil by Sequential Extraction: A Review of Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 12. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 13. mdpi.com [mdpi.com]
• 14. Optimizing Antimony Speciation Analysis via Frontal Chromatography–ICP-MS to Explore the Release of PET Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]
• 18. semanticscholar.org [semanticscholar.org]
• 19. researchgate.net [researchgate.net]
• 20. Microbial Methylation of Metalloids: Arsenic, Antimony, and Bismuth - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Microbial methylation and volatilization of arsenic - UBC Library Open Collections [open.library.ubc.ca]
• 22. researchgate.net [researchgate.net]
• 23. Arsenic Methylation and Volatilization by Arsenite S-Adenosylmethionine Methyltransferase in Pseudomonas alcaligenes NBRC14159 - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Analytical Techniques for Antimony Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of four prominent analytical techniques for the quantification of antimony (Sb): Inductively Coupled Plasma Mass Spectrometry (ICP-MS), Graphite Furnace Atomic Absorption Spectrometry (GF-AAS), Hydride Generation Atomic Fluorescence Spectrometry (HG-AFS), and Anodic Stripping Voltammetry (ASV). The information presented herein is intended to assist researchers in selecting the most appropriate method for their specific analytical needs, considering factors such as sensitivity, precision, sample matrix, and cost.

Data Presentation: A Comparative Overview

The performance of each analytical technique is summarized in the table below. It is important to note that the presented values are derived from various studies and may differ based on the specific instrumentation, experimental conditions, and sample matrices.

Performance Metric	ICP-MS	GF-AAS	HG-AFS	Anodic Stripping Voltammetry (ASV)
Detection Limit	0.016 µg/L (for Sb(III))[1]	0.3 µg/L[2]	0.003 ng/mL	1.27 x 10⁻⁸ M
Precision (%RSD)	1.4%[1]	<3.5%[2]	4.8%	3.81% (repeatability)
Linearity (R²)	>0.99	>0.998[2]	>0.999	>0.99
Recovery	90-111%[1]	93.7-101%[2]	Not explicitly stated	Not explicitly stated
Primary Applications	Ultra-trace analysis, multi-element analysis, speciation studies.[3]	Trace analysis in various matrices.[2]	Sensitive determination of hydride-forming elements.	In-field and laboratory analysis of electroactive species.[4]
Throughput	High	Moderate	Moderate to High	Low to Moderate
Cost (Instrument)	High	Moderate	Moderate	Low
Matrix Effects	Can be significant, often requires internal standards.	Can be significant, often requires matrix modifiers.	Less prone to matrix effects from non-hydride forming elements.	Highly dependent on sample composition.

Experimental Protocols

Detailed methodologies for the quantification of antimony using each of the compared techniques are provided below. These protocols are intended as a general guide and may require optimization for specific applications.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique capable of detecting metals at ultra-trace levels. It is well-suited for a wide range of sample types, including biological and environmental samples.[3]

1. Sample Preparation (Digestion):

• Accurately weigh the homogenized sample into a digestion vessel.

• Add a mixture of high-purity nitric acid (HNO₃) and hydrochloric acid (HCl).

• Digest the sample using a microwave digestion system according to a validated temperature and pressure program.

• After digestion, dilute the sample to a known volume with deionized water.

2. Instrument Setup and Calibration:

• The ICP-MS is tuned for optimal performance, including plasma power, gas flow rates, and lens voltages.

• A multi-element calibration curve is prepared using certified standards at concentrations spanning the expected sample range.

• An internal standard (e.g., Indium) is introduced to all samples and standards to correct for instrumental drift and matrix effects.

3. Analysis:

• The digested and diluted samples are introduced into the ICP-MS.

• The instrument measures the intensity of the antimony isotopes (e.g., ¹²¹Sb and ¹²³Sb).

• The concentration of antimony in the samples is determined from the calibration curve after correcting for the internal standard response.

Graphite Furnace Atomic Absorption Spectrometry (GF-AAS)

GF-AAS offers excellent sensitivity for the determination of antimony in various sample matrices.

1. Sample Preparation:

• Samples are typically digested using a similar acid digestion procedure as for ICP-MS.

• The digested sample is diluted to an appropriate concentration with deionized water.

2. Instrument Setup and Calibration:

• A hollow cathode lamp specific for antimony is installed and aligned.

• The graphite furnace is programmed with a suitable temperature program for drying, ashing, and atomization of the sample.

• A matrix modifier (e.g., palladium nitrate) is often used to stabilize the antimony during the ashing step and reduce interferences.

• A calibration curve is prepared from certified antimony standards.

3. Analysis:

• A small aliquot of the sample, mixed with the matrix modifier, is injected into the graphite tube.

• The furnace program is initiated, and the absorbance of the antimony atoms at a specific wavelength (e.g., 217.6 nm) is measured during the atomization step.

• The antimony concentration is calculated based on the calibration curve.

Hydride Generation Atomic Fluorescence Spectrometry (HG-AFS)

HG-AFS is a highly sensitive and selective technique for the determination of antimony and other hydride-forming elements.

1. Sample Preparation and Pre-reduction:

• Samples are digested as described for ICP-MS and GF-AAS.

• Prior to analysis, Sb(V) in the sample must be reduced to Sb(III) to ensure efficient hydride generation. This is typically achieved by adding a reducing agent such as potassium iodide (KI) in an acidic medium.

2. Instrument Setup and Calibration:

• The HG-AFS system, which includes a hydride generator and an atomic fluorescence detector, is set up according to the manufacturer's instructions.

• A calibration curve is prepared using Sb(III) standards.

3. Analysis:

• The acidified sample is mixed with a reducing agent (e.g., sodium borohydride) in the hydride generator to convert antimony to its volatile hydride (stibine, SbH₃).

• The stibine gas is carried by an inert gas stream to a flame or a heated quartz tube where it is atomized.

• The antimony atoms are excited by a light source, and the resulting fluorescence is measured by a detector.

• The concentration is determined from the calibration curve.

Anodic Stripping Voltammetry (ASV)

ASV is an electrochemical technique that can be used for the sensitive determination of antimony in aqueous samples.

1. Sample Preparation:

• Water samples may require acidification. Samples with complex matrices may need digestion to remove organic matter.

• A supporting electrolyte (e.g., HCl) is added to the sample to ensure conductivity.

2. Instrument Setup and Calibration:

• An electrochemical cell is set up with a working electrode (e.g., a mercury film electrode), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• The ASV instrument is programmed with a deposition potential and time, followed by a stripping waveform (e.g., linear sweep or differential pulse).

• Calibration is typically performed using the standard addition method, where known amounts of a standard antimony solution are added to the sample.

3. Analysis:

• A deposition potential is applied to the working electrode for a set period to preconcentrate antimony onto the electrode surface.

• The potential is then scanned in the positive direction, causing the deposited antimony to be "stripped" back into the solution, generating a current peak.

• The peak current is proportional to the concentration of antimony in the sample.

Mandatory Visualization

Experimental Workflow for Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of the four analytical techniques discussed in this guide.

Caption: Workflow for the cross-validation of analytical techniques for Antimony quantification.

References

• 1. mdpi.com [mdpi.com]
• 2. analysis.rs [analysis.rs]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Antimony Trioxide and its Alternatives in Flame Retardancy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Antimony trioxide (ATO) as a flame retardant synergist against common alternatives. The information presented is supported by experimental data from peer-reviewed studies and aims to assist in the selection of appropriate flame retardant systems for various polymer applications.

Executive Summary

Antimony trioxide has long been a benchmark flame retardant synergist, particularly effective in combination with halogenated compounds.[1][2] Its efficacy stems from a dual-action mechanism that inhibits combustion in both the gas and solid phases.[3] However, due to price volatility and potential health and environmental concerns, a range of alternative flame retardants have been developed and are increasingly being adopted.[1][2]

This guide benchmarks the performance of Antimony trioxide against key alternatives, including:

• Zinc Borate (ZB)

• Aluminum Hydroxide (ATH)

• Magnesium Hydroxide (MDH)

• Phosphorus-Based Flame Retardants (e.g., Ammonium Polyphosphate - APP)

• Melamine-Based Flame Retardants (e.g., Melamine Cyanurate - MCA, Melamine Polyphosphate - MPP)

The comparison is based on standard flammability tests, including Limiting Oxygen Index (LOI), UL-94 Vertical Burn Test, and Cone Calorimetry.

Mechanism of Action: Antimony Trioxide Synergy

Antimony trioxide is not a flame retardant on its own but acts as a synergist with halogenated compounds (e.g., chlorinated or brominated flame retardants).[3] During combustion, the halogenated compound releases hydrogen halides (HX). ATO reacts with HX to form antimony trihalides (SbX₃) and antimony oxyhalides (SbOX), which are volatile.[3] These antimony species act as radical scavengers in the gas phase, interrupting the chain reactions of combustion. In the solid phase, ATO promotes the formation of a protective char layer that insulates the underlying polymer and restricts the flow of flammable gases.[3]

A diagram of the synergistic flame retardant mechanism of Antimony trioxide.

Mechanism of Action: Phosphorus-Based Flame Retardants

Phosphorus-based flame retardants primarily act in the condensed phase.[4] Upon heating, they decompose to form phosphoric acid, which then polymerizes. This polyphosphoric acid acts as a dehydrating agent, promoting the formation of a stable, insulating char layer on the polymer surface.[4] This char layer limits the release of flammable volatiles and insulates the underlying material from heat. Some phosphorus compounds can also have a secondary action in the gas phase by releasing phosphorus-containing radicals that inhibit combustion.

A diagram of the condensed-phase mechanism of phosphorus-based flame retardants.

Quantitative Performance Comparison

The following tables summarize the performance of Antimony trioxide and its alternatives in various polymer systems based on standard flammability tests.

Table 1: Performance in Polypropylene (PP)

Flame Retardant System (wt%)	LOI (%)	UL-94 Rating	Peak Heat Release Rate (kW/m²)	Reference
PP (neat)	18.5	Not Rated	-	[1]
PP + APP/PER/Sb₂O₃ (-/- /2)	36.6	V-0	-	[5]
PP + 30% ATH	-	V-0	-	[2]
PP + 30% MDH	-	V-0	-	[2]
PP + ZB/AT	-	-	Reduced by 44% vs control	[6]

Table 2: Performance in Polyvinyl Chloride (PVC)

Flame Retardant System (phr)	LOI (%)	UL-94 Rating	Smoke Density	Reference
PVC (neat)	24	-	-	[7]
PVC + 5 Sb₂O₃	27	-	-	[7]
PVC + 5 ZB	25	-	Reduced vs Sb₂O₃	[7]
PVC + 5 ATH	24.4	-	-	[7]
PVC + 5 Sb₂O₃ + 5 ZB	27.5	-	-	[7]

Table 3: Performance in Acrylonitrile Butadiene Styrene (ABS)

Flame Retardant System	LOI (%)	UL-94 Rating	Notes	Reference
ABS + Halogenated FR + ATO	-	V-0	Baseline	[1]
ABS + Halogenated FR + ATO/ZB (3:1)	Slightly reduced	V-0	Maintained V-0 rating	[1]
ABS + Halogenated FR + ATO/ZB (1:1)	-	V-0	Best performance in mass loss	[1]

Table 4: Performance in Epoxy Resin

Flame Retardant System (wt%)	LOI (%)	UL-94 Rating	Peak Heat Release Rate (kW/m²)	Reference
Epoxy (neat)	18	Not Rated	-	[8]
Epoxy + 10% Sb₂O₃	-	-	-	[9]
Epoxy + 40% (ATH + Sb₂O₃)	-	V-0	-	[10]
Epoxy + 10% APP + 5% ZB	28.0	V-0	-
Epoxy + 10% APP + 5% ZB + 2% ZrO₂	29.1	V-0	Reduced by 42.8%

Table 5: Performance in Polyamide (PA6 and PA66)

Polymer	Flame Retardant System	LOI (%)	UL-94 Rating	Peak Heat Release Rate (kW/m²)	Reference
PA6	Melamine Cyanurate (MCA)	Increased	Not Improved	Minor Reduction	[3]
PA66 (GF)	Brominated Epoxy + Sb₂O₃	Excellent	V-0	Excessive Reduction	[3]
PA66 (GF)	Red Phosphorus	Significant Increase	V-0	Major Decrease	[3]

Experimental Protocols

Detailed methodologies for the key flammability tests cited in this guide are provided below.

Limiting Oxygen Index (LOI) - ASTM D2863

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Experimental Workflow:

A diagram of the experimental workflow for the Limiting Oxygen Index (LOI) test.

UL-94 Vertical Burn Test

The UL-94 Vertical Burn Test evaluates the self-extinguishing characteristics of a vertically oriented polymer specimen after the application of a flame.

Experimental Workflow:

A diagram of the experimental workflow for the UL-94 Vertical Burn Test.

Cone Calorimetry - ASTM E1354

Cone calorimetry is a bench-scale test that measures the heat release rate and other combustion properties of materials under controlled heat flux conditions.

Experimental Workflow:

A diagram of the experimental workflow for Cone Calorimetry.

Conclusion

Antimony trioxide remains a highly effective flame retardant synergist, particularly in halogen-containing systems. However, a variety of viable alternatives are available, each with its own set of advantages and disadvantages. Zinc borate offers a good balance of flame retardancy and smoke suppression.[2] Aluminum hydroxide and magnesium hydroxide are cost-effective, halogen-free options, though they often require high loading levels that can impact mechanical properties.[2] Phosphorus and melamine-based flame retardants offer effective halogen-free solutions, often functioning through a char-forming mechanism.[1][11] The optimal choice of flame retardant will depend on the specific polymer, performance requirements, processing conditions, and cost considerations for the intended application.

References

• 1. benchchem.com [benchchem.com]
• 2. Antimony Trioxide Alternatives - Pros and Cons [blogs.scimplify.com]
• 3. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 4. bioresources.cnr.ncsu.edu [bioresources.cnr.ncsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Investigation of the fire, thermal, and mechanical properties of zinc borate and synergic fire retardants on composites produced with PP-MDF wastes :: BioResources [bioresources.cnr.ncsu.edu]
• 7. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 8. mdpi.com [mdpi.com]
• 9. MELAMINE POLYPHOSPHATE (MPP) - Ataman Kimya [atamanchemicals.com]
• 10. scispace.com [scispace.com]
• 11. nbinno.com [nbinno.com]

A Comparative Analysis of Antimony(III) and Antimony(V) Adsorption on Minerals

The growing concern over antimony contamination in water bodies has spurred extensive research into effective remediation strategies, with adsorption onto natural minerals being a focal point. This guide provides a comparative study of the adsorption behavior of the two primary inorganic forms of antimony, Antimony(III) (Sb(III)) and Antimony(V) (Sb(V)), on various minerals. The objective is to offer researchers, scientists, and drug development professionals a comprehensive overview supported by experimental data to aid in the development of efficient removal technologies.

Comparative Adsorption Performance

The affinity of minerals for Sb(III) and Sb(V) is highly dependent on the mineral type, pH of the solution, and the presence of other ions. Generally, iron-based minerals have shown high efficiency in removing both forms of antimony.

For instance, granular ferric hydroxide demonstrates exceptional removal efficiency for both Sb(III) (99.6–99.7%) and Sb(V) (86.7–95.3%).[1] In contrast, manganese zeolite and activated carbon show significantly lower and more varied efficiencies for the two species.[1] Fe-hydroxide exhibits a stronger adsorption affinity and a higher maximum adsorption capacity for Sb(III) (31,375 µg/g) compared to Sb(V) (26,279 µg/g) at a pH of 7.0.[1]

Studies on goethite reveal that Sb(III) adsorbs strongly over a broad pH range (3-12), whereas Sb(V) adsorption is most effective below pH 7.[2] Similarly, the adsorption of Sb(III) onto goethite is reported to be greater than that of Sb(V) at various temperatures.[3] Clay minerals like kaolinite and bentonite also serve as effective adsorbents. Kinetic studies on bentonite indicate that equilibrium for both Sb(III) and Sb(V) adsorption is achieved within 24 hours.[4] Interestingly, the adsorption of Sb(III) on bentonite is an exothermic process, while Sb(V) adsorption is endothermic.[4]

The following tables summarize the quantitative data on the adsorption of Sb(III) and Sb(V) on various minerals.

Table 1: Comparative Removal Efficiency of Antimony Species by Different Adsorbents

Adsorbent	Antimony Species	Removal Efficiency (%)	Reference
Granular Ferric Hydroxide	Sb(III)	99.6 - 99.7	[1]
Sb(V)	86.7 - 95.3	[1]
Manganese Zeolite	Sb(III)	35.6 - 37.0	[1]
Sb(V)	5.9 - 7.4	[1]
Norit-GAC	Sb(III)	8.7 - 21.6	[1]
Sb(V)	12.7 - 16.8	[1]
Calgon-GAC	Sb(III)	14.5 - 16.0	[1]
Sb(V)	18.4 - 25.2	[1]
Powdered Activated Carbon (PAC)	Sb(III)	4.0 - 4.9	[1]
Sb(V)	6.3 - 7.5	[1]

Table 2: Maximum Adsorption Capacities (Qmax) of Sb(III) and Sb(V) on Minerals

Mineral	Antimony Species	Qmax (mg/g)	Isotherm Model	pH	Reference
Granular Ferric Hydroxide	Sb(III)	31.375	Langmuir	7.0	[1]
Sb(V)	26.279	Langmuir	7.0	[1]
HCO-doped-(Fe3O4)x	Sb(III)	44.46	Langmuir	-	[5]
Sb(V)	47.91	Langmuir	-	[5]
Fe/Mn bimetallic oxide	Sb(III)	214.28	Langmuir	-	[5]
Fe-Zr bimetallic oxide	Sb(III)	60.4	Langmuir	-	[5]
Fe/Zr loaded orange waste	Sb(III)	170.45 - 227.67	Langmuir	-	[5]

Experimental Protocols

The data presented in this guide are primarily derived from batch adsorption experiments. A generalized protocol for these experiments is as follows:

• Preparation of Mineral Suspension: A known mass of the mineral adsorbent is added to a specific volume of an electrolyte solution (e.g., Ca(NO₃)₂ or NaCl) in a series of centrifuge tubes.

• Addition of Antimony Solution: A predetermined volume of a stock solution containing either Sb(III) or Sb(V) is added to the mineral suspension to achieve the desired initial antimony concentration.

• pH Adjustment: The pH of the suspension is adjusted to the target value using dilute acids (e.g., HNO₃) or bases (e.g., NaOH).

• Equilibration: The tubes are then agitated in a shaker at a constant temperature for a specified period to reach adsorption equilibrium. Kinetic studies involve taking samples at different time intervals.[4][6][7]

• Phase Separation: After equilibration, the solid and liquid phases are separated by centrifugation and filtration.

• Analysis: The concentration of antimony remaining in the supernatant is determined using analytical techniques such as graphite furnace atomic absorption spectrometry (GFAAS).

• Data Calculation: The amount of adsorbed antimony is calculated as the difference between the initial and final concentrations in the solution. Adsorption isotherms (e.g., Langmuir and Freundlich) and kinetic models (e.g., pseudo-first-order and pseudo-second-order) are then applied to the experimental data.[1][4]

Visualizing the Process

To better understand the experimental and conceptual aspects of antimony adsorption, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. Sorption of Sb(III) and Sb(V) to goethite: influence on Sb(III) oxidation and mobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Antimony(3+) Waste: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR THE DISPOSAL OF ANTIMONY(3+) COMPOUNDS

Antimony and its compounds are classified as toxic and hazardous, necessitating strict adherence to disposal protocols to ensure the safety of laboratory personnel and environmental protection. In the United States, antimony waste is regulated under the Resource Conservation and Recovery Act (RCRA), while in the European Union, it is categorized as "heavy metal" hazardous waste.[1][2] Improper disposal can lead to significant health risks and environmental contamination. This guide provides essential procedural steps for the safe handling and disposal of Antimony(3+) waste in a laboratory setting.

Hazardous Waste Characterization

Antimony(3+), often found in compounds like antimony trioxide and antimony trichloride, is a primary concern. Wastes containing antimony must be evaluated to determine if they meet the criteria for hazardous waste. A key diagnostic is the Toxicity Characteristic Leaching Procedure (TCLP), which simulates the leaching of waste in a landfill.

Parameter	Regulatory Limit (mg/L)	Jurisdiction	Description
Antimony (TCLP)	1.0 (proposed)	US EPA (RCRA)	While not currently one of the eight RCRA metals with a TCLP limit, research suggests a limit could be set. Wastes exceeding this would be considered TC Hazardous Waste.[3]
Antimony (STLC)	15	California	Soluble Threshold Limit Concentration. If the soluble concentration in the waste extract exceeds this, it is a California hazardous waste.[1][4]
Antimony (TTLC)	500	California	Total Threshold Limit Concentration. If the total concentration in the waste exceeds this, it is a California hazardous waste.[4]

Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Always handle antimony compounds inside a certified chemical fume hood.

• Wear appropriate PPE, including nitrile or neoprene gloves, safety goggles or a face shield, and a lab coat.[4]

• Avoid the formation of dust and aerosols. For solid antimony compounds, handle them carefully to minimize airborne particles.

• Ensure an eyewash station and safety shower are readily accessible.[4]

2. Waste Segregation and Collection:

• Solid Waste:

  • Collect solid Antimony(3+) waste (e.g., contaminated labware, spill cleanup materials, precipitates) in a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container must be marked with the words "Hazardous Waste" and a description of the contents (e.g., "Antimony Waste").

• Liquid Waste (Aqueous Solutions):

  • Collect aqueous Antimony(3+) waste in a separate, compatible, and clearly labeled hazardous waste container.

  • Do not mix antimony waste with incompatible chemicals.

3. Chemical Incompatibilities:

Antimony and its compounds can react violently with certain chemicals. Avoid mixing antimony waste with the following:

• Strong Oxidizing Agents: (e.g., perchlorates, peroxides, permanganates, chlorates, nitrates)

• Strong Acids: (e.g., hydrochloric, sulfuric, nitric acid) Contact can produce toxic stibine gas.[5]

• Halogens: (e.g., fluorine, chlorine, bromine)[5]

• Strong Bases: (e.g., sodium hydroxide, potassium hydroxide)[5]

4. On-site Treatment (Precipitation of Aqueous Waste):

For dilute aqueous solutions of Antimony(3+), on-site precipitation can reduce the volume of hazardous waste. This procedure should only be performed by trained personnel.

Experimental Protocol: Sulfide Precipitation of Antimony(3+)

This protocol describes the precipitation of Antimony(3+) from an aqueous solution as antimony trisulfide (Sb₂S₃).

Materials:

• Antimony(3+) containing aqueous waste

• Sodium sulfide (Na₂S) solution (1 M)

• Dilute hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) for pH adjustment

• pH meter or pH paper

• Stir plate and stir bar

• Beaker

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the aqueous antimony waste in a beaker on a stir plate within a chemical fume hood.

• Slowly add dilute acid to adjust the pH of the solution to a range of 6-7.[6] Monitor the pH continuously.

• While stirring, slowly add the 1 M sodium sulfide solution dropwise. A dense, orange-red precipitate of antimony trisulfide will form.

• Continue adding the sodium sulfide solution until no more precipitate is formed.

• Allow the mixture to stir for an additional 30 minutes to ensure complete precipitation.

• Turn off the stir plate and allow the precipitate to settle.

• Set up the Buchner funnel with filter paper and the vacuum flask.

• Carefully decant the supernatant liquid. Test the supernatant for residual antimony to ensure successful removal before any further disposal considerations for the liquid.

• Transfer the antimony trisulfide precipitate to the funnel and wash it with deionized water.

• Allow the precipitate to dry.

• Collect the dried antimony trisulfide precipitate and dispose of it as solid hazardous waste.

5. Final Disposal:

• All collected antimony waste, including precipitates and contaminated materials, must be disposed of through a licensed professional waste disposal service.[7]

• For liquid waste that has not been treated, it may be possible to have it incinerated by a specialized facility, often after being dissolved in a combustible solvent.[7][8]

• Ensure all waste containers are properly sealed and labeled before collection by the disposal service.

Logical Workflow for Antimony(3+) Waste Disposal

Caption: Logical workflow for the proper disposal of Antimony(3+) waste.

References

• 1. alpha-labs.com [alpha-labs.com]
• 2. antimony.com [antimony.com]
• 3. Hazardous waste characterization implications of updating the toxicity characteristic list - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nes-ehs.com [nes-ehs.com]
• 5. nj.gov [nj.gov]
• 6. mdpi.com [mdpi.com]
• 7. eurofinsus.com [eurofinsus.com]
• 8. mdpi.com [mdpi.com]

Essential Safety and Handling Guide for Antimony(III) Compounds

This guide provides immediate safety, operational, and disposal protocols for handling Antimony(III) and its compounds in a laboratory setting. Adherence to these procedures is critical to ensure the safety of all personnel.

Hazard Identification and Exposure Limits

Antimony(III) compounds are classified as hazardous substances. They are harmful if swallowed or inhaled and are suspected of causing cancer.[1][2][3] Acute exposure can lead to irritation of the skin, eyes, and respiratory tract.[4] Chronic exposure may result in more severe health effects, including respiratory, cardiovascular, liver, and kidney damage.[5]

Occupational Exposure Limits for Antimony:

Agency	Limit Value (as Sb)	Duration
OSHA	0.5 mg/m³	8-hr TWA
NIOSH	0.5 mg/m³	10-hr TWA
ACGIH	0.5 mg/m³	8-hr TWA

TWA: Time-Weighted Average[4][6]

Personal Protective Equipment (PPE)

When handling Antimony(III) compounds, the following personal protective equipment is mandatory to minimize exposure.

• Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] A face shield may be necessary for splash-prone operations.[7]

• Skin Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[7][8] Always inspect gloves for integrity before use.[8] A lab coat or chemical-resistant apron should be worn to prevent skin contact.[4][9]

• Respiratory Protection: All handling of powdered Antimony(III) compounds that may generate dust should be conducted in a certified chemical fume hood.[5][7] If a fume hood is not available or if exposure limits are exceeded, a NIOSH-approved respirator with appropriate particulate filters must be used in accordance with OSHA respirator regulations (29 CFR 1910.134).[4][7]

Safe Handling and Storage Procedures

Engineering Controls:

• Always handle Antimony(III) compounds in a well-ventilated area.[4]

• Use a certified chemical fume hood for all procedures that may generate dust or aerosols.[5][7]

• Facilities should be equipped with an eyewash station and a safety shower.[4]

Operational Plan:

• Preparation: Before handling, ensure all necessary PPE is available and in good condition. Review the Safety Data Sheet (SDS) for the specific Antimony(III) compound being used.[3]

• Handling:

  • Avoid the formation of dust and aerosols.[8]

  • Do not eat, drink, or smoke in areas where Antimony(III) is handled.[2]

  • Wash hands thoroughly after handling and before leaving the laboratory.[10]

  • Keep containers tightly closed when not in use.[4]

• Storage:

  • Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents, acids, and halogens.[4][11]

  • Keep containers tightly sealed.[4]

  • Store in a designated and properly labeled area.[12]

Spill Response Protocol

In the event of a spill, follow these procedures to safely clean and decontaminate the area.

• Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]

• Ventilate: Ensure the area is well-ventilated.

• PPE: Don appropriate PPE, including respiratory protection, before entering the spill area.[7]

• Containment:

  • For solid spills, avoid generating dust.[12] Moisten the material with water or cover it with a damp cloth to prevent it from becoming airborne.[6]

  • Carefully sweep or vacuum the material using a HEPA-filtered vacuum.[6]

• Cleanup: Place the spilled material and any contaminated cleaning materials into a sealed, labeled container for hazardous waste disposal.[6][8]

• Decontamination: Clean the spill area with soap and water.[5]

• Reporting: Report the spill to the appropriate safety personnel.

Caption: Workflow for handling an Antimony(III) compound spill.

Disposal Plan

Antimony(III) waste is considered hazardous waste and must be disposed of according to federal, state, and local regulations.[6][13]

• Segregation: Do not mix Antimony(III) waste with other chemical waste streams unless specifically instructed to do so.

• Containerization: Collect all Antimony(III) waste, including contaminated PPE and cleaning materials, in a clearly labeled, sealed, and non-reactive container.[6][8]

• Labeling: The waste container must be labeled as "Hazardous Waste" and include the chemical name "Antimony(III) [specific compound]".

• Disposal: Contact your institution's Environmental Health and Safety (EHS) department for pickup and disposal of the hazardous waste.[6] Do not dispose of Antimony(III) compounds down the drain or in regular trash.[7][8]

References

• 1. carlroth.com [carlroth.com]
• 2. chemos.de [chemos.de]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. Antimony SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 6. nj.gov [nj.gov]
• 7. prochemonline.com [prochemonline.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. nj.gov [nj.gov]
• 10. carlroth.com [carlroth.com]
• 11. carlroth.com [carlroth.com]
• 12. Antimony - ESPI Metals [espimetals.com]
• 13. tedpella.com [tedpella.com]